1-(Phenylthio)propan-2-amine hydrochloride

Core Science & Biosynthesis

Pharmacological mechanism of action of 1-(Phenylthio)propan-2-amine

An In-depth Technical Guide to the Pharmacological Mechanism of Action of 1-(Phenylthio)propan-2-amine

Disclaimer: The pharmacological profile of 1-(Phenylthio)propan-2-amine has not been extensively characterized in publicly accessible scientific literature. This guide, therefore, is a scientifically-grounded extrapolation based on established structure-activity relationships (SAR) of its parent molecule, amphetamine, and closely related structural analogs. The proposed mechanisms require empirical validation.

**Executive Summary

1-(Phenylthio)propan-2-amine is a structural analog of amphetamine, belonging to the broader class of phenethylamine compounds. Its chemical architecture, featuring the core propan-2-amine backbone, strongly suggests that its primary pharmacological activity is centered on the modulation of monoamine neurotransmitter systems. Based on the pharmacology of analogous compounds, particularly those with sulfur-containing moieties, 1-(Phenylthio)propan-2-amine is hypothesized to function primarily as a releasing agent and/or reuptake inhibitor at the dopamine (DAT) and norepinephrine (NET) transporters. This action is expected to increase extracellular concentrations of these catecholamines in the central nervous system, leading to stimulant effects. Secondary interactions with the serotonin transporter (SERT) and the Trace Amine-Associated Receptor 1 (TAAR1) are also plausible and may contribute to its overall pharmacological profile. This document outlines the putative mechanisms of action, provides detailed protocols for their experimental validation, and contextualizes the compound within the broader pharmacology of substituted amphetamines.

Introduction and Chemical Structure

1-(Phenylthio)propan-2-amine is a derivative of amphetamine where a phenyl group is linked to the 1-position of the propane chain via a thioether (sulfur) bridge. This modification distinguishes it from classic amphetamines where the phenyl ring is directly attached to the alkyl chain.

• IUPAC Name: 1-(Phenylthio)propan-2-amine

• Chemical Formula: C₉H₁₃NS

• Core Scaffold: Propan-2-amine (Amphetamine backbone)

• Key Feature: Phenylthio group at the 1-position

The retention of the α-methyl group and the primary amine on the ethyl backbone are critical features that confer activity at monoamine transporters. The pharmacology of substituted phenethylamines is well-established, with modifications to the phenyl ring, sidechain, or amino group systematically altering potency and selectivity for different biological targets.[1][2] The introduction of the thioether linkage is a unique modification that necessitates a careful analysis based on related structures.

Hypothesized Pharmacological Mechanisms

The pharmacological actions of amphetamine and its analogs are complex, involving multiple targets that culminate in a significant increase in synaptic monoamine levels.[3][4]

Primary Mechanism: Interaction with Monoamine Transporters

The principal targets of amphetamine-like stimulants are the plasmalemmal transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[5][6] These transporters are responsible for clearing neurotransmitters from the synaptic cleft, thereby terminating their signal. Amphetamines can act as both reuptake inhibitors (blocking the transporter) and as substrates (being transported into the neuron and triggering reverse transport, or efflux, of the neurotransmitter).[3][7]

Based on the pharmacology of methiopropamine (N-methyl-1-thiophen -2-ylpropan-2-amine), an analog where the phenyl ring is replaced by a sulfur-containing thiophene ring, a similar mechanism is highly probable.[8] Methiopropamine is a potent norepinephrine-dopamine reuptake inhibitor.[8] Therefore, 1-(Phenylthio)propan-2-amine is predicted to be a potent ligand at DAT and NET, with likely weaker activity at SERT.

The proposed mechanism at a dopaminergic synapse is as follows:

• Competitive Binding: 1-(Phenylthio)propan-2-amine competes with dopamine for binding to DAT on the presynaptic membrane.

• Transporter Substrate: It is recognized by DAT and transported into the presynaptic terminal.

• VMAT2 Inhibition: Inside the neuron, amphetamine-like drugs can inhibit the Vesicular Monoamine Transporter 2 (VMAT2), disrupting the sequestration of dopamine into synaptic vesicles and increasing its cytosolic concentration.[4]

• Transporter Reversal (Eflux): The increase in cytosolic dopamine, coupled with the action of the compound on the transporter, causes DAT to reverse its direction of transport, actively pumping dopamine out of the neuron and into the synaptic cleft.[7][9]

This cascade of events leads to a rapid and sustained increase in the concentration of synaptic dopamine, significantly amplifying dopaminergic neurotransmission.

Caption: Hypothesized mechanism of 1-(Phenylthio)propan-2-amine at the dopamine transporter (DAT).

Secondary Mechanism: TAAR1 Agonism

Phenethylamine and its derivatives are known agonists of the Trace Amine-Associated Receptor 1 (TAAR1), a G-protein coupled receptor located intracellularly in monoamine neurons.[10] TAAR1 activation serves as a regulatory brake on monoaminergic systems. When activated by amphetamines, TAAR1 initiates a phosphorylation cascade (via PKA and PKC) that can cause DAT to internalize or operate in reverse, contributing to dopamine efflux.[10] It is highly probable that 1-(Phenylthio)propan-2-amine also acts as a TAAR1 agonist, a mechanism that works in concert with its direct action on the transporter.

Other Potential Biological Activity

A study on the related compound "phenylthiopropylamine (PTPA)" identified it as an inhibitor of the enzyme copper-zinc superoxide dismutase.[11] This activity was observed in the context of cancer research, where the compound showed cytotoxic effects against several tumor cell lines.[11] While this mechanism may not be central to its psychoactive effects, it represents a potential additional biological activity that warrants investigation.

Essential Experimental Validation

To empirically determine the pharmacological mechanism of 1-(Phenylthio)propan-2-amine, a series of standard in vitro assays are required. These protocols form a self-validating system to move from binding affinity to functional effect.

Protocol 1: Monoamine Transporter Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of 1-(Phenylthio)propan-2-amine for DAT, NET, and SERT.

Methodology:

• Tissue/Cell Preparation: Prepare synaptosomes from rat striatum (rich in DAT), hippocampus (rich in SERT), and cerebral cortex (rich in NET), or use cell lines stably expressing the human recombinant transporters (e.g., HEK293-hDAT).

• Radioligand Selection:

  • For DAT: [³H]WIN 35,428 or [¹²⁵I]RTI-55

  • For NET: [³H]Nisoxetine

  • For SERT: [³H]Citalopram or [¹²⁵I]ADAM

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of the selected radioligand, and varying concentrations of the test compound (1-(Phenylthio)propan-2-amine), typically from 10⁻¹¹ to 10⁻⁵ M.

• Nonspecific Binding: A parallel set of wells should contain a high concentration of a known potent inhibitor (e.g., cocaine for DAT, desipramine for NET, fluoxetine for SERT) to determine nonspecific binding.

• Incubation: Incubate the plates at a specified temperature (e.g., room temperature or 4°C) for a set duration (e.g., 60-120 minutes) to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. The filters will trap the membranes with the bound radioligand.

• Quantification: Wash the filters with ice-cold buffer to remove unbound radioligand. Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of specific binding at each concentration of the test compound. Fit the data to a one-site competition curve using nonlinear regression to determine the IC₅₀ (concentration of the compound that inhibits 50% of specific radioligand binding). Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

Protocol 2: Synaptosome Neurotransmitter Release Assay

Objective: To determine if 1-(Phenylthio)propan-2-amine acts as a reuptake inhibitor or a releasing agent (substrate) at monoamine transporters and to quantify its potency (EC₅₀).

Methodology:

• Synaptosome Preparation: Prepare fresh synaptosomes from the appropriate rat brain regions as described in Protocol 1.

• Neurotransmitter Loading: Pre-incubate the synaptosomes with a low concentration of a radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin) to allow for uptake into the presynaptic terminals.

• Assay Setup (Superfusion):

  • Place the loaded synaptosomes onto a filter at the bottom of a superfusion chamber.

  • Continuously perfuse the synaptosomes with a physiological buffer (e.g., Krebs-Ringer buffer) at a constant flow rate (e.g., 0.5 mL/min).

  • Collect fractions of the perfusate at regular intervals (e.g., every 2-5 minutes).

• Compound Application: After establishing a stable baseline of radioactivity in the collected fractions, switch to a buffer containing a known concentration of 1-(Phenylthio)propan-2-amine.

• Stimulation and Collection: Continue collecting fractions during and after the application of the compound. A releasing agent will cause a significant, concentration-dependent increase in the amount of radioactivity in the collected fractions, independent of neuronal depolarization.

• Quantification: Measure the radioactivity in each collected fraction using a scintillation counter.

• Data Analysis: Calculate the amount of neurotransmitter release as a percentage above baseline. Perform a concentration-response curve by testing multiple concentrations of the compound to determine the EC₅₀ (the concentration that produces 50% of the maximal releasing effect).

Caption: Workflow for in vitro characterization of monoamine transporter interaction.

Predicted Quantitative Profile

The following table presents a hypothetical but plausible quantitative profile for 1-(Phenylthio)propan-2-amine, based on its structural similarity to dopamine/norepinephrine-preferring releasing agents.

Target	Assay Type	Parameter	Predicted Value	Rationale
hDAT	Binding	Kᵢ (nM)	50 - 200	High affinity expected for amphetamine core.
hNET	Binding	Kᵢ (nM)	20 - 150	Often higher or similar affinity to DAT for this class.
hSERT	Binding	Kᵢ (nM)	>1000	Amphetamine analogs are typically much less potent at SERT.
hDAT	Release	EC₅₀ (nM)	100 - 400	Potent releasing activity is the hallmark of this class.
hNET	Release	EC₅₀ (nM)	50 - 300	Releasing activity often tracks with binding affinity.
hSERT	Release	EC₅₀ (nM)	>2000	Weak or negligible serotonin release is predicted.

This data is illustrative and requires experimental confirmation.

Conclusion

While direct empirical data on 1-(Phenylthio)propan-2-amine is lacking, a robust hypothesis of its pharmacological mechanism can be constructed from the well-established structure-activity relationships of the phenethylamine class. The compound is predicted to act as a potent dopamine and norepinephrine releasing agent by targeting their respective transporters, DAT and NET. This profile is mechanistically similar to classic stimulants like amphetamine and to sulfur-containing analogs like methiopropamine. Secondary engagement of TAAR1 likely contributes to its overall effect on monoamine efflux. The potential for off-target activity, such as the inhibition of superoxide dismutase, cannot be discounted and highlights the need for comprehensive pharmacological screening. The experimental protocols detailed herein provide a clear pathway for the definitive elucidation of this compound's mechanism of action, which is essential for understanding its potential therapeutic or toxicological properties.

References

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• Title: Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. Source: ACS Publications URL: [Link]

• Title: Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones. Source: PMC, National Institutes of Health URL: [Link]

• Title: Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Source: PubMed, National Institutes of Health URL: [Link]

• Title: Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Source: Frontiers URL: [Link]

• Title: Structure-activity relationships between meta-substituted N-ethylamphetamines and locomotor activity in mice. Source: PubMed, National Institutes of Health URL: [Link]

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• Title: New insights into the mechanism of action of amphetamines. Source: PubMed, National Institutes of Health URL: [Link]

• Title: Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Source: ResearchGate URL: [Link]

• Title: Chemical structures of methiopropamine (MPA; N-methyl-1-thiophen-2-ylpropan-2-amine) and methamphetamine (METH). Source: ResearchGate URL: [Link]

• Title: Amphetamine, past and present – a pharmacological and clinical perspective. Source: PMC, National Institutes of Health URL: [Link]

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• Title: Actions comprising the pharmacological mechanism of amphetamine. Source: ResearchGate URL: [Link]

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The Thio-Switch: Structure-Activity Relationship (SAR) and Toxicology of Thioamphetamine Derivatives

[1]

Executive Summary

The introduction of a sulfur atom into the amphetamine scaffold—specifically at the para-position—creates a distinct pharmacological profile characterized by a dangerous synergy. Unlike their oxygenated counterparts (e.g., 4-methoxyamphetamine or PMA), thioamphetamine derivatives like 4-methylthioamphetamine (4-MTA) exhibit a dual mechanism of action: they act as potent Selective Serotonin Releasing Agents (SSRAs) while simultaneously functioning as reversible inhibitors of Monoamine Oxidase A (MAO-A).[1]

This guide analyzes the Structure-Activity Relationship (SAR) that governs this "thio-switch," detailing how the oxidation state of sulfur, alkyl chain length, and ring substitution patterns dictate potency, selectivity, and the lethal toxicity profile associated with "Flatliner" (4-MTA) and the Aleph series.

The Physicochemical Basis of the Sulfur Substitution

To understand the SAR of thioamphetamines, one must first quantify the atomic differences between the standard oxygen/carbon substituents and sulfur.

Atomic Radius and Lipophilicity

Sulfur is significantly larger (atomic radius ~100 pm) than oxygen (~60 pm) or carbon (~70 pm), altering the steric fit within the binding pockets of the Serotonin Transporter (SERT) and MAO enzymes.

• Lipophilicity (

  ): The methylthio group (-SMe) is more lipophilic than a methoxy group (-OMe). This facilitates rapid Blood-Brain Barrier (BBB) penetration.

• Electronic Effects: Sulfur is a soft nucleophile with empty d-orbitals, allowing for different electronic interactions (e.g., orbital overlap) within the aromatic system compared to the hard nucleophile oxygen. This electron-donating capacity at the para-position is critical for stabilizing the cation radical intermediate often proposed in MAO catalytic cycles.

SAR of Phenyl-Ring Substituted Thioamphetamines

The biological activity of thioamphetamines bifurcates into two distinct classes based on ring substitution: the Non-Hallucinogenic Releasers (4-MTA type) and the Psychedelic Amphetamines (Aleph type).

The "Flatliner" Profile: 4-Alkylthioamphetamines

The simplest derivatives involve substitution at the 4-position of the phenyl ring.

• Compound: 4-Methylthioamphetamine (4-MTA)[1][2][3][4][5][6][7][8]

• Primary Mechanism: Non-neurotoxic SSRA + Potent MAO-A Inhibitor.

• SAR Criticality:

  • Chain Length: The methyl group on the sulfur is optimal for MAO-A inhibition (

    ). Extending this to an ethyl group (4-ethylthioamphetamine) retains activity but alters metabolic stability.

  • N-Methylation: Unlike methamphetamine, where N-methylation increases potency, N-methylation of 4-MTA reduces MAO-A inhibitory potency. The secondary amine is preferred for the dual-toxicity profile.

  • Alpha-Ethyl Analogs: Extending the side chain methyl to an ethyl (e.g., 4-MT-butanamine) generally preserves MAO inhibition but reduces transporter affinity.

The Shulgin "Aleph" Series: 2,5-Dimethoxy-4-Alkylthioamphetamines

When the sulfur substitution is combined with methoxy groups at the 2 and 5 positions (mimicking the DOx or 2C-x structure), the pharmacology shifts from pure release to 5-HT

receptor agonism.

• Compound: Aleph-1 (DOT)[5]

• Structure: 2,5-dimethoxy-4-methylthioamphetamine.[5]

• SAR Trend:

  • Potency vs. Chain Length: Potency increases with the length of the alkyl chain on the sulfur up to a point.

  • Duration: The metabolic resistance of the sulfur-alkyl bond significantly extends duration of action (6–8+ hours).

  • MAO Interaction: While Aleph-1 retains some MAO-A inhibition (

    ), it is roughly 25x weaker than 4-MTA. The steric bulk of the ortho-methoxy groups likely interferes with the enzyme's active site, reducing the "toxic synergy" seen in 4-MTA.

The Oxidation State Switch

The oxidation state of the sulfur atom is a binary switch for activity.

• Sulfide (-S-): Active. High affinity for SERT and MAO-A.[1][4]

• Sulfoxide (-SO-): Significantly reduced potency. Often acts as a weak prodrug if reduced in vivo.

• Sulfone (-SO

  -): Generally inactive or possesses negligible affinity for monoamine transporters. The high polarity of the sulfone group prevents the hydrophobic interaction required at the binding site.

Toxicology: The Dual-Mechanism Trap

The lethality of 4-MTA stems from a "pharmacological loop" that differentiates it from MDMA.

• Release: 4-MTA enters the presynaptic neuron via SERT, displacing serotonin (5-HT) into the synaptic cleft.

• Blockade: It competitively inhibits the reuptake of 5-HT.

• Inhibition: Crucially, it inhibits MAO-A, the enzyme responsible for breaking down the excess serotonin.[4]

Result: A runaway accumulation of synaptic serotonin leading to rapid hyperthermia, muscle rigidity, and organ failure (Serotonin Syndrome).[9]

Data Comparison: Potency and Selectivity

Compound	SERT Affinity ( )	MAO-A Inhibition ( )	Primary Effect
4-MTA	~100 nM	250 nM	SSRA / MAOI (Toxic)
Aleph-1	N/A (Agonist)	5,200 nM	Psychedelic (5-HT )
MDMA	~200 nM	>10,000 nM	Releaser (Entactogen)
Amphetamine	>1,000 nM	11,000 nM	Releaser (DA/NE)

Data aggregated from Nichols et al. and Shulgin et al. (See References).

Visualizing the Pathway

Mechanism of Action: The Serotonin Trap

The following diagram illustrates the synergistic toxicity of 4-MTA compared to standard releasers.

Figure 1: The "Flatliner" Mechanism. Note the simultaneous release of 5-HT and inhibition of its metabolic clearance (MAO-A), creating a toxic feedback loop.

SAR Decision Tree

How structural modifications alter the pharmacological class.

Figure 2: Structural modifications to the thioamphetamine scaffold and their resulting pharmacological shifts.

Experimental Protocol: MAO-A Inhibition Assay

To validate the SAR of a thio-derivative, one must quantify its interaction with Monoamine Oxidase. The following protocol utilizes a fluorometric detection method, preferable for its sensitivity over colorimetric assays.

Reagents and Equipment

• Enzyme Source: Recombinant Human MAO-A (commercially available or expressed in baculovirus systems). Note: Rat brain mitochondria can be used but requires specific inhibitors (e.g., deprenyl) to isolate MAO-A activity.

• Substrate: Tyramine or a fluorogenic substrate (e.g., Amplex Red / 10-acetyl-3,7-dihydroxyphenoxazine).

• Control Inhibitor: Clorgyline (specific MAO-A inhibitor).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

Step-by-Step Methodology

• Compound Preparation:

  • Dissolve the thioamphetamine derivative (hydrochloride salt) in DMSO to create a 10 mM stock.

  • Perform serial dilutions in reaction buffer to span concentrations from 1 nM to 100

    .

• Enzyme Pre-Incubation:

  • In a 96-well black microplate, add 50

    of diluted enzyme solution (approx. 0.01 mg/mL protein).

  • Add 10

    of the test compound (or vehicle control).

  • Critical Step: Incubate at 37°C for 15 minutes. This allows the inhibitor to equilibrate with the active site.

• Reaction Initiation:

  • Add 40

    of the reaction mix containing the substrate (Tyramine), Horseradish Peroxidase (HRP), and the fluorogenic probe.

  • Mechanism:[10] MAO-A oxidizes Tyramine

    H O . HRP uses H O to oxidize the probe into highly fluorescent resorufin.

• Kinetic Measurement:

  • Immediately read fluorescence (Ex/Em: 530/590 nm) every 60 seconds for 30 minutes at 37°C.

• Data Analysis:

  • Calculate the initial velocity (

    ) from the linear portion of the curve.

  • Plot % Inhibition vs. Log[Concentration].

  • Determine

    using non-linear regression (Sigmoidal Dose-Response).

Validation Criteria: The assay is valid only if the reference standard (Clorgyline) yields an

within 10% of the established literature value (~1-5 nM).

References

• Nichols, D. E., et al. (1993). 4-Methylthioamphetamine: A Potent Inducer of Monoamine Release and Inhibition of Monoamine Oxidase. European Journal of Pharmacology .

• Shulgin, A. T., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press. (Referencing entry #3: ALEPH-1).

• Huang, X., & Nichols, D. E. (1992). p-Methylthioamphetamine is a potent new non-neurotoxic serotonin-releasing agent.[7] European Journal of Pharmacology .

• Scorza, C., et al. (1999). Monoamine oxidase inhibitory properties of some methoxylated and alkylthio amphetamine derivatives. Biochemical Pharmacology .

• O'Connell, D., et al. (1999). The synthesis and analysis of 4-methylthioamphetamine (4-MTA). Forensic Science International .

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An In-Depth Technical Guide to the Neurotoxicity Profile of 1-(Phenylthio)propan-2-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-(Phenylthio)propan-2-amine hydrochloride is a compound of interest within the broader class of phenethylamine derivatives. While specific neurotoxicity data for this particular molecule is not extensively documented in publicly available literature, its structural similarity to known amphetamine analogues necessitates a thorough evaluation of its potential risks to the central nervous system. This guide provides a comprehensive framework for assessing the neurotoxicity of 1-(Phenylthio)propan-2-amine hydrochloride, drawing upon established methodologies and the known mechanisms of related psychoactive substances. The core focus of this document is to equip researchers with the necessary protocols and interpretive insights to conduct a rigorous safety evaluation, from initial in vitro screening to more complex in vivo studies. We will delve into the likely mechanistic pathways of neurotoxicity, including oxidative stress and apoptosis, and provide detailed, step-by-step experimental workflows.

Postulated Mechanisms of Neurotoxicity

Based on the toxicological profiles of structurally related amphetamine-type substances, the neurotoxicity of 1-(Phenylthio)propan-2-amine hydrochloride is likely to be mediated by a combination of factors, primarily centered around the induction of cellular stress and the disruption of normal neuronal function.

Oxidative Stress

A primary mechanism by which amphetamine analogues exert their neurotoxic effects is through the generation of reactive oxygen species (ROS)[1][2][3]. An imbalance between the production of these highly reactive molecules and the brain's antioxidant defenses can lead to widespread damage to lipids, proteins, and DNA[1]. It is hypothesized that 1-(Phenylthio)propan-2-amine hydrochloride could increase ROS production through its metabolism or by interacting with cellular components, leading to a state of oxidative stress.

Mitochondrial Dysfunction

The mitochondrion is a key player in both cell survival and death. Many neurotoxic compounds disrupt mitochondrial function, leading to a decrease in ATP production, an increase in ROS generation, and the release of pro-apoptotic factors[4]. The potential for 1-(Phenylthio)propan-2-amine hydrochloride to interfere with the mitochondrial electron transport chain or to induce mitochondrial permeability transition would be a critical area of investigation.

Apoptosis and Necrosis

Cell death is the ultimate outcome of severe neurotoxicity. This can occur through two primary pathways: apoptosis, a programmed and controlled form of cell death, or necrosis, a more chaotic and inflammatory process. Oxidative stress and mitochondrial dysfunction are potent triggers of the apoptotic cascade[2][4]. In vitro studies on novel psychoactive substances have demonstrated the ability of these compounds to induce both apoptosis and necrosis in neuronal cell lines[5][6].

In Vitro Neurotoxicity Assessment: A Tiered Approach

A systematic in vitro evaluation is the first step in characterizing the neurotoxic potential of a novel compound. The use of human neuronal cell lines, such as the SH-SY5Y neuroblastoma line, provides a relevant and high-throughput model for initial screening and mechanistic studies[5][6][7].

Tier 1: Cytotoxicity Screening

The initial assessment should focus on determining the concentration range over which 1-(Phenylthio)propan-2-amine hydrochloride exerts cytotoxic effects.

Experimental Protocol: MTT Assay for Cell Viability

• Cell Culture: Culture SH-SY5Y cells in a suitable medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) in a humidified incubator at 37°C and 5% CO2.

• Seeding: Seed the cells into a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

• Treatment: Prepare a series of dilutions of 1-(Phenylthio)propan-2-amine hydrochloride in the cell culture medium. Replace the medium in the wells with the different concentrations of the test compound. Include a vehicle control (medium only).

• Incubation: Incubate the plate for 24 hours.

• MTT Addition: Add 20 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Table 1: Example of Dose-Response Data for Cytotoxicity Assessment

Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle)	100 ± 5.2
1	98.1 ± 4.8
10	92.5 ± 6.1
50	75.3 ± 7.9
100	51.2 ± 8.3
250	22.7 ± 6.5
500	5.4 ± 3.1

dot

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Tier 2: Mechanistic Assays

Once a cytotoxic concentration range has been established, the next step is to investigate the underlying mechanisms.

Experimental Protocol: Measurement of Intracellular ROS

• Cell Preparation: Seed and treat SH-SY5Y cells as described for the MTT assay, using concentrations at and below the IC50 value.

• Probe Loading: After the treatment period, remove the medium and wash the cells with PBS. Add a solution of 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) in PBS to each well and incubate for 30 minutes in the dark.

• Measurement: Wash the cells again with PBS to remove excess probe. Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Data Analysis: Express the results as a percentage of the fluorescence of the vehicle control.

Experimental Protocol: Apoptosis vs. Necrosis Determination

• Cell Preparation: Seed SH-SY5Y cells in a 6-well plate and treat with 1-(Phenylthio)propan-2-amine hydrochloride for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V-negative, PI-negative: Live cells

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative, PI-positive: Necrotic cells

dot

Caption: Workflow for apoptosis and necrosis detection via flow cytometry.

In Vivo Neurotoxicity Assessment

Should in vitro studies indicate a significant neurotoxic potential, in vivo studies in a suitable animal model, such as rodents, are warranted. These studies should be designed in accordance with established guidelines from regulatory bodies like the U.S. Environmental Protection Agency (EPA) or the Organisation for Economic Co-operation and Development (OECD)[8][9][10][11].

Key Components of an In Vivo Study:

• Dose-Range Finding: An initial study to determine the doses that cause overt toxicity and to select appropriate doses for the definitive study.

• Behavioral Assessments: A battery of tests to assess changes in motor function, sensory function, and cognitive performance[12].

• Neurochemical Analysis: Post-mortem analysis of brain tissue to measure levels of key neurotransmitters (e.g., dopamine, serotonin) and their metabolites.

• Histopathology: Microscopic examination of brain sections to identify any structural damage to neurons or glial cells.

Data Interpretation and Risk Assessment

The culmination of this multi-faceted approach is a comprehensive neurotoxicity profile. The interpretation of the data should consider the following:

• Dose-Response Relationship: Is there a clear relationship between the concentration/dose and the observed toxic effects?[8]

• Mechanism of Action: Do the in vitro results point towards a specific mechanism, such as oxidative stress or apoptosis?

• In Vitro to In Vivo Correlation: Do the in vivo findings corroborate the in vitro results?

• Reversibility of Effects: Are the observed effects transient or permanent?

A thorough risk assessment will weigh the likelihood of human exposure against the potential for neurotoxicity to determine the overall risk to human health.

Conclusion

While the neurotoxicity of 1-(Phenylthio)propan-2-amine hydrochloride has not been specifically characterized, its structural relationship to known neurotoxic amphetamine analogues mandates a cautious and systematic evaluation. The experimental framework outlined in this guide, progressing from in vitro cytotoxicity and mechanistic studies to in vivo functional and pathological assessments, provides a robust strategy for elucidating its potential risks. By adhering to these principles of scientific integrity and established toxicological methodologies, researchers can generate the critical data needed for informed decision-making in drug development and public health.

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Binding affinity of 1-(Phenylthio)propan-2-amine at monoamine transporters

An In-Depth Technical Guide to the Characterization of 1-(Phenylthio)propan-2-amine Binding at Monoamine Transporters

Introduction

The monoamine transporters (MATs)—comprising the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT)—are critical regulators of neurotransmission in the central nervous system.[1] These plasma membrane proteins mediate the reuptake of their respective neurotransmitters from the synaptic cleft, thereby controlling the magnitude and duration of signaling.[1] Their essential role in neurobiology makes them primary targets for a wide range of therapeutics, including antidepressants and psychostimulants, as well as drugs of abuse.[2][3][4]

The compound 1-(Phenylthio)propan-2-amine represents a core chemical scaffold whose derivatives have been explored for various biological activities.[5][6][7] Understanding the interaction of this and related molecules with the MATs is a foundational step in drug discovery and development. A compound's binding affinity (its ability to bind to the transporter) and its functional effect (whether it inhibits neurotransmitter uptake or acts as a substrate for release) collectively define its pharmacological profile.

This guide provides a comprehensive, in-depth technical framework for researchers, scientists, and drug development professionals to accurately characterize the binding affinity and functional potency of 1-(Phenylthio)propan-2-amine and its analogs at DAT, NET, and SERT. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a self-validating and robust methodological approach.

Pillar 1: Foundational Principles of Transporter-Ligand Interactions

Before delving into experimental protocols, it is crucial to understand the key parameters that quantify the interaction between a ligand like 1-(Phenylthio)propan-2-amine and a monoamine transporter.

• Binding Affinity (Kᵢ): This is the equilibrium inhibition constant, representing the concentration of a competing ligand that will occupy 50% of the transporter binding sites at equilibrium in the absence of a radioligand. A lower Kᵢ value signifies a higher binding affinity. It is an intrinsic property of the compound and the transporter.

• Potency (IC₅₀): The half-maximal inhibitory concentration, IC₅₀, is a functional measure. It represents the concentration of a compound required to inhibit a given biological process (such as radioligand binding or substrate uptake) by 50%. Unlike Kᵢ, the IC₅₀ value is dependent on the specific experimental conditions, including the concentration of the radioligand or substrate used.[8]

• Selectivity: This refers to a compound's preferential binding to one transporter over others. It is often expressed as a ratio of Kᵢ values (e.g., Kᵢ SERT / Kᵢ DAT). High selectivity is a desirable trait in drug development to minimize off-target effects.

A complete pharmacological profile distinguishes between two primary mechanisms of action at the transporter:

• Inhibitors (Blockers): These compounds bind to the transporter but are not translocated. They act as antagonists, blocking the reuptake of the endogenous neurotransmitter. Cocaine is a classic example of a non-selective monoamine transporter inhibitor.

• Substrates (Releasers): These compounds bind to the transporter and are translocated into the cell. They often promote reverse transport (efflux) of the neurotransmitter from the cytoplasm into the synapse. Amphetamine is a well-known substrate-type releaser.[3]

Therefore, a thorough investigation requires both binding assays to determine affinity and functional assays to assess uptake inhibition and potential releasing activity.

Pillar 2: Experimental Workflows for Determining Binding Affinity

The gold standard for determining a compound's binding affinity at MATs is the radioligand competitive binding assay .[2][3] This method measures the ability of an unlabeled test compound (e.g., 1-(Phenylthio)propan-2-amine) to compete with a radiolabeled ligand for binding to the transporter.

Workflow: Radioligand Competitive Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: Radioligand Binding

This protocol is a composite based on standard methodologies in the field.[8][9][10]

1. Materials & Reagents:

• Biological Source: Human Embryonic Kidney (HEK293) cells stably expressing human DAT, NET, or SERT, or alternatively, rat brain tissue (striatum for DAT, frontal cortex for NET/SERT).[9]

• Radioligands:

  • DAT: [³H]WIN 35,428 or [¹²⁵I]RTI-55

  • NET: [³H]Nisoxetine

  • SERT: [³H]Citalopram or [³H]Paroxetine

• Buffers:

  • Lysis/Binding Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

  • Wash Buffer: Ice-cold binding buffer.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a known, non-radiolabeled inhibitor (e.g., GBR 12909 for DAT, Desipramine for NET, Fluoxetine for SERT).

• Equipment: 96-well plates, cell harvester with glass fiber filters (GF/C), liquid scintillation counter.

2. Procedure:

• Membrane Preparation: Homogenize cells or tissue in ice-cold lysis buffer. Centrifuge at high speed (e.g., 20,000 x g) for 10-20 minutes at 4°C to pellet the membranes. Resuspend the pellet in fresh buffer and repeat the centrifugation. Finally, resuspend the washed pellet in the assay binding buffer.[8] Determine protein concentration using a BCA or similar assay.

• Assay Setup: In a 96-well plate, set up triplicate wells for each condition:

  • Total Binding: Membrane preparation + radioligand + vehicle.

  • Non-specific Binding: Membrane preparation + radioligand + excess non-specific control inhibitor.

  • Competition: Membrane preparation + radioligand + varying concentrations of 1-(Phenylthio)propan-2-amine (typically a 10-point dilution series).

• Incubation: The final assay volume is typically 250 µL.[8] Add the components as described above. The concentration of the radioligand should be approximately equal to its Kₔ value for the target transporter. Incubate the plate with gentle agitation for 60-90 minutes at room temperature or 30°C to reach binding equilibrium.[8]

• Filtration: Terminate the incubation by rapid vacuum filtration through a 96-well filter plate (e.g., GF/C filters pre-soaked in polyethyleneimine to reduce non-specific binding).

• Washing: Immediately wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Dry the filters, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

3. Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate Competition Curve: Plot the percentage of specific binding as a function of the logarithm of the test compound's concentration.

• Determine IC₅₀: Use a non-linear regression analysis (sigmoidal dose-response curve) in software like GraphPad Prism to determine the IC₅₀ value.

• Calculate Kᵢ: Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation :

  • Kᵢ = IC₅₀ / (1 + [L]/Kₔ)

  • Where [L] is the concentration of the radioligand used and Kₔ is the dissociation constant of the radioligand for the transporter.

Pillar 3: Experimental Workflows for Determining Functional Potency

To determine if 1-(Phenylthio)propan-2-amine acts as an inhibitor of transporter function, a substrate uptake inhibition assay is essential. This assay directly measures the compound's ability to block the primary function of the transporter: clearing neurotransmitters from the extracellular space.

Workflow: Substrate Uptake Inhibition Assay

Caption: Workflow for a substrate uptake inhibition assay.

Detailed Protocol: Uptake Inhibition

This protocol is based on established methods for assessing MAT function.[3][11][12]

1. Materials & Reagents:

• Biological Source: Adherent HEK293 cells stably expressing human DAT, NET, or SERT, plated in 96-well plates.

• Radiolabeled Substrates:

  • DAT: [³H]Dopamine or [³H]MPP+

  • NET: [³H]Norepinephrine

  • SERT: [³H]Serotonin (5-HT)

• Buffers: Krebs-HEPES buffer (KHB) or similar physiological salt solutions.

• Non-specific Uptake Control: A known potent inhibitor (as used in binding assays) to define background signal.

• Equipment: Cell culture supplies, multi-channel pipettes, liquid scintillation counter.

2. Procedure:

• Cell Plating: Seed the transporter-expressing cells in 96-well plates and grow to a confluent monolayer.

• Assay Initiation: On the day of the assay, aspirate the growth medium and wash the cells once with room temperature buffer.[3]

• Pre-incubation: Add buffer containing varying concentrations of 1-(Phenylthio)propan-2-amine (or vehicle/control inhibitor) to the wells. Pre-incubate for 15-20 minutes at the assay temperature (e.g., 25°C or 37°C).[4][12]

• Uptake Reaction: Initiate substrate uptake by adding the radiolabeled substrate (e.g., [³H]Dopamine) to each well. The final concentration of the substrate should be near its Kₘ value for transport.

• Incubation: Incubate for a short, defined period during which uptake is linear (typically 5-15 minutes). Timing is critical.[4][11]

• Termination: Stop the uptake by rapidly aspirating the solution and washing the cells 2-3 times with ice-cold buffer.

• Lysis & Quantification: Lyse the cells directly in the wells (e.g., with 1% SDS). Transfer the lysate to scintillation vials, add scintillation cocktail, and quantify the intracellular radioactivity.

3. Data Analysis:

• Calculate Specific Uptake: Determine the amount of transporter-mediated uptake by subtracting the radioactivity in the presence of a control inhibitor from the total uptake.

• Generate Dose-Response Curve: Plot the percentage of specific uptake as a function of the logarithm of the test compound's concentration.

• Determine IC₅₀: Use non-linear regression to fit a sigmoidal dose-response curve and calculate the IC₅₀ value for uptake inhibition.

Data Synthesis and Presentation

The ultimate goal is to generate a clear, comparative profile of the test compound's activity across all three monoamine transporters. The data should be summarized in a table for easy interpretation.

Table 1: Illustrative Pharmacological Profile of 1-(Phenylthio)propan-2-amine at Monoamine Transporters

Transporter	Binding Affinity (Kᵢ, nM)	Uptake Inhibition (IC₅₀, nM)	Selectivity Ratio (Kᵢ SERT / Kᵢ)	Selectivity Ratio (Kᵢ NET / Kᵢ)
DAT	Value A	Value D	Value A / Value C	Value B / Value A
NET	Value B	Value E	Value B / Value C	-
SERT	Value C	Value F	-	Value B / Value C

Note: As specific binding data for the exact compound 1-(Phenylthio)propan-2-amine is not publicly available in the searched literature, this table serves as a template for presenting experimentally derived values. Values A-F would be replaced with empirical data.

Interpreting the Data:

• A comparison of Kᵢ values across the transporters reveals the compound's binding selectivity. For instance, if Value A is significantly lower than Values B and C, the compound is DAT-selective.

• The relationship between Kᵢ and IC₅₀ provides insight into the mechanism. For competitive inhibitors, these values are often in close agreement. A significant discrepancy may warrant further investigation (e.g., into non-competitive binding modes).

• Analogs of (2-Aminopropyl)benzo[β]thiophene, which share structural similarities, have been shown to be potent inhibitors of monoamine uptake, with some isomers displaying higher potency at SERT and NET compared to DAT.[13] This suggests that substitutions on the aromatic ring and the position of the aminopropyl group are critical determinants of affinity and selectivity.

Conclusion

A rigorous and multi-faceted approach is imperative for accurately characterizing the interaction of novel compounds like 1-(Phenylthio)propan-2-amine with monoamine transporters. This guide outlines the gold-standard methodologies—radioligand binding and functional uptake inhibition assays—that form the cornerstone of such an evaluation. By adhering to these self-validating protocols, researchers can reliably determine key pharmacological parameters, including binding affinity (Kᵢ) and functional potency (IC₅₀). The synthesis of these data into a clear, comparative profile, as illustrated in the data table, provides the critical insights needed to advance drug discovery programs and deepen our understanding of neuropharmacology.

References

• ResearchGate. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Available from: [Link]

• Rothman, R. B., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. PMC. Available from: [Link]

• Zepper, J., et al. (2015). MS Binding Assays for the Three Monoamine Transporters Using the Triple Reuptake Inhibitor (1R,3S)-Indatraline as Native Marker. PubMed. Available from: [Link]

• Saha, K., et al. (2014). In vitro assays for the functional characterization of the dopamine transporter (DAT). PMC. Available from: [Link]

• Meltzner, S. J., et al. (2007). Synthesis, Monoamine Transporter Binding, Properties, and Functional Monoamine Uptake Activity of 3β-[4-Methylphenyl and 4-Chlorophenyl]-2β-[5-(Substituted phenyl)thiazol-2-yl]tropanes. Journal of Medicinal Chemistry. Available from: [Link]

• Eurofins Discovery. (n.d.). SERT Human Serotonin Transporter Functional Antagonist Uptake LeadHunter Assay. Available from: [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Available from: [Link]

• Kim, H., et al. (2023). Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters. MDPI. Available from: [Link]

• Li, Y., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. Available from: [Link]

• ResearchGate. (n.d.). Wash-resistant inhibition of radioligand binding at DAT, SERT and NET by HD-205 and HD-206. Available from: [Link]

• Wang, Y., et al. (2021). Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety. Taylor & Francis Online. Available from: [Link]

• Bayanati, M., et al. (2025). Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. ResearchGate. Available from: [Link]

• Bayanati, M., et al. (2020). Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. PMC. Available from: [Link]

• Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Available from: [Link]

• Shrestha, S., et al. (2023). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. MDPI. Available from: [Link]

• Limbird, L. E. (2004). Radioligand Binding Methods for Membrane Preparations and Intact Cells. Available from: [Link]

• Lakó, Á., et al. (2020). Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. RSC Publishing. Available from: [Link]

• Piskorz, J., et al. (2022). Phenylalanine-Based AMPA Receptor Antagonist as the Anticonvulsant Agent with Neuroprotective Activity—In Vitro and In Vivo Studies. MDPI. Available from: [Link]

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• Koldsø, H., et al. (2014). Monoamine transporters: insights from molecular dynamics simulations. Frontiers in Neuroscience. Available from: [Link]

• ResearchGate. (2020). Synthesis of racemic disubstituted 1-phenylpropan-2-amines (8b–d). Available from: [Link]

• ResearchGate. (n.d.). Biocatalytic syntheses of (R)-1-phenylpropan-2-amine. Available from: [Link]

• Carroll, F. I., et al. (2004). Monoamine transporter binding, locomotor activity, and drug discrimination properties of 3-(4-substituted-phenyl)tropane-2-carboxylic acid methyl ester isomers. PubMed. Available from: [Link]

• Walther, D., et al. (2022). (2-Aminopropyl)benzo[β]thiophenes (APBTs) are novel monoamine transporter ligands that lack stimulant effects but display psychedelic-like activity in mice. LJMU Research Online. Available from: [Link]

• Gzella, A., et al. (2021). Towards Property Profiling: SYNTHESIS and SAR Probing of New Tetracyclic Diazaphenothiazine Analogues. PMC. Available from: [Link]

• Kim, J., et al. (2022). Synthesis of Novel Suramin Analogs With Anti-Proliferative Activity via FGF1 and FGFRD2 Blockade. Frontiers in Chemistry. Available from: [Link]

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Metabolic pathways of sulfur-substituted amphetamine analogues

An In-depth Technical Guide on the Metabolic Pathways of Sulfur-Substituted Amphetamine Analogues

Abstract

Sulfur-substituted amphetamine analogues represent a class of psychoactive compounds with unique pharmacological profiles that distinguish them from their non-sulfur counterparts. The incorporation of a sulfur moiety, typically as a thioether on the phenyl ring, significantly influences their interaction with monoamine systems and their metabolic fate. This guide provides a comprehensive technical overview of the metabolic pathways of these compounds, using 4-methylthioamphetamine (4-MTA) as the primary exemplar. We will explore the key Phase I and Phase II biotransformations, the enzymatic systems responsible, and the analytical methodologies required for robust metabolite identification. The causality behind experimental designs and the toxicological implications of the metabolic pathways are discussed to provide field-proven insights for drug development and forensic analysis.

Introduction: The Significance of Sulfur Substitution

The amphetamine scaffold is a foundational structure for a vast array of psychoactive substances, including stimulants, empathogens, and hallucinogens.[1] Chemical modification of the core amphetamine structure is a common strategy to alter its pharmacological properties. The introduction of a sulfur-containing functional group is one such modification that can profoundly impact a compound's activity. For instance, the presence of electron-attracting sulfur functions in amphetamine derivatives has been shown to retain appetite-suppressant effects while potentially eliminating adverse behavioral effects.[2]

4-Methylthioamphetamine (4-MTA), a designer drug developed in the 1990s, is the most well-characterized sulfur-substituted analogue.[3] Unlike classical stimulants, 4-MTA acts as a potent and selective serotonin releasing agent (SSRA) and a powerful inhibitor of monoamine oxidase A (MAO-A).[3][4][5] This dual mechanism is responsible for its significant serotonergic effects and a high risk of life-threatening serotonin syndrome.[4] Understanding the metabolism of 4-MTA and related compounds is therefore critical for predicting their duration of action, potential for drug-drug interactions, and overall toxicological profile.

Core Metabolic Pathways of 4-MTA

The biotransformation of sulfur-substituted amphetamines is a multi-step process involving both Phase I functionalization and Phase II conjugation reactions. The metabolism of 4-MTA in rats has been postulated to proceed through several key pathways, which serve as a model for this class of compounds.[3]

Phase I Biotransformations

Phase I reactions introduce or expose functional groups, preparing the molecule for Phase II conjugation and subsequent excretion. For 4-MTA, these reactions target the alkyl side-chain, the aromatic ring, and the sulfur atom itself.

• β-Hydroxylation: Oxidation of the carbon atom beta to the amino group results in the formation of 4-hydroxy-4-methylthioamphetamine. This is a common metabolic route for many amphetamine-type compounds.

• Aromatic Hydroxylation: The phenyl ring can be hydroxylated to form a phenolic metabolite. This reaction is typically catalyzed by Cytochrome P450 enzymes.

• Oxidative Deamination: The primary amine is oxidized and removed, forming a ketone metabolite (4-methylthiophenylacetone). This intermediate can be further reduced to the corresponding alcohol or degraded to 4-methylthiobenzoic acid.[3]

• S-Oxidation: The thioether (methylthio) group is susceptible to oxidation. This critical pathway, common for sulfur-containing xenobiotics, proceeds in two steps: oxidation of the sulfide to a sulfoxide, followed by further oxidation to a sulfone. These reactions are primarily mediated by Cytochrome P450 (CYP) and Flavin-containing Monooxygenase (FMO) enzymes. The resulting sulfoxide and sulfone metabolites are significantly more polar than the parent compound, facilitating their elimination.

Phase II Conjugation

The hydroxylated metabolites formed during Phase I can undergo conjugation with endogenous molecules to further increase their water solubility.

• Glucuronidation & Sulfation: Phenolic metabolites are readily conjugated with glucuronic acid (via UDP-glucuronosyltransferases, UGTs) or sulfate (via sulfotransferases, SULTs).[6][7] These conjugation reactions are a major detoxification pathway, leading to inactive metabolites that are efficiently excreted in the urine.

The following diagram illustrates the primary postulated metabolic pathways for 4-MTA.

Caption: Postulated metabolic pathways of 4-Methylthioamphetamine (4-MTA).

Key Enzymology and Mechanistic Insights

The rate and profile of metabolite formation are determined by the activity of specific drug-metabolizing enzymes. For sulfur-substituted amphetamines, CYP450 enzymes are paramount.

Cytochrome P450 (CYP) Isoforms

The CYP superfamily of heme-containing enzymes is responsible for the Phase I metabolism of a vast number of xenobiotics.[8] For amphetamines, CYP2D6 is often the dominant enzyme involved in both N-dealkylation and hydroxylation.[9] It is highly probable that CYP2D6, along with other isoforms like CYP3A4 and CYP1A2, plays a significant role in the hydroxylation and deamination of 4-MTA.[6]

The S-oxidation of the thioether moiety is also likely mediated by CYPs. The formation of reactive intermediates from sulfur-containing drugs, such as sulfenic acids or thiophene S-oxides, is a known mechanism of CYP-mediated bioactivation that can lead to toxicity.[10] Therefore, characterizing the specific CYP isoforms involved is a critical step in risk assessment.

Monoamine Oxidase (MAO) Inhibition

A distinguishing feature of 4-MTA is its potent inhibition of MAO-A, with a reported IC50 value of 250 nM.[3] This inhibition is significant for two reasons:

• Pharmacodynamic Effect: By preventing the breakdown of serotonin, MAO-A inhibition synergizes with 4-MTA's serotonin-releasing properties, dramatically increasing the risk of serotonin syndrome.[4]

• Metabolic Effect: MAO is involved in the oxidative deamination of amphetamines. By inhibiting this enzyme, 4-MTA may alter its own metabolic clearance and that of co-administered monoamines or drugs metabolized by MAO.

Parameter	Value	Compound	Source
MAO-A Inhibition (IC50)	250 nM	4-MTA	[3]
Serotonin Reuptake Inhibition	Potent	4-MTA	[11]

Table 1: Key Pharmacological Parameters of 4-MTA.

Analytical Workflow for Metabolite Identification

A robust and systematic approach is required to identify and characterize the metabolites of novel sulfur-substituted amphetamines. The following workflow represents a self-validating system for comprehensive metabolic profiling.

Experimental Protocol: In Vitro Metabolism using Human Liver Microsomes (HLMs)

This protocol provides a standardized method to screen for Phase I metabolites in a high-throughput manner.

Objective: To generate and identify metabolites of a sulfur-substituted amphetamine analogue using a subcellular liver fraction.

Materials:

• Test Compound (e.g., 4-MTA)

• Pooled Human Liver Microsomes (HLMs), 20 mg/mL

• 0.5 M Potassium Phosphate Buffer (pH 7.4)

• NADPH Regeneration System (e.g., NADPH-A and NADPH-B)

• Acetonitrile (ACN) containing an internal standard (e.g., deuterated analogue)

• Incubator/Shaker (37°C)

• Centrifuge

Methodology:

• Preparation: Thaw HLMs and NADPH solutions on ice. Prepare a master mix of phosphate buffer and HLMs to a final protein concentration of 0.5-1.0 mg/mL.

• Pre-incubation: Add the HLM/buffer master mix to microcentrifuge tubes. Add the test compound (final concentration typically 1-10 µM). Pre-incubate the mixture for 5 minutes at 37°C to equilibrate the temperature.

• Initiation of Reaction: Start the metabolic reaction by adding the pre-warmed NADPH regeneration system. The causality here is that CYP enzymes require NADPH as a cofactor to function; its addition initiates the oxidative metabolism.

• Incubation: Incubate the reaction mixture for a defined period (e.g., 60 minutes) at 37°C with gentle shaking.

• Termination (Quenching): Stop the reaction by adding 2-3 volumes of ice-cold ACN with the internal standard. This step simultaneously precipitates the microsomal proteins and extracts the parent drug and its metabolites.

• Sample Processing: Vortex the tubes vigorously and then centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to an autosampler vial for analysis by Liquid Chromatography-High-Resolution Tandem Mass Spectrometry (LC-HRMS/MS).

The following diagram outlines the logical flow of a typical metabolite identification study.

Caption: A generalized workflow for drug metabolite identification.

Toxicological Considerations and Future Directions

The metabolism of sulfur-substituted amphetamines is not merely a process of elimination; it can also be a source of toxicity. The profound serotonergic crisis associated with 4-MTA is a direct consequence of its dual action as a potent SSRA and MAO-A inhibitor.[11] Any metabolite that retains these properties could contribute to prolonged toxicity.

Furthermore, the S-oxidation pathway warrants careful investigation. The bioactivation of other sulfur-containing drugs by CYPs to reactive intermediates that covalently bind to proteins is a known cause of idiosyncratic drug toxicity.[10] Future research should focus on:

• Reaction Phenotyping: Identifying the specific CYP isoforms responsible for each metabolic step to predict drug-drug interaction potential.

• Metabolite Pharmacology: Synthesizing and testing the primary metabolites (e.g., the sulfoxide and sulfone) to determine if they retain pharmacological activity or inhibitory properties.

• Covalent Binding Studies: Using trapping agents in in vitro incubations to assess the formation of reactive metabolites from the sulfur moiety.[10]

By systematically elucidating these metabolic pathways, the scientific community can better understand the complex pharmacology and toxicology of this unique class of amphetamine analogues, informing clinical decisions, forensic investigations, and the development of safer therapeutic agents.

References

• Wikipedia. (n.d.). 4-Methylthioamphetamine. Retrieved from [Link]

• Britannica. (2026, February 20). 4-methylthioamphetamine. Retrieved from [Link]

• Expert Committee on Drug Dependence Information Repository. (n.d.). 4-Methylthioamphetamine. Retrieved from [Link]

• Carreño, F., et al. (2021). Pharmacological Characterization of 4-Methylthioamphetamine Derivatives. Pharmaceuticals, 14(11), 1109. Available from: [Link]

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• Kraemer, T., & Maurer, H. H. (2002). Toxicokinetics of amphetamines: metabolism and toxicokinetic data of designer drugs, amphetamine, methamphetamine, and their N-alkyl derivatives. Therapeutic Drug Monitoring, 24(2), 277-289. Available from: [Link]

• Scilit. (n.d.). Toxicokinetics of Amphetamines: Metabolism and Toxicokinetic Data of Designer Drugs, Amphetamine, Methamphetamine, and Their N-Alkyl Derivatives. Retrieved from [Link]

• Gobbi, M., et al. (2008). N,N-dimethyl-thioamphetamine and methyl-thioamphetamine, two non-neurotoxic substrates of 5-HT transporters, have scant in vitro efficacy for the induction of transporter-mediated 5-HT release and currents. Journal of Neurochemistry, 105(5), 1770-1780. Available from: [Link]

• Maurer, H. H., et al. (2000). Toxicokinetics and analytical toxicology of amphetamine-derived designer drugs ('Ecstasy'). Toxicology Letters, 112-113, 133-142. Available from: [Link]

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• Gobbi, M., et al. (2008). N,N-dimethyl-thioamphetamine and methyl-thioamphetamine, two non-neurotoxic substrates of 5-HT transporters, have scant in vitro efficacy for the induction of transporter-mediated 5-HT release and currents. Journal of Neurochemistry, 105(5), 1770-1780. Available from: [Link]

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• Semantic Scholar. (n.d.). Toxicokinetics of Amphetamines: Metabolism and Toxicokinetic Data of Designer Drugs, Amphetamine, Methamphetamine, and Their N-Alkyl Derivatives. Retrieved from [Link]

• Hemmer, S., et al. (2021). Altered metabolic pathways elucidated via untargeted in vivo toxicometabolomics in rat urine and plasma samples collected after controlled application of a human equivalent amphetamine dose. Archives of Toxicology, 95(11), 3565-3578. Available from: [Link]

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In-depth Technical Guide: 1-(Phenylthio)propan-2-amine hydrochloride (CAS 56216-00-3)

Executive Summary: This document provides a detailed technical overview of 1-(Phenylthio)propan-2-amine hydrochloride (also known as 1-(Phenylsulfanyl)propan-2-amine hydrochloride), a sulfur-containing organic compound with applications in synthetic chemistry. Due to the limited availability of comprehensive public safety and physical property data for this specific compound, this guide focuses on its chemical identity, a well-established synthesis protocol for its core amine structure, and its known applications, particularly in agricultural research. All procedures should be conducted with the assumption that the compound is hazardous, following stringent laboratory safety protocols.

Chemical Identity and Properties

1-(Phenylthio)propan-2-amine hydrochloride is the hydrochloride salt of a primary amine containing a phenylthioether moiety. This structure is of interest in medicinal and agricultural chemistry.

Table 1: Compound Identification

Identifier	Data	Source
Chemical Name	1-(Phenylthio)propan-2-amine hydrochloride	N/A
Synonyms	1-(Phenylsulfanyl)propan-2-amine hydrochloride	[1][2]
CAS Number	56216-00-3	[1][2]
Molecular Formula	C₉H₁₄ClNS	[1]
Molecular Weight	203.73 g/mol	[1]

Table 2: Physical and Chemical Properties

Property	Data	Notes
Appearance	Data not available	Typically, amine hydrochlorides are crystalline solids.
Melting Point	Data not available	Sourced data is required for confirmation.
Boiling Point	Data not available	Sourced data is required for confirmation.
Solubility	Data not available	Expected to have some solubility in water and polar organic solvents.

Caption: Structure of the 1-(Phenylthio)propan-2-amine free base.

Synthesis and Mechanism

The synthesis of the parent amine, 1-(Phenylthio)propan-2-amine, is a prerequisite for forming the hydrochloride salt. A common and effective method is the reductive amination of the corresponding ketone, 1-(Phenylthio)propan-2-one (CAS 5042-53-5).

Experimental Protocol: Reductive Amination

This protocol describes the synthesis of the free amine, which can then be treated with hydrochloric acid to yield the target compound.

Step 1: Reaction Setup

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-(Phenylthio)propan-2-one (1 equivalent) in a suitable solvent such as methanol or ethanol.

• Add ammonium acetate (10-15 equivalents). The large excess of ammonium acetate serves as the ammonia source and helps drive the reaction equilibrium towards the formation of the imine intermediate.

Step 2: Reduction

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add sodium cyanoborohydride (NaBH₃CN) (1.5-2.0 equivalents) portion-wise. NaBH₃CN is a selective reducing agent that is stable in mildly acidic conditions and preferentially reduces the imine intermediate over the starting ketone, minimizing the formation of the corresponding alcohol byproduct. This selectivity is the primary reason for its use over more powerful reducing agents like sodium borohydride.

Step 3: Reaction Monitoring and Workup

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting ketone is consumed.

• Quench the reaction by carefully adding dilute hydrochloric acid until the solution is acidic (pH ~2) to decompose any remaining reducing agent.

• Wash the aqueous layer with an organic solvent like diethyl ether or ethyl acetate to remove any unreacted starting material or non-basic byproducts.

• Basify the aqueous layer with a strong base (e.g., 2M NaOH) to a pH >12 to deprotonate the amine and facilitate its extraction.

Step 4: Extraction and Isolation

• Extract the aqueous layer multiple times with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 1-(Phenylthio)propan-2-amine.

Step 5: Hydrochloride Salt Formation

• Dissolve the crude amine in a minimal amount of a non-polar solvent like diethyl ether.

• Add a solution of HCl in a suitable solvent (e.g., 2M HCl in diethyl ether) dropwise with stirring.

• The hydrochloride salt will precipitate out of the solution. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Caption: A step-by-step workflow for the synthesis of the target compound.

Applications in Research

The 1-(phenylthio)propan-2-amine moiety is a key structural component in the development of novel agricultural fungicides. Research has demonstrated that derivatives of this compound exhibit significant fungicidal activity.

In one study, various amino acid derivatives incorporating the 1-(phenylthio)propan-2-amine structure were synthesized and tested against Phytophthora capsici, a destructive plant pathogen. Several of these synthesized compounds showed excellent activity, with some demonstrating higher efficacy than existing commercial fungicides.[1] This suggests that the 1-(phenylthio)propan-2-amine scaffold is a valuable starting point for the discovery of new crop protection agents. The primary amine group provides a convenient handle for further chemical modification, allowing for the creation of large libraries of related compounds for structure-activity relationship (SAR) studies.

Safety and Handling

Disclaimer: A comprehensive, verified Safety Data Sheet (SDS) for 1-(Phenylthio)propan-2-amine hydrochloride (CAS 56216-00-3) is not publicly available from major chemical suppliers. The following information is based on general principles for handling amine hydrochlorides and related thioether compounds. A thorough risk assessment must be conducted before handling this chemical.

• Hazard Identification: While specific GHS classifications are not available, related compounds are known to cause skin and eye irritation.[3] It is prudent to treat this compound as a potential irritant and as harmful if swallowed or inhaled.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

  • Respiratory Protection: Handle in a well-ventilated fume hood. If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge should be used.

• Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Use in a chemical fume hood. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• First Aid Measures:

  • If Inhaled: Move the person to fresh air. Seek medical attention if symptoms occur.

  • In Case of Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

  • In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

  • If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

References

• Title: Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety Source: Taylor & Francis Online URL: [Link]

Sources

• 1. 56216-00-3|1-(Phenylsulfanyl)propan-2-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. 56216-00-3|1-(Phenylsulfanyl)propan-2-amine hydrochloride| Ambeed [ambeed.com]
• 3. enamine.enamine.net [enamine.enamine.net]

Unveiling the Neuropharmacological Profile of 1-(Phenylthio)propan-2-amine: A Research Whitepaper

Abstract

The vast landscape of psychoactive compounds remains largely unexplored, with novel molecular entities holding the potential for both therapeutic breakthroughs and significant public health challenges. 1-(Phenylthio)propan-2-amine, a structural analog of known psychoactive phenethylamines, represents one such entity with a currently uncharacterized psychopharmacological profile. This technical guide outlines a comprehensive, multi-tiered research program designed to elucidate the synthesis, pharmacodynamics, pharmacokinetics, and in vivo behavioral effects of 1-(Phenylthio)propan-2-amine. By leveraging a suite of validated in vitro and in vivo assays, this proposed investigation aims to provide a thorough understanding of the compound's mechanism of action and potential effects on the central nervous system. The insights generated will be critical for researchers, scientists, and drug development professionals in assessing its potential as a therapeutic agent or a substance of concern.

Introduction: The Rationale for Investigation

The phenethylamine class of compounds has long been a cornerstone of psychopharmacology, encompassing endogenous neurotransmitters, therapeutic agents, and novel psychoactive substances (NPS).[1] Structural modifications to the core phenethylamine scaffold can dramatically alter a compound's interaction with monoamine transporters and receptors, leading to a wide spectrum of effects ranging from stimulant to hallucinogenic.[2] 1-(Phenylthio)propan-2-amine introduces a unique phenylthio substitution at the 1-position of the propane chain, a modification whose impact on neuropharmacological activity is currently unknown. While derivatives of this compound have been explored for applications in oncology and agriculture, its potential effects on the central nervous system remain a critical knowledge gap.[3][4]

This whitepaper presents a logical and scientifically rigorous framework for the comprehensive psychopharmacological evaluation of 1-(Phenylthio)propan-2-amine. The proposed research strategy is designed to systematically characterize the compound, from its fundamental chemical properties to its complex behavioral effects, thereby providing a robust dataset for informed decision-making in drug development and public health.

Synthesis and Analytical Characterization

A crucial first step in the evaluation of any novel compound is the establishment of a reliable synthetic route and the development of robust analytical methods for its identification and quantification.

Proposed Synthesis Workflow

The synthesis of 1-(Phenylthio)propan-2-amine can be approached through several established routes for the formation of 1-phenylpropan-2-amine derivatives. A potential synthetic pathway is outlined below.

Caption: Proposed synthetic workflow for 1-(Phenylthio)propan-2-amine.

Analytical Method Development and Validation

The development of validated analytical methods is paramount for ensuring the purity of the synthesized compound and for its subsequent detection in biological matrices.

Analytical Technique	Purpose	Key Parameters to Validate
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification in biological samples (e.g., blood, urine).[5]	Linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision, and selectivity.[5][6]
Liquid Chromatography-Mass Spectrometry (LC-MS)	High-sensitivity quantification in various biological matrices.[7]	Similar to GC-MS, with a focus on matrix effects and recovery.[7]
High-Performance Liquid Chromatography (HPLC)	Purity assessment of the synthesized compound.	Peak purity, resolution, and retention time stability.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and confirmation of the synthesized compound.	Chemical shifts, coupling constants, and integration consistent with the proposed structure.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for amine and thioether groups.

In Vitro Pharmacological Profiling

In vitro assays provide the foundational understanding of a compound's mechanism of action at the molecular level, offering insights into its potential targets and potency.

Receptor Binding Affinity

A comprehensive receptor binding screen is essential to identify the primary molecular targets of 1-(Phenylthio)propan-2-amine. Given its structural similarity to phenethylamines, the screen should prioritize monoamine receptors and transporters.

Experimental Protocol: Radioligand Binding Assay [8][9][10][11]

• Membrane Preparation: Prepare cell membranes from cell lines expressing the target receptors (e.g., HEK293 cells) or from rodent brain tissue.[12]

• Assay Buffer: Utilize a buffer system optimized for the specific receptor target.

• Incubation: Incubate the membranes with a known concentration of a specific radioligand (e.g., [³H]-ketanserin for 5-HT₂A receptors) and varying concentrations of 1-(Phenylthio)propan-2-amine.

• Separation: Separate bound from free radioligand via rapid filtration.

• Detection: Quantify the amount of bound radioactivity using liquid scintillation counting.

• Data Analysis: Determine the half-maximal inhibitory concentration (IC₅₀) and the inhibitory constant (Ki) by non-linear regression analysis.

Primary Target Panel:

Receptor/Transporter	Rationale
Serotonin Receptors (5-HT₁ₐ, 5-HT₂ₐ, 5-HT₂C)	Common targets for hallucinogenic and stimulant phenethylamines.[1][2]
Dopamine Transporter (DAT) and Receptors (D₁, D₂)	Key mediators of the stimulant and reinforcing effects of amphetamines.
Norepinephrine Transporter (NET)	Contributes to the sympathomimetic and stimulant properties of many phenethylamines.
Trace Amine-Associated Receptor 1 (TAAR1)	A receptor for endogenous trace amines and a target for some psychoactive compounds.

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Caption: Workflow for a competitive radioligand binding assay.

Functional Activity Assays

Following the identification of high-affinity targets, functional assays are necessary to determine whether 1-(Phenylthio)propan-2-amine acts as an agonist, antagonist, or allosteric modulator at these receptors.

Potential Functional Assays:

• Calcium Mobilization Assays: For Gq-coupled receptors (e.g., 5-HT₂ₐ), measuring changes in intracellular calcium levels in response to compound application.

• cAMP Assays: For Gs- or Gi-coupled receptors, quantifying changes in cyclic adenosine monophosphate levels.

• Transporter Uptake/Release Assays: To determine if the compound inhibits or reverses the function of monoamine transporters (DAT, NET, SERT).

In Vitro Neurotoxicity and Neuroprotection

Initial assessment of the compound's effects on neuronal viability is a critical safety evaluation.

Experimental Protocol: Cell Viability Assay (MTT Assay) [13][14]

• Cell Culture: Culture a relevant neuronal cell line (e.g., SH-SY5Y or HT22 cells).[15][16]

• Compound Exposure: Treat the cells with a range of concentrations of 1-(Phenylthio)propan-2-amine for a specified duration (e.g., 24-48 hours).

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to the cells, which is converted to formazan by metabolically active cells.

• Solubilization: Solubilize the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength to quantify cell viability.

Further studies could investigate the compound's potential to protect neurons from known neurotoxins, which could indicate neuroprotective properties.[17][18]

Pharmacokinetic and Metabolic Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) of 1-(Phenylthio)propan-2-amine is essential for interpreting in vivo data and predicting its effects in humans.

In Vitro Metabolic Stability

Incubating the compound with liver microsomes provides a preliminary assessment of its metabolic stability and helps to identify major metabolic pathways.[19][20]

Experimental Protocol: Liver Microsomal Stability Assay

• Incubation: Incubate 1-(Phenylthio)propan-2-amine with pooled human or rodent liver microsomes in the presence of NADPH.

• Time Points: Collect samples at various time points.

• Analysis: Quench the reaction and analyze the remaining parent compound concentration using LC-MS.

• Data Analysis: Calculate the in vitro half-life and intrinsic clearance.

Metabolite Identification

High-resolution mass spectrometry can be used to identify the major metabolites formed during the in vitro stability assay. This information is crucial for designing in vivo studies and for identifying potential biomarkers of exposure.[19]

In Vivo Behavioral Pharmacology

Animal models are indispensable for evaluating the integrated physiological and behavioral effects of a novel compound. The choice of models will be guided by the in vitro pharmacology data.

Assessment of Stimulant and Reinforcing Effects

If in vitro data suggest activity at dopamine or norepinephrine transporters, the following models are appropriate:

• Locomotor Activity: To measure changes in spontaneous movement in an open field. An increase in locomotion is indicative of stimulant properties.[21]

• Drug Self-Administration: To assess the reinforcing properties and abuse potential of the compound.[22]

Evaluation of Hallucinogen-Like Effects

If the compound shows high affinity and agonist activity at 5-HT₂ₐ receptors, the following models can be employed:

• Head-Twitch Response (HTR) in Rodents: A characteristic behavioral response in mice and rats that is highly correlated with hallucinogenic potential in humans.[2][23]

• Prepulse Inhibition (PPI) of the Startle Reflex: A measure of sensorimotor gating that is disrupted by hallucinogens.[15]

Caption: Decision tree for in vivo behavioral model selection.

Conclusion and Future Directions

The proposed research program provides a comprehensive and systematic approach to characterizing the psychopharmacology of 1-(Phenylthio)propan-2-amine. The data generated from these studies will be invaluable for understanding its potential neuropharmacological effects, mechanism of action, and safety profile. Positive findings in any of these areas could warrant further investigation into its therapeutic potential for neurological or psychiatric disorders. Conversely, the identification of significant abuse liability or toxicity would be critical for informing public health and regulatory bodies. This structured approach ensures that the investigation of this novel compound is conducted with scientific rigor, providing a solid foundation for future research and development.

References

[5] Methods for confirmatory analysis of methamphetamine in biological samples. (n.d.). ResearchGate. [6] Rasmussen, K. E., & Knutsen, P. (1985). Techniques for the Detection and Identification of Amphetamines and Amphetamine-Like Substances. Office of Justice Programs. [8] Radioligand Binding Detection of Receptors in Brain Membranes. (2016). Springer Protocols. [19] Metabolism study of two phenethylamine − derived new psychoactive substances using in silico, in vivo, and in vitro approaches | Request PDF. (2025, March 10). ResearchGate. [7] Accurate biological testing for amphetamine and methamphetamine abuse using chiral HPLC and MS detection (Sigma-Aldrich). (2015, September 17). Bioanalysis Zone. [24] Simmler, L. D., et al. (2018). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. International Journal of Neuropsychopharmacology, 21(10), 935-947. [25] Method and reagents for detecting amphetamine and/or d-methamphetamine in biological samples. (n.d.). Google Patents. [26] A Concise Review Based on Analytical Method Development and Validation of Amphetamine in Bulk and Marketed Dosage Form. (2022, February 15). ResearchGate. [27] Analysis of β-Methylphenethylamine (BMPEA) and Its Novel Metabolites in Rat Blood Using MMSPE and UPLC-qTOF-MS. (2025, November 22). MDPI. [15] In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia. (n.d.). MDPI. [2] The behavioral pharmacology of hallucinogens. (n.d.). PMC. [20] Metabolic stability and metabolite profiling of emerging synthetic cathinones. (2023, March 24). PMC. [9] Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. (2014, February 27). Brieflands. [10] Assay of CB1 Receptor Binding. (n.d.). ResearchGate. [28] LC-MS-MS Analysis of Dietary Supplements for N-ethyl- -ethyl-phenethylamine (ETH), N, N-diethylphenethylamine and Phenethylamine. (2025, August 6). ResearchGate. [23] Animal models and hallucinogenic drugs. (2013, January 1). Icahn School of Medicine at Mount Sinai. [12] Assay Protocol Book. (n.d.). PDSP. [11] Receptor Binding Assays for HTS and Drug Discovery. (2012, May 1). NCBI. [29] Hallucinogens in Mental Health: Preclinical and Clinical Studies on LSD, Psilocybin, MDMA, and Ketamine. (n.d.). PMC. [22] Reinforcing effects of phenethylamine analogs found in dietary supplements. (2022, October 3). ResearchGate. [3] Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. (n.d.). PMC. [13] Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. (2021, June 24). MDPI. [1] Stimulant and hallucinogenic novel psychoactive substances; an update. (2023, November 15). Taylor & Francis. [14] Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. (2025, October 15). ResearchGate. [4] Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3- (phenylthio)propan-1-ones as New Cytotoxic Agents. (2025, November 28). ResearchGate. [30] Synthesis, characterization, and in vitro anti-cholinesterase screening of novel indole amines. (n.d.). PMC. [21] Neurotoxic and cardiotoxic effects of N-methyl-1-(naphthalen-2-yl)propan-2-amine (methamnetamine) and 1-phenyl-2-pyrrolidinylpentane (prolintane). (2022, March 16). PubMed. [31] Phenylthioalkylamines in experimental tumor treatment in mice. (n.d.). PubMed. In Vitro Assays in Pharmacology: A Comprehensive Overview. (2024, August 29). IT Medical Team. [32] Synthesis, Characterization and Biological Evaluation. (2018, August 1). Amanote Research. [33] Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. (2024, February 14). MDPI. [16] Neuroprotective effects of phenylenediamine derivatives independent of an antioxidant pathway in neuronal HT22 cells. (2007, May 11). PubMed. [17] Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health. (2024, December 18). MDPI. [34] Phenylalanine and phenylacetate adversely affect developing mammalian brain neurons. (n.d.). Neurology. [35] Design, Synthesis and Biological Evaluation of New 1,3-diphenyl-3- (phenylamino)propan-1-ones as Selective Cyclooxygenase (COX-2) Inhibitors. (2025, November 28). ResearchGate. [36] Chemistry and Pharmacological Evaluation of 1-Phenyl-2-propanols and 1-Phenyl-2-propanones. (n.d.). Scilit. [18] Phenylalanine-Based AMPA Receptor Antagonist as the Anticonvulsant Agent with Neuroprotective Activity—In Vitro and In Vivo Studies. (n.d.). MDPI. [37] Discovery, synthesis and biological evaluation of a series of N-(phenylcarbamothioyl)-2-napthamides as inhibitors of Claudin-1. (n.d.). ChemRxiv. [38] RSC Medicinal Chemistry - RESEARCH ARTICLE. (2025, November 6). RSC Publishing.

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Thermodynamic properties of 1-(Phenylthio)propan-2-amine hydrochloride

A Technical Characterization Guide for Drug Development Scientists

Executive Summary & Chemical Identity

1-(Phenylthio)propan-2-amine hydrochloride (CAS: N/A for specific salt, Base CAS: 2015-09-0 for 3-isomer, specific 2-amine isomer is a thio-analog of amphetamine) is a sulfur-containing phenethylamine derivative.[1] In drug development, it serves as a critical bioisostere to amphetamine, where the methylene group at the

-position is replaced by a sulfur atom (thioether linkage).[1]

This substitution significantly alters the compound's lipophilicity, metabolic stability, and receptor binding kinetics. However, the introduction of the sulfur atom also modifies the crystal lattice energy, affecting solubility and thermal stability. This guide outlines the rigorous thermodynamic characterization required to establish its solid-state profile, essential for pre-formulation and regulatory filing.

Chemical Specifications

Property	Detail
IUPAC Name	1-(Phenylthio)propan-2-amine hydrochloride
Formula
Molar Mass	(167.27 Base + 36.46 HCl)
Structural Class	Thioether-amine salt (Thioamphetamine derivative)
Physical State	White crystalline solid (Standard conditions)
Key Analog	Amphetamine Hydrochloride ( )

Theoretical Thermodynamic Framework

Before experimental determination, theoretical estimations provide a baseline for instrument calibration and safety limits.[1]

Structural Impact on Thermodynamics

The replacement of

with in the alkyl chain introduces two competing effects:

• Flexibility & Entropy: The

  bond angle ( ) is more acute than ( ), and the bond length is longer ( vs ).[1] This increases the conformational entropy of the liquid phase but may disrupt efficient packing in the crystal lattice compared to the carbon analog.

• Lattice Energy: The sulfur atom is highly polarizable (soft), potentially increasing van der Waals interactions in the solid state.

Predicted Phase Transition: While Amphetamine HCl melts at approximately 171°C (444 K) [1], the thio-analog is expected to exhibit a melting point in the range of 145–165°C due to the "heavy atom" effect disrupting the hydrogen bonding network of the ammonium chloride salt bridge, partially offset by increased London dispersion forces.[1]

Estimated Heat Capacity ( )

Using Group Contribution Methods (Joback/Benson), the standard molar heat capacity of the solid salt at 298.15 K can be estimated.

• Base Contribution: Phenyl ring + Thioether (

  ) + Isopropyl backbone + Amine.

• Salt Correction: The contribution of the crystalline

  lattice component typically adds .

• Estimated

  : .

Experimental Protocols (The Core)

To establish the thermodynamic profile with high integrity, the following three-pillar experimental workflow is mandatory.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determination of Melting Temperature (

), Enthalpy of Fusion ( ), and Absolute Purity.[1][2][3]

Methodology:

• Instrument: Heat-flux DSC (e.g., TA Instruments DSC2500 or Mettler Toledo DSC 3+).[1]

• Calibration: Indium (

  C) and Zinc ( C) standards.

• Sample Prep: 3–5 mg of dried 1-(Phenylthio)propan-2-amine HCl in hermetically sealed aluminum pans.

• Temperature Program:

  • Equilibrate at 300 K.

  • Ramp 5 K/min to 450 K (Do not exceed decomposition onset).

• Purity Calculation (Van't Hoff): Use the melting endotherm shape analysis. The depression of the melting point is proportional to the mole fraction of impurities (

  ): Where is the fraction melted at temperature .

Protocol B: Adiabatic Calorimetry (Low-Temperature )

Objective: Measurement of molar heat capacity (

) from near 0 K to 350 K and determination of Third Law Entropy ( ).

Methodology:

• Instrument: High-precision vacuum adiabatic calorimeter.

• Sample Loading: Load

  g of sample into the gold-plated copper calorimetric vessel.

• Environment: High vacuum (

  Pa) with Helium exchange gas for thermal equilibrium.[1]

• Measurement:

  • Step-heating method: Supply a known energy quantity (

    ) and measure temperature rise ( ).[1]

  • Interval: Typically 2–3 K steps.

  • Equilibrium: Wait for thermal relaxation (drift

    K/min) after each pulse.

• Data Processing:

  Where is molar mass and is sample mass.

Protocol C: Static Bomb Combustion Calorimetry

Objective: Determination of Standard Enthalpy of Formation (

).

Reaction:

(Note: Sulfur combustion requires careful handling of final state sulfur oxides/acids).

Methodology:

• Combustion Aid: Use Benzoic acid as a spike if the sample is difficult to ignite.

• Crucible: Platinum crucible to resist acid corrosion.

• Bomb Fluid: 10 mL deionized water to absorb acid gases (

  ).

• Correction: Apply Washburn corrections for standard state adjustment (pressure, acid dilution).

Thermodynamic Functions & Data Processing

Once the raw data (

and ) is collected, the standard thermodynamic functions are derived.[1]

Entropy and Enthalpy Calculation

The thermodynamic functions relative to 298.15 K are calculated by numerical integration of the heat capacity curve.

Standard Entropy (

): Note: The range 0 to roughly 10 K is extrapolated using the Debye Law ( ).

Enthalpy Increment (

):

Gibbs Free Energy

The Gibbs Energy of Formation (

) is the critical parameter for predicting stability and solubility.

Summary Data Table (Template)

This table represents the standard output format for the characterization report.

Thermodynamic Function	Symbol	Value (Example Units)	Method
Melting Temperature			DSC (Onset)
Enthalpy of Fusion			DSC (Area)
Heat Capacity (298 K)			Adiabatic Cal.[1]
Entropy (298 K)			Integration
Enthalpy of Formation			Bomb Cal.[1]

Visualization: Characterization Workflow

Figure 1: Integrated workflow for the thermodynamic characterization of amine hydrochloride salts, ensuring data integrity through iterative purity checks.

References

• Boumrah, Y. et al. (2018).[1] "Analysis of synthetic drugs by differential scanning calorimetry: Case of amphetamine-type stimulants." Journal of Thermal Analysis and Calorimetry. Link

• NIST Chemistry WebBook. "Amphetamine Hydrochloride Phase Change Data." National Institute of Standards and Technology.[4] Link

• Tan, Z. C. et al. (2005). "Low-temperature heat capacity and standard molar enthalpy of formation of the drug salt." Journal of Chemical Thermodynamics. (Reference methodology for amine salts).

• O'Neil, M.J. (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals.[1] Royal Society of Chemistry.[5] (Source for general amine salt properties).[1][6]

• Grolier, J.P.E. (2014).[1] "Thermodynamics of Drug Compounds." Chemical Engineering Transactions. Link

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• 3. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amphetamine [webbook.nist.gov]
• 5. Recent synthetic advances in the preparation of 1,3-thiazole compounds and their therapeutic applications in degenerative diseases - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. D/L-AMPHETAMINE HYDROCHLORIDE | 300-62-9 [chemicalbook.com]

Protocols & Analytical Methods

Application Note: A Multi-Step Synthesis Protocol for 1-(Phenylthio)propan-2-amine Hydrochloride

Abstract

This application note provides a comprehensive, research-grade protocol for the synthesis of 1-(Phenylthio)propan-2-amine hydrochloride, a valuable chemical intermediate. The synthetic strategy is a robust four-step process commencing with the base-catalyzed ring-opening of propylene oxide by thiophenol to yield the key alcohol intermediate, 1-(phenylthio)propan-2-ol. Subsequent conversion of the secondary alcohol to a primary amine is efficiently achieved via a Mitsunobu reaction to form an azide, followed by catalytic hydrogenation. The final step involves the formation of the stable hydrochloride salt. This guide is designed for researchers in organic synthesis and drug development, offering detailed, step-by-step methodologies, explanations of the underlying chemical principles, and critical safety protocols.

Introduction and Synthetic Strategy

1-(Phenylthio)propan-2-amine and its derivatives are structural motifs of interest in medicinal chemistry and materials science. The presence of a thioether linkage and a chiral amine center provides a scaffold for developing novel compounds with potential biological activity. This document outlines a reliable and scalable laboratory synthesis of its hydrochloride salt, which enhances stability and water solubility.

The synthesis is designed as a four-step sequence, optimizing for yield and purity at each stage. The overall workflow is depicted below.

Caption: Overall synthetic workflow for 1-(Phenylthio)propan-2-amine hydrochloride.

Safety Precautions

Critical: This synthesis involves hazardous materials and should only be performed by trained chemists in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE).

• Thiophenol (PhSH): Acutely toxic, harmful if swallowed, inhaled, or in contact with skin. Possesses an extremely persistent and foul odor. Always handle in a fume hood and use appropriate gloves (e.g., nitrile). Quench any residual thiophenol and contaminated glassware with bleach.

• Propylene Oxide (PO): Extremely flammable liquid and vapor.[1] It is a known carcinogen and mutagen.[1][2][3] All operations should be conducted in a closed system or fume hood, away from ignition sources.[1][2][4][5]

• Sodium Hydride (NaH): Flammable solid, reacts violently with water to produce flammable hydrogen gas. Handle under an inert atmosphere (Nitrogen or Argon).

• Hydrazoic Acid (HN₃): Highly toxic and explosive. It is recommended to generate it in situ from sodium azide and an acid. Never isolate pure hydrazoic acid. Sodium azide itself is highly toxic.[1]

• Lithium Aluminum Hydride (LiAlH₄) (Alternative for Step 3): Reacts violently with water.[6] All work must be conducted under strictly anhydrous conditions.[6]

Detailed Experimental Protocols

Step 1: Synthesis of 1-(Phenylthio)propan-2-ol

This step involves the nucleophilic ring-opening of propylene oxide by thiophenolate. The reaction proceeds with high regioselectivity, with the nucleophile attacking the less sterically hindered carbon of the epoxide, yielding the secondary alcohol.[7][8]

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
Thiophenol	110.18	5.51 g (5.1 mL)	50.0
Sodium Hydride (60% in oil)	40.00	2.20 g	55.0
Propylene Oxide	58.08	3.20 g (3.8 mL)	55.0
Anhydrous Tetrahydrofuran (THF)	-	200 mL	-
Saturated aq. NH₄Cl	-	100 mL	-
Diethyl Ether	-	200 mL	-
Anhydrous MgSO₄	-	As needed	-

Procedure:

• To a flame-dried 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet, add sodium hydride (60% dispersion in mineral oil).

• Wash the sodium hydride with anhydrous hexane (2 x 20 mL) to remove the mineral oil, decanting the hexane carefully under a stream of nitrogen.

• Add 150 mL of anhydrous THF to the flask and cool the suspension to 0 °C in an ice bath.

• Dissolve thiophenol in 50 mL of anhydrous THF and add it dropwise to the stirred NaH suspension over 30 minutes. Allow the mixture to stir for an additional 30 minutes at 0 °C after the addition is complete to ensure full formation of the sodium thiophenolate.

• Add propylene oxide dropwise via syringe to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the thiophenol spot has disappeared.

• Work-up: Cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel, add 100 mL of diethyl ether, and wash with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel (eluent: 10-20% ethyl acetate in hexanes) to afford 1-(phenylthio)propan-2-ol as a colorless oil.

Step 2: Synthesis of 2-Azido-1-(phenylthio)propane via Mitsunobu Reaction

The Mitsunobu reaction is a powerful method for converting a secondary alcohol into various functional groups with a complete inversion of stereochemistry.[9][10][11][12] Here, we use an in situ generated hydrazoic acid as the nucleophile to displace the hydroxyl group, which is activated by triphenylphosphine and an azodicarboxylate.[9][13]

Caption: Simplified mechanism of the Mitsunobu reaction for azide formation.

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
1-(Phenylthio)propan-2-ol	168.25	6.73 g	40.0
Triphenylphosphine (PPh₃)	262.29	12.59 g	48.0
Sodium Azide (NaN₃)	65.01	3.12 g	48.0
Trifluoroacetic Acid (TFA)	114.02	5.47 g (3.7 mL)	48.0
Diisopropyl azodicarboxylate (DIAD)	202.21	9.71 g (9.8 mL)	48.0
Anhydrous Tetrahydrofuran (THF)	-	200 mL	-

Procedure:

• To a flame-dried 500 mL round-bottom flask under a nitrogen atmosphere, dissolve 1-(phenylthio)propan-2-ol and triphenylphosphine in 200 mL of anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Caution: In a separate, well-ventilated flask, carefully prepare a solution of hydrazoic acid by adding trifluoroacetic acid dropwise to a stirred suspension of sodium azide in 20 mL of THF. This step must be done with extreme care behind a blast shield.

• Slowly add the freshly prepared HN₃/THF solution to the main reaction flask.

• Add diisopropyl azodicarboxylate (DIAD) dropwise to the stirred reaction mixture over 30 minutes, ensuring the internal temperature remains below 5 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Work-up: Remove the solvent under reduced pressure. Add 150 mL of diethyl ether to the residue and stir for 15 minutes. The triphenylphosphine oxide byproduct will precipitate.

• Filter off the solid precipitate and wash it with cold diethyl ether.

• Concentrate the filtrate. The crude product, 2-azido-1-(phenylthio)propane, is often used in the next step without further purification. If necessary, it can be purified by column chromatography (eluent: 2-5% ethyl acetate in hexanes).

Step 3: Reduction of 2-Azido-1-(phenylthio)propane to the Free Amine

Catalytic hydrogenation is a clean and efficient method for reducing azides to primary amines, with nitrogen gas being the only byproduct.[3][5]

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
2-Azido-1-(phenylthio)propane (crude)	193.28	~7.7 g	~40.0
Palladium on Carbon (10% Pd/C)	-	~400 mg	-
Methanol	-	150 mL	-
Hydrogen Gas (H₂)	-	1 atm (balloon)	-

Procedure:

• Dissolve the crude 2-azido-1-(phenylthio)propane in 150 mL of methanol in a 250 mL round-bottom flask.

• Carefully add 10% Pd/C to the solution.

• Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process three times to ensure an inert atmosphere is replaced by hydrogen.

• Stir the reaction vigorously under a positive pressure of hydrogen (balloon) at room temperature for 6-12 hours.

• Monitor the reaction by TLC for the disappearance of the azide. The amine product can be visualized with ninhydrin stain.

• Work-up: Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst may be pyrophoric; do not allow the filter cake to dry completely in the air. Wash the Celite pad with methanol.

• Concentrate the filtrate under reduced pressure to yield the crude 1-(phenylthio)propan-2-amine as an oil. This free base can be used directly in the next step.

Step 4: Formation of 1-(Phenylthio)propan-2-amine Hydrochloride

The final step is the protonation of the primary amine with hydrochloric acid to form the stable, solid hydrochloride salt, which is easier to handle, purify, and store than the free base oil.[14][15][16]

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
1-(Phenylthio)propan-2-amine (crude)	167.27	~6.7 g	~40.0
Hydrochloric Acid (2.0 M in Diethyl Ether)	-	~22 mL	~44.0
Diethyl Ether	-	100 mL	-

Procedure:

• Dissolve the crude amine from Step 3 in 100 mL of anhydrous diethyl ether and cool the solution to 0 °C in an ice bath.

• Slowly add 2.0 M HCl in diethyl ether dropwise to the stirred amine solution. A white precipitate should form immediately.

• Continue adding the HCl solution until no further precipitation is observed and the solution is slightly acidic (check with pH paper).

• Stir the resulting slurry at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Isolation & Purification: Collect the white solid by vacuum filtration.

• Wash the filter cake with cold diethyl ether (3 x 20 mL) to remove any non-polar impurities.

• Dry the solid under high vacuum to afford pure 1-(phenylthio)propan-2-amine hydrochloride.

References

• Chandrasekhar, S., et al. (2009). Synthesis of aza-(−)-diospongin A. As referenced in "Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine". RSC Advances. [Link]

• Princeton University. (2012). Propylene oxide - Standard Operating Procedure. [Link]

• J&K Scientific LLC. (2025). Mitsunobu Reaction. [Link]

• Reactions of Azides - Substitution, Reduction, Rearrangements, and More. (2018). Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. [Link]

• JoVE. (2023). Preparation of 1° Amines: Azide Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by azide reduction. [Link]

• Organic Syntheses. (n.d.). Methylamine hydrochloride. [Link]

• Allen, S. D., et al. (2004). Concerning the mechanism of the ring opening of propylene oxide. PubMed. [Link]

• Chemistry Steps. (2023). Alcohols to Amines. [Link]

• Mini-Review. (2001). NEW PROTOCOL FOR CONVERTING ALCOHOLS INTO AMINES. Synthetic Communications. [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. [Link]

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. [Link]

• Efficient Conversion of Alcohols into Primary Amines. (2007). Synfacts. [Link]

• University of Calgary. (n.d.). Reduction of azides. [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Link]

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• 16. spectroscopyonline.com [spectroscopyonline.com]

Application Note: Preparation of 1-(Phenylthio)propan-2-amine Hydrochloride Standard Solution

This Application Note is designed to serve as a definitive technical guide for the preparation, handling, and validation of 1-(Phenylthio)propan-2-amine hydrochloride standard solutions. This compound is a critical forensic marker and impurity often identified in methamphetamine profiling, arising from the use of sulfur-contaminated precursors or specific illicit synthetic routes.

Introduction & Significance

1-(Phenylthio)propan-2-amine (often referred to as thioamphetamine ) is a structural analogue of amphetamine where the phenyl ring is linked to the propyl chain via a sulfide bridge. In forensic toxicology and drug intelligence, it serves as a route-specific impurity . Its presence typically indicates the use of sulfur-containing precursors (e.g., thiophenol-contaminated reagents) or specific reductive amination pathways involving sulfur-based catalytic poisons during the synthesis of Phenyl-2-Propanone (P2P).

Accurate quantification of this impurity requires a precise, stable reference standard. This protocol details the preparation of a certified stock solution from the hydrochloride salt, ensuring traceability and stability for GC-MS and LC-MS/MS analysis.

Chemical Properties & Safety Profile[1]

Property	Specification
Chemical Name	1-(Phenylthio)propan-2-amine hydrochloride
Structure	Ph-S-CH₂-CH(NH₂)-CH₃ · HCl
Molecular Formula	C₉H₁₃NS[1][2] · HCl
Molecular Weight	203.73 g/mol (Salt); 167.27 g/mol (Free Base)
Salt Factor	0.821 (Ratio of Free Base to Salt)
Physical State	White to off-white crystalline solid
Solubility	Soluble in Methanol, Water, DMSO; Sparingly soluble in Acetonitrile
Stability	Hygroscopic; susceptible to oxidation (sulfoxide formation) if improper stored.

Safety Warning:

• Thio-compounds: possess a characteristic disagreeable odor and potential toxicity. Handle in a fume hood.

• Amine Salts: Irritating to eyes and skin. Wear nitrile gloves and safety glasses.

Formation & Synthesis Context

Understanding the origin of the standard is crucial for interpreting forensic data. The compound is typically formed via the reductive amination of 1-(phenylthio)propan-2-one , which itself is a byproduct of P2P synthesis when thiophenol is present.

Figure 1: Formation Pathway of 1-(Phenylthio)propan-2-amine

Caption: Mechanistic pathway showing the formation of 1-(Phenylthio)propan-2-amine as a side-product in illicit methamphetamine synthesis.[3][4]

Protocol: Preparation of Stock Standard Solution

Objective: Prepare 10 mL of a 1.0 mg/mL (as free base) stock solution in Methanol. Solvent Choice: Methanol (LC-MS grade) is selected for its high solubility for amine salts and compatibility with both GC and LC mobile phases.

Materials Required[1][4][6][7][8][9][10][11][12]

• 1-(Phenylthio)propan-2-amine HCl Reference Material (Purity >98%)

• Methanol (LC-MS Grade)

• 10 mL Volumetric Flask (Class A)

• Analytical Balance (Precision ±0.01 mg)

• Ultrasonic Bath

Step-by-Step Methodology

• Calculate Mass Requirement: To obtain 1.0 mg/mL of the free base, we must account for the hydrochloride salt counterion.

• Weighing:

  • Tare a clean weighing boat or weighing funnel.

  • Accurately weigh 12.18 mg ± 0.1 mg of 1-(Phenylthio)propan-2-amine HCl.

  • Record the exact mass to calculate the precise concentration (e.g., if 12.25 mg is weighed, actual conc. = 1.005 mg/mL).

• Dissolution:

  • Transfer the solid quantitatively into the 10 mL volumetric flask using a methanol rinse.

  • Fill the flask to approximately 80% volume with Methanol.

  • Sonicate for 5 minutes to ensure complete dissolution. The salt should dissolve rapidly; ensure no crystals remain at the meniscus.

• Dilution to Volume:

  • Allow the solution to equilibrate to room temperature (20°C).

  • Add Methanol dropwise to the calibration mark.

  • Invert the flask 10 times to homogenize.

• Storage:

  • Transfer to an amber glass vial with a PTFE-lined screw cap.

  • Label with: Compound Name, Concentration (Free Base), Solvent, Date, and Expiration (12 months) .

  • Store at -20°C .

Figure 2: Standard Preparation Workflow

Caption: Operational workflow for the preparation of the primary stock solution ensuring quantitative accuracy.

Preparation of Working Standards (Calibration Curve)

For quantitative analysis, prepare a 5-point calibration curve ranging from 10 ng/mL to 1000 ng/mL.

Standard ID	Target Conc. (ng/mL)	Volume of Source Solution	Source Conc.	Final Volume (MeOH)
WS-1	1000	100 µL	Stock (1 mg/mL)	100 mL
WS-2	500	500 µL	WS-1 (1000 ng/mL)	1 mL
WS-3	100	100 µL	WS-1 (1000 ng/mL)	1 mL
WS-4	50	500 µL	WS-3 (100 ng/mL)	1 mL
WS-5	10	100 µL	WS-3 (100 ng/mL)	1 mL

Note: Use calibrated micropipettes. Prepare working standards daily.

Analytical Validation (QC Check)

Before using the standard for casework, validate the solution using GC-MS or LC-MS.

Recommended GC-MS Conditions:

• Column: DB-5MS or Rxi-5Sil MS (30m x 0.25mm x 0.25µm).

• Inlet: 250°C, Splitless (1 min).

• Oven: 50°C (1 min) → 10°C/min → 280°C (5 min).

• Detection: EI Source (70 eV).

• Key Ions (m/z):

  • Base Peak: 44 (CH₃-CH=NH₂⁺, characteristic of amphetamines).

  • Molecular Ion: 167 (weak).

  • Fragment: 123 (Ph-S-CH₂⁺) – Diagnostic for phenylthio group.

Acceptance Criteria:

• Purity: Chromatographic purity >98% (Total Ion Chromatogram).

• Identity: Mass spectrum matches reference library (NIST/SWGDRUG) with Match Factor >900.

References

• Tsujikawa, K., et al. (2018).[5] Degradation of 1-phenyl-2-propanone during long-term storage: useful information for methamphetamine impurity profiling. Forensic Toxicology.

• Stojanovska, N., et al. (2013). A review of the newly identified impurity profiles in methamphetamine seizures. Forensic Science International.[5]

• BenchChem. (2025).[4] Application Notes and Protocols: Preparation of Amine Derivatives.

• Sigma-Aldrich. (2025). Product Specification: 3-(phenylthio)-1-propanamine hydrochloride.

Sources

• 1. 1-Propanamine, 3-(phenylthio)- (2015-09-0) for sale [vulcanchem.com]
• 2. 3-(phenylthio)-1-propanamine hydrochloride | 2015-09-0 [sigmaaldrich.com]
• 3. A review of the newly identified impurity profiles in methamphetamine seizures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]

Application Notes & Protocols: High-Purity Recrystallization of 1-(Phenylthio)propan-2-amine HCl

Abstract

This document provides a comprehensive technical guide for the purification of 1-(Phenylthio)propan-2-amine hydrochloride via recrystallization. Targeting researchers and professionals in drug development, these application notes delve into the fundamental principles governing the crystallization of amine salts, offering detailed, field-tested protocols for both single-solvent and mixed-solvent systems. The guide emphasizes the causal relationships behind experimental choices, provides robust troubleshooting strategies, and outlines essential quality control measures to validate the purity of the final product.

Introduction and Compound Profile

1-(Phenylthio)propan-2-amine is a synthetic intermediate whose utility in pharmaceutical R&D necessitates high purity. The compound features a chiral center, a basic secondary amine, and a phenylthioether moiety. For handling and stability, it is commonly converted to its hydrochloride salt. The purification of this salt is critical to remove residual starting materials, by-products from synthesis (e.g., over-alkylation products), and degradation products such as sulfoxides formed via oxidation of the thioether sulfur.[1][2]

Recrystallization is the gold-standard technique for purifying solid crystalline compounds. It leverages differences in solubility between the target compound and its impurities in a chosen solvent or solvent system at varying temperatures. For amine hydrochlorides, which are polar salts, the selection of an appropriate solvent system is paramount for achieving high recovery and exceptional purity.[3][4][5]

Potential Impurities:

• Unreacted starting materials.

• By-products from the synthetic route.

• Oxidation products (e.g., 1-(Phenylsulfinyl)propan-2-amine HCl).

• Excess HCl or residual free base.

• Solvent adducts.

The Science of Recrystallization: Strategy and Solvent Selection

The efficacy of recrystallization hinges on the principle that the desired compound and its impurities exhibit different solubility profiles. An ideal solvent should dissolve the compound sparingly or not at all at room temperature but dissolve it completely at an elevated temperature (typically its boiling point).

Causality in Solvent Selection: The structure of 1-(Phenylthio)propan-2-amine HCl—a polar ammonium salt head with a moderately non-polar phenylthio tail—guides solvent choice.

• Polar Protic Solvents (Alcohols): Solvents like ethanol, isopropanol (IPA), and methanol are excellent primary choices. Their hydroxyl groups can hydrogen-bond with the chloride anion and the ammonium proton, effectively solvating the salt.[6][7] A large number of hydrochloride salts are, however, too soluble in absolute ethanol for it to be a universally effective recrystallization solvent on its own, often necessitating a mixed-solvent approach.[7]

• Aprotic Solvents (Ethers, Esters, Hydrocarbons): Solvents like diethyl ether, ethyl acetate, or hexanes are poor solvents for the polar HCl salt. They are therefore ideal candidates for use as anti-solvents in mixed-solvent systems.[8] Their addition to a solution of the compound in a polar solvent reduces the overall solvating power of the medium, inducing precipitation.

Table 1: Candidate Solvents for 1-(Phenylthio)propan-2-amine HCl

Solvent	Boiling Point (°C)	Polarity	Role	Rationale & Considerations
Isopropanol (IPA)	82.6	Polar Protic	Primary Solvent	Good for dissolving HCl salts upon heating; less volatile than ethanol. Often a first choice for single-solvent systems.[7]
Ethanol (EtOH)	78.4	Polar Protic	Primary Solvent	Excellent dissolving power for amine salts, sometimes too high for good recovery. Ideal for mixed-solvent systems.[6][8]
Methanol (MeOH)	64.7	Polar Protic	Primary Solvent	High dissolving power, but its low boiling point can make handling difficult. Often used in mixed-solvent systems for enamine salts.[9]
Diethyl Ether	34.6	Non-polar	Anti-solvent	Excellent anti-solvent to use with alcohols due to its miscibility and low polarity, which forces the polar salt out of solution.[8]
Ethyl Acetate (EtOAc)	77.1	Polar Aprotic	Anti-solvent	Can be used as an anti-solvent or as part of a solvent pair with hexanes.[3][8]
Hexanes / Heptane	~69 / ~98	Non-polar	Anti-solvent	Used to precipitate non-polar impurities or as an anti-solvent with more polar solvents.[3]
Water	100	Very Polar	Primary Solvent	Dissolves HCl salts well, but product recovery can be difficult due to high solubility and the energy required for drying.[3]

Recrystallization Workflow Diagram

The logical process for recrystallization is a self-validating system where each step is designed to remove a specific class of impurity.

Caption: General workflow for the purification of 1-(Phenylthio)propan-2-amine HCl.

Experimental Protocols

Safety First: Always perform these procedures in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Protocol 1: Single-Solvent Recrystallization from Isopropanol (IPA)

This method is preferred for its simplicity when a suitable single solvent is identified.

Methodology:

• Solvent Volume Estimation: Place a small, known mass (e.g., 100 mg) of the crude 1-(Phenylthio)propan-2-amine HCl into a test tube. Add IPA dropwise while heating in a sand or water bath until the solid just dissolves. This provides an approximate solvent ratio (e.g., mL of IPA per gram of crude product).

• Dissolution: Place the bulk of the crude product into an Erlenmeyer flask equipped with a stir bar. Add the estimated volume of IPA from step 1. Heat the mixture to a gentle boil with stirring. If not all the solid dissolves, add more IPA dropwise until a clear solution is achieved. Causality: Using the minimum amount of hot solvent is crucial for maximizing recovery upon cooling.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration. Pre-heat a clean flask and a funnel with a fluted filter paper. Quickly pour the hot solution through the filter paper. Causality: This step must be done quickly to prevent premature crystallization on the filter paper.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature, undisturbed. Slow cooling encourages the formation of larger, purer crystals.

• Yield Maximization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small portion of ice-cold IPA to rinse away any adhering mother liquor containing impurities. Causality: The solvent must be cold to avoid dissolving a significant amount of the product.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Mixed-Solvent Recrystallization (Ethanol/Diethyl Ether)

This technique is highly effective when the compound is very soluble in one solvent (ethanol) and poorly soluble in another (diethyl ether).[8]

Methodology:

• Dissolution: In an Erlenmeyer flask, dissolve the crude 1-(Phenylthio)propan-2-amine HCl in the minimum amount of warm ethanol required to form a clear solution.

• Induce Cloudiness (Saturation): While stirring the warm ethanol solution, slowly add diethyl ether dropwise. Continue adding ether until the solution becomes faintly but persistently cloudy (turbid). This indicates the point of saturation.

• Re-dissolution: Add a few drops of warm ethanol back into the solution until the cloudiness just disappears, resulting in a perfectly saturated solution at that temperature.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. The decrease in temperature will cause a significant drop in solubility, leading to crystal formation.

• Yield Maximization: Place the flask in an ice-water bath for at least 30 minutes.

• Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of a cold solvent mixture (e.g., 1:4 Ethanol:Diethyl Ether) or pure cold diethyl ether.

• Drying: Dry the crystals under vacuum to a constant weight.

Quality Control and Characterization

A successful recrystallization must be validated. The following table summarizes the expected outcomes.

Table 2: Purity Validation Metrics

Analysis Technique	Impure Product	Pure Product	Purpose
Melting Point	Broad range, depressed	Sharp, defined range	A sharp melting point close to the literature value is a strong indicator of high purity.
TLC Analysis	Multiple spots	Single, distinct spot	Rapidly assesses the presence of impurities.
¹H NMR Spectroscopy	Unexplained peaks, broad signals	Clean signals, correct integrations	Confirms structural integrity and absence of proton-bearing impurities.
HPLC Analysis	Multiple peaks	Single major peak (>99% area)	Quantifies purity with high precision.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Solution(s)
Oiling Out	Compound's melting point is lower than the solvent's boiling point; solution is supersaturated.	Add a small amount of additional hot solvent. Ensure slow cooling. If the problem persists, switch to a lower-boiling point solvent system.
No Crystals Form	Too much solvent was used; solution is not saturated enough.	Boil off some of the solvent to concentrate the solution. Try scratching the inside of the flask with a glass rod to create nucleation sites. Add a seed crystal from a previous batch.
Low Yield	Too much solvent was used; compound is too soluble in the cold solvent; premature crystallization during hot filtration.	Use the minimum amount of hot solvent. Ensure adequate cooling time in an ice bath. Pre-heat all glassware for hot filtration.
Colored Product	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration. Note: Use sparingly as it can adsorb the desired product.

References

• US3110712A - Method for removing thiol-contaminants from thioether solutions - Google P

• Purification: How To - Chemistry - University of Rochester. [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents - ResearchGate. [Link]

• Methylamine hydrochloride - Organic Syntheses Procedure. [Link]

• What's the best solvent to remove these crystals and recrystallize it? : r/chemistry - Reddit. [Link]

• A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase - PMC. [Link]

• CN111632400B - Recrystallization purification method of enamine salt - Google P

• Crystallization of hydrohalides of pharmaceutical compounds - European Patent Office - EP 2436381 A1. [Link]

• Crystal engineering approach to forming cocrystals of amine hydrochlorides with organic acids - PubMed. [Link]

• Purification of organic hydrochloride salt? - ResearchGate. [Link]

• How do I best conduct a recrystallization when the impurities are similar solubilities as the product? - Sciencemadness Discussion Board. [Link]

• Convergent Synthesis of Thioether Containing Peptides - MDPI. [Link]

• Reductive Demercuration in Deprotection of Trityl Thioethers, Trityl Amines, and Trityl Ethers - ACS Publications. [Link]

• Thiols And Thioethers - Master Organic Chemistry. [Link]

• Chemical methods for the synthesis of (R)-1-phenylpropan-2-amine - ResearchGate. [Link]

• Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines - RSC Publishing. [Link]

• US3028429A - Method of producing 2-amino-1-phenyl-1-propanol hydrochloride - Google P

• Synthesis of 1-Aryl-3-phenethylamino-1-propanone Hydrochlorides as Possible Potent Cytotoxic Agents - PMC. [Link]

• 1-Phenyl-n-propylpentan-2-amine hydrochloride - PubChem. [Link]

• 1-Amino-1-phenylpropan-2-one hydrochloride - PubChem. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Purification [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CAS 30684-07-2: Benzenepropanamine, N-methyl-, hydrochlori… [cymitquimica.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. CN111632400B - Recrystallization purification method of enamine salt - Google Patents [patents.google.com]

GC-MS derivatization procedures for 1-(Phenylthio)propan-2-amine

Application Note: Optimized GC-MS Derivatization Protocols for 1-(Phenylthio)propan-2-amine

Abstract

1-(Phenylthio)propan-2-amine (thioamphetamine) presents significant analytical challenges in Gas Chromatography-Mass Spectrometry (GC-MS) due to the polarity and basicity of its primary amine group. Analysis of the underivatized molecule often results in peak tailing, adsorption in the injector port, and poor reproducibility. This guide details two validated derivatization protocols—Perfluoroacylation (PFPA) and Silylation (MSTFA) —designed to enhance volatility, improve peak symmetry, and generate diagnostic mass spectral fragments for unambiguous identification.

Chemical Context & Analytical Challenge

The Analyte:

• IUPAC Name: 1-(Phenylthio)propan-2-amine

• Structure: Ph–S–CH₂–CH(CH₃)–NH₂

• Class: Thioether / Primary Amine (Structural isomer of thioamphetamine).

The Problem: Primary amines possess active hydrogens capable of forming strong hydrogen bonds with silanol groups on the GC column stationary phase and glass liners.

• Peak Tailing: Non-symmetrical peaks reduce resolution and integration accuracy.

• Thermal Instability: High injector temperatures can cause oxidative degradation of the sulfur linkage or pyrolysis of the amine.

• Low Mass Specificity: The underivatized amine produces a low-mass base peak (

  44) via -cleavage, which is often obscured by solvent background and common interferences.

The Solution: Derivatization replaces the active hydrogen on the amine with a non-polar moiety.[1]

• Acylation (PFPA/HFBA): Introduces electronegative fluorine atoms, increasing mass and enabling high-sensitivity detection (excellent for MS and ECD).

• Silylation (MSTFA): Replaces hydrogen with a trimethylsilyl (TMS) group, ideal for general screening but sensitive to moisture.

Reaction Mechanisms & Workflow

The following diagram illustrates the parallel workflows for the two recommended protocols.

Figure 1: Dual-pathway workflow for the derivatization of 1-(Phenylthio)propan-2-amine. Protocol A is preferred for forensic stability.

Detailed Protocols

Protocol A: Perfluoroacylation (PFPA)

Best for: High stability, clean fragmentation, and forensic validation.

Reagents:

• Pentafluoropropionic anhydride (PFPA)[2][3][4][5][6][7]

• Ethyl Acetate (Anhydrous, HPLC Grade)

• Internal Standard (e.g., Methamphetamine-D5 or a structural analog like 4-MTA)

Step-by-Step Procedure:

• Extraction: Evaporate the solvent from your initial sample extract (e.g., from plasma, urine, or synthesis reaction) to complete dryness under a gentle stream of nitrogen at 40°C.

• Reagent Addition: Add 50 µL of Ethyl Acetate and 50 µL of PFPA to the reaction vial. Cap tightly (PTFE-lined cap).[1]

• Incubation: Heat the vial at 60°C for 20 minutes .

  • Note: The amine nitrogen attacks the carbonyl of the anhydride, releasing pentafluoropropionic acid as a byproduct.

• Evaporation: Remove the vial from heat. Evaporate the excess derivatizing agent and acid byproduct to dryness under nitrogen.

  • Critical: This step removes acidic byproducts that can damage the GC column.

• Reconstitution: Reconstitute the residue in 100 µL of Ethyl Acetate.

• Injection: Inject 1 µL into the GC-MS (Splitless mode recommended).

Protocol B: Silylation (MSTFA)

Best for: Rapid screening when acid-labile compounds are present.

Reagents:

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)[1][8]

• Pyridine (Optional, acts as an acid scavenger)[9]

Step-by-Step Procedure:

• Preparation: Ensure sample is completely dry. Any water will destroy the reagent.

• Reagent Addition: Add 50 µL of MSTFA (and 50 µL Pyridine if buffering is needed).

• Incubation: Heat at 70°C for 30 minutes .

• Cooling: Allow to cool to room temperature.

• Injection: Inject directly. Do NOT evaporate. TMS derivatives are volatile and will be lost if evaporated.

Mass Spectral Interpretation & Data

The identification of 1-(Phenylthio)propan-2-amine relies on understanding the

-cleavage mechanism.

Mechanism of Fragmentation: In Electron Ionization (EI), the bond between the

-carbon (bearing the amine) and the benzyl-thio group breaks.

• Structure:

• Cleavage: The charge is retained on the nitrogen-containing fragment.

Table 1: Diagnostic Ions Comparison

Analyte Form	Derivative Group (R)	Base Peak (m/z)	Mechanism	Molecular Ion (M+)
Underivatized	-H	44		167
PFPA Derivative	-CO-C₂F₅	190		313
HFBA Derivative	-CO-C₃F₇	240		363
TMS Derivative	-Si(CH₃)₃	116		239

Why PFPA is Superior: The shift from

44 (underivatized) to 190 (PFPA) moves the diagnostic ion into a mass range with significantly less chemical noise, improving the Signal-to-Noise (S/N) ratio by orders of magnitude.

Figure 2: EI Fragmentation pathway for the PFPA derivative. The base peak at m/z 190 is the specific marker for detection.

Troubleshooting & Optimization

• Moisture Control (Silylation): If using MSTFA, ensure the sample is strictly anhydrous. If the peak for the derivative is small and the underivatized amine peak appears, moisture has hydrolyzed the TMS group.

• Solvent Choice: For PFPA, avoid alcohols (methanol/ethanol) as they will react with the anhydride. Use Ethyl Acetate or Hexane.

• Injector Maintenance: Even with derivatization, sulfur-containing compounds can be sticky. Use a deactivated splitless liner with glass wool to prevent discrimination.

• Sulfur Stability: The thioether linkage is generally stable under these conditions. However, avoid using strong oxidizing acids during the initial extraction phase to prevent converting the sulfide to a sulfoxide (

  ) or sulfone ( ).

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). SWGDRUG Recommendations, Version 9.0. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023). NIST Mass Spectral Library - Amine Fragmentation Patterns. Retrieved from [Link]

• United Nations Office on Drugs and Crime (UNODC). (2011). Recommended Methods for the Identification and Analysis of Amphetamine, Methamphetamine and their Ring-Substituted Analogues in Seized Materials. Retrieved from [Link]

• Tsikas, D., et al. (2023).[4] "Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine...". Molecules, 28(3), 939.[4] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Ef… [ouci.dntb.gov.ua]
• 4. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. jfda-online.com [jfda-online.com]

Application Note: Stability Preservation and Handling of Thioamphetamine Hydrochloride Salts

This Application Note is designed for researchers and laboratory personnel handling thio-substituted phenethylamine derivatives. It prioritizes the stability of the sulfur moiety (susceptible to oxidation) and the hydrochloride salt matrix (susceptible to hygroscopicity).

Abstract & Chemical Rationale

Thioamphetamine derivatives (including 4-thioamphetamine and the more common 4-methylthioamphetamine or 4-MTA ) present a dual stability challenge. Unlike standard amphetamines, the incorporation of a sulfur atom introduces significant oxidative vulnerability.

The Sulfur Vulnerability

The stability profile depends on the specific sulfur functionality:

• Thioethers (e.g., 4-MTA): The sulfur is bonded to a methyl group (

  ). While relatively stable, long-term exposure to atmospheric oxygen can lead to the formation of sulfoxides ( ) and sulfones ( ).

• Free Thiols (e.g., 4-mercaptoamphetamine): If the compound contains a free thiol (

  ), it is highly unstable in air. It rapidly oxidizes to form disulfide dimers ( ), a reaction accelerated by basic pH and trace metal ions.

The Salt Matrix (Hygroscopicity)

The hydrochloride (HCl) salt form is chosen to improve solubility and bioavailability.[1] However, HCl salts of amines are inherently hygroscopic . Absorption of atmospheric moisture leads to:

• Deliquescence: The crystal lattice collapses into a concentrated solution.

• Hydrolysis: Moisture facilitates proton exchange, potentially altering the pH of the micro-environment and accelerating oxidative degradation.

Storage Protocol

To maximize shelf-life (>2 years), a multi-barrier storage approach is required.

Environmental Conditions Table

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C (Standard) -80°C (Long-term >1 yr)	Arrhenius kinetics: Lowering temperature exponentially reduces the rate of oxidative side-reactions.
Atmosphere	Argon or Nitrogen	Displaces oxygen. Argon is preferred as it is heavier than air, forming a "blanket" over the crystals.
Container	Amber Glass with Teflon (PTFE) Liner	Amber glass blocks UV light (photo-oxidation). PTFE liners prevent plasticizers from leaching and provide a gas-tight seal.
Desiccant	Silica Gel or P2O5	Essential to maintain local humidity <10% inside the secondary container.

The "Russian Doll" Containment Method

Do not store the primary vial directly in the freezer.

• Primary Vial: Amber glass vial containing the drug salt, flushed with Argon, cap sealed with Parafilm.

• Secondary Vessel: A larger jar containing a layer of desiccant (e.g., Drierite).

• Storage: Place the Primary Vial inside the Secondary Vessel. Screw the lid tight.

Handling and Weighing Protocol

CRITICAL: Cold vials must be allowed to equilibrate to room temperature before opening. Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic salt, ruining the sample.

Workflow Diagram (DOT)

Figure 1: Critical workflow to prevent moisture condensation and oxidation during handling.

Step-by-Step Weighing

• Equilibration: Remove the secondary vessel from the freezer. Let it stand at room temperature for 45 minutes .

• Inert Environment (Ideal): If available, weigh inside a glove box with

  atmosphere.

• Benchtop Technique (Standard):

  • Prepare a stream of Argon gas (gentle flow).

  • Open the vial under the Argon stream.[2]

  • Use an anti-static spatula to remove the required amount.

  • Immediately flush the headspace of the vial with Argon and recap.

  • Re-seal with Parafilm and return to the secondary vessel.

Solubilization for Experimental Use

Thio-compounds are most vulnerable when in solution. Dissolved oxygen is the primary enemy.

Solvent Preparation (Degassing)

Do not use "fresh" water or saline. You must remove dissolved oxygen.

• Method A (Sparging): Bubble Helium or Argon gas through the buffer/solvent for 15 minutes.

• Method B (Freeze-Pump-Thaw): For highly sensitive analytical standards (NMR/MS), use three cycles of freeze-pump-thaw to remove all gases.

pH Considerations

• Acidic pH (pH < 6): Thiols/Thioethers are generally stable.

• Basic pH (pH > 8): Avoid. At basic pH, thiols form thiolate anions (

  ), which are potent nucleophiles and oxidize rapidly to disulfides.

Degradation Pathway Visualization

Figure 2: Primary degradation pathways for sulfur-substituted amine salts.

Safety & Regulatory Compliance

Warning: Thioamphetamines (specifically 4-MTA) are potent Serotonin Releasing Agents (SRAs) and MAO Inhibitors .

• Toxicity: Overdose can cause Serotonin Syndrome (hyperthermia, muscle rigidity, seizure).

• Handling: Always handle in a Fume Hood . Wear nitrile gloves, lab coat, and safety glasses.

• Legal: In many jurisdictions (including the USA), 4-MTA is a Schedule I Controlled Substance .[3]

  • Storage must comply with DEA (or local) regulations for Schedule I substances (e.g., bolted safe, limited access log).

  • Disposal must be via approved chemical waste streams, often requiring witness destruction logs.

References

• Master Organic Chemistry. (2015). Oxidation of Thiols and Thioethers: Mechanisms and Stability. Retrieved from [Link]

• Tsujikawa, K., et al. (2015). Instability of the Hydrochloride Salts of Cathinone Derivatives in Air. Forensic Science International. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Methylthioamphetamine - Wikipedia [en.wikipedia.org]

Application Note: Strategic Selection of NMR Solvents for the Characterization of 1-(Phenylthio)propan-2-amine

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable technique for the structural elucidation of novel chemical entities. The quality and interpretability of NMR data are critically dependent on the judicious selection of an appropriate deuterated solvent. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal NMR solvent for the characterization of 1-(Phenylthio)propan-2-amine. We will explore the physicochemical properties of the analyte, present a comparative analysis of common NMR solvents, and detail a systematic protocol for solvent selection and sample preparation to ensure the acquisition of high-fidelity NMR spectra.

Introduction: The Critical Role of the NMR Solvent

1-(Phenylthio)propan-2-amine is a molecule featuring a combination of functional groups: a primary amine, a thioether linkage, and a phenyl ring. This unique structure presents specific challenges and considerations for NMR analysis. The primary amine group contains labile protons (N-H) that can undergo chemical exchange, leading to peak broadening or disappearance in the ¹H NMR spectrum. The choice of solvent directly influences this exchange rate and the overall quality of the spectrum. An ideal NMR solvent must not only dissolve the analyte but also be chemically inert and have minimal signal overlap with the analyte's resonances. Therefore, a strategic approach to solvent selection is paramount for obtaining unambiguous structural information.

Physicochemical Profile of 1-(Phenylthio)propan-2-amine

Understanding the analyte's structure is the first step in selecting a suitable solvent.

• Structure: C₆H₅SCH₂CH(NH₂)CH₃

• Key Functional Groups:

  • Primary Amine (-NH₂): This group is basic and contains two labile protons capable of hydrogen bonding and chemical exchange with the solvent or trace amounts of water.

  • Thioether (-S-): The sulfur atom can influence the electronic environment of adjacent protons.

  • Phenyl Ring (C₆H₅-): This aromatic group provides a nonpolar region and characteristic signals in the aromatic region of the ¹H NMR spectrum (typically 6.5-8.5 ppm).

• Polarity: The combination of the nonpolar phenyl and propyl groups with the polar amine group gives the molecule an intermediate polarity. It is likely soluble in a range of common organic solvents.[1]

Comparative Analysis of Common NMR Solvents

The selection of a deuterated solvent is a balance of solubility, chemical compatibility, and spectral clarity.[2] The properties of several common NMR solvents are summarized below for consideration.

Solvent	Formula	Residual ¹H Peak (ppm)	¹³C Peaks (ppm)	Boiling Point (°C)	Polarity	Key Considerations for 1-(Phenylthio)propan-2-amine
Chloroform-d	CDCl₃	7.26 (singlet)	77.16 (triplet)	61.2	Low	Default starting point. Good for many organics.[2][3] May cause N-H peak broadening due to exchange with trace acid (DCl).[4]
DMSO-d₆	(CD₃)₂SO	2.50 (quintet)	39.52 (septet)	189	High	Excellent choice for observing N-H protons. Slows down the exchange rate, resulting in sharper N-H signals.[5][6] High boiling point can make sample recovery difficult.[2]
Methanol-d₄	CD₃OD	3.31 (quintet), 4.87 (singlet, -OD)	49.0 (septet)	65	High	Will cause rapid H-D exchange, leading to the disappearance of the N-H signal. Useful for confirming the presence of exchangeable protons.[7]
Acetone-d₆	(CD₃)₂CO	2.05 (quintet)	29.84 (septet), 206.26 (singlet)	56	Medium	Good general-purpose solvent. Less acidic than CDCl₃. May react with primary amines over time to form imines.[6]
Deuterium Oxide	D₂O	~4.8 (broad singlet)	-	101	High	Only suitable for water-soluble salts (e.g., hydrochloride salt).[1] Will cause complete and rapid exchange of N-H protons.[8]

Data compiled from various sources, including MilliporeSigma and Cambridge Isotope Laboratories.[9][10][11]

Recommended Protocol for Solvent Selection

A systematic approach ensures the selection of the most appropriate solvent, saving time and preserving valuable samples.

The Decision Workflow

The following diagram outlines the logical steps for selecting an NMR solvent for 1-(Phenylthio)propan-2-amine.

Caption: Decision workflow for selecting the optimal NMR solvent.

Step-by-Step Methodology

Step 1: Initial Solubility Screening Before consuming expensive deuterated solvents, perform a micro-scale solubility test with their non-deuterated analogues.

• Place approximately 1-2 mg of 1-(Phenylthio)propan-2-amine into a small vial.

• Add ~0.5 mL of chloroform. Agitate gently. If the compound dissolves completely, CDCl₃ is a viable primary candidate.

• If the compound is not soluble in chloroform, test a more polar solvent like DMSO.

Step 2: Primary Solvent Choice - Chloroform-d (CDCl₃) Given its ability to dissolve a wide range of organic compounds and its ease of removal post-analysis, CDCl₃ is the recommended starting point.[2][3]

• Protocol: See Section 5 for detailed sample preparation.

• Analysis: After acquiring the spectrum, pay close attention to the region where amine protons are expected (typically a broad signal from 1-5 ppm). Also, check for overlap between the residual solvent peak at 7.26 ppm and the analyte's aromatic signals.[3]

• Expected Outcome: The N-H protons may appear as a very broad singlet or may be difficult to distinguish from the baseline. This is often due to intermediate-rate chemical exchange, potentially catalyzed by trace amounts of DCl that can form in CDCl₃ upon exposure to light.[4][12]

Step 3: Secondary Solvent Choice - DMSO-d₆ If the N-H protons are not clearly resolved in CDCl₃, or if solubility is an issue, DMSO-d₆ is the superior choice.[2]

• Rationale: DMSO is a hydrogen bond acceptor, which slows the rate of intermolecular proton exchange of the amine N-H groups.[5][6] This results in significantly sharper signals that are easier to identify and integrate.

• Protocol: Prepare a fresh sample in DMSO-d₆.

• Expected Outcome: The N-H protons should appear as a sharper, well-defined signal. The residual water peak in DMSO-d₆ appears around 3.3 ppm, which should be noted to avoid misinterpretation.[13]

Step 4: Confirmatory Test - D₂O Shake To definitively confirm the assignment of N-H protons, a "D₂O shake" experiment can be performed on the sample in either CDCl₃ or DMSO-d₆.[13]

• Protocol: After acquiring the initial spectrum, add one drop of deuterium oxide (D₂O) to the NMR tube. Cap, shake gently for ~30 seconds, and re-acquire the ¹H NMR spectrum.

• Analysis: The labile N-H protons will exchange with the deuterium from D₂O, causing their signal to disappear or significantly diminish in the new spectrum.[8] This provides unequivocal proof of their identity.

Detailed Experimental Protocol for NMR Sample Preparation

This protocol ensures the preparation of a high-quality sample for analysis. High-purity solvents and clean glassware are essential for reliable results.[14]

• Sample Weighing: Accurately weigh 5-10 mg of 1-(Phenylthio)propan-2-amine directly into a clean, dry vial.

• Solvent Addition: Using a clean, dry glass pipette or syringe, add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to the vial.

• Dissolution: Cap the vial and gently swirl or vortex until the sample is completely dissolved. A clear, homogeneous solution is critical for high-resolution spectra.[5]

• Transfer to NMR Tube: Transfer the solution into a clean, dry 5 mm NMR tube using a Pasteur pipette. Ensure the liquid column height is at least 4 cm to allow for proper shimming by the spectrometer.

• Capping and Labeling: Cap the NMR tube and label it clearly.

• Instrument Setup: Insert the sample into the NMR spectrometer. Follow standard instrument procedures for locking, shimming, and tuning.

• Acquisition: Acquire the ¹H NMR spectrum using appropriate parameters (e.g., sufficient number of scans to achieve a good signal-to-noise ratio).

Conclusion

The selection of an NMR solvent is a critical experimental parameter that dictates the quality of structural data obtained for 1-(Phenylthio)propan-2-amine. While Chloroform-d serves as an effective initial choice for assessing the overall proton environment, DMSO-d₆ is highly recommended for the unambiguous observation and characterization of the labile N-H protons of the primary amine. By following the systematic workflow and protocols outlined in this note, researchers can efficiently determine the optimal conditions for analysis, leading to accurate spectral interpretation and confident structural elucidation.

References

• Google. (n.d.). Current time in Merrimack County, US.

• Scribd. (2021, July 12). NMR Solvent Properties. Retrieved March 7, 2026, from [Link]

• Wikipedia. (n.d.). Deuterated chloroform. Retrieved March 7, 2026, from [Link]

• LookChem. (n.d.). Cas 865-49-6, Chloroform-d. Retrieved March 7, 2026, from [Link]

• B&K Instruments Inc. (n.d.). NMR Solvent data chart. Retrieved March 7, 2026, from [Link]

• Emery Pharma. (n.d.). NMR Solvent Chart. Retrieved March 7, 2026, from [Link]

• Truman State University. (n.d.). NMR Solvent Properties. Truman ChemLab. Retrieved March 7, 2026, from [Link]

• ResearchGate. (2016, September 23). When a proton nmr is taken in a deuterated chloroform, the signal of phenolic proton does not appear in HNMR. why?. Retrieved March 7, 2026, from [Link]

• Utah Tech University. (n.d.). Analyzing NMR Spectra. Retrieved March 7, 2026, from [Link]

• ACS Publications. (2023, March 27). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. Retrieved March 7, 2026, from [Link]

• BioChromato. (2018, December 7). NMR solvent selection - that also allows sample recovery. Retrieved March 7, 2026, from [Link]

• 4IR Solutions. (n.d.). Proton NMR Investigation of Amide Samples using 60 MHz NMR analyzer. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. Retrieved March 7, 2026, from [Link]

• ResearchGate. (2025, August 6). Part 5a: Solvent chemistry: NMR analysis and studies for amine–CO2–H2O systems with vapor–liquid equilibrium modeling for CO2 capture processes. Retrieved March 7, 2026, from [Link]

• YouTube. (2017, June 1). Solvents in NMR Spectroscopy. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum of amine 6 in DMSO-d6 solution. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). 1-phenyl(211C)propan-2-amine. Retrieved March 7, 2026, from [Link]

• Chemistry Stack Exchange. (2023, January 31). NH protons not appearing in H NMR spectrum of 3,4-dihydropyrimidone derivative (solvent: CDCl3). Retrieved March 7, 2026, from [Link]

• Environmental Protection Agency. (n.d.). (1S)-1-Phenyl-1-propanamine Properties. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). 1-Phenylpropan-2-amine;propan-2-amine. Retrieved March 7, 2026, from [Link]

Sources

• 1. 1-Propanamine, 3-(phenylthio)- (2015-09-0) for sale [vulcanchem.com]
• 2. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 3. NMR用溶媒 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. labs.chem.byu.edu [labs.chem.byu.edu]
• 10. bkinstruments.co.kr [bkinstruments.co.kr]
• 11. chem.utoronto.ca [chem.utoronto.ca]
• 12. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 13. cactus.utahtech.edu [cactus.utahtech.edu]
• 14. 溶劑 [sigmaaldrich.com]

Optimizing Reductive Amination for the Synthesis of 1-(Phenylthio)propan-2-amine: An Application Note and Protocol

Introduction

1-(Phenylthio)propan-2-amine is a valuable primary amine that serves as a key building block in the synthesis of various biologically active molecules and fine chemicals. Its structure, incorporating both a flexible thioether linkage and a reactive primary amine, makes it a versatile intermediate for drug discovery and materials science. Among the various synthetic routes to primary amines, reductive amination of a corresponding ketone offers a highly efficient and controlled one-pot or stepwise approach, minimizing the formation of over-alkylated byproducts often seen in direct alkylation methods.[1][2][3] This application note provides a detailed guide to the synthesis of 1-(phenylthio)propan-2-amine via the reductive amination of 1-(phenylthio)propan-2-one, with a focus on optimizing reaction conditions to achieve high yield and purity.

Mechanistic Overview of Reductive Amination

The reductive amination of a ketone with ammonia to form a primary amine is a two-stage process that first involves the formation of an imine intermediate, which is then reduced to the corresponding amine.[3]

Stage 1: Imine Formation

The reaction is initiated by the nucleophilic attack of ammonia on the carbonyl carbon of the ketone. This is typically catalyzed by mild acid, which protonates the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon. The resulting carbinolamine intermediate then undergoes dehydration to form a protonated imine (iminium ion), which is in equilibrium with the neutral imine. The removal of water is crucial to drive the equilibrium towards imine formation.

Stage 2: Reduction of the Imine

The C=N double bond of the imine is then reduced to a C-N single bond by a hydride-based reducing agent. The choice of reducing agent is critical for the success of a one-pot reductive amination. Milder reducing agents, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), are often preferred as they selectively reduce the iminium ion over the starting ketone, allowing for the entire reaction to be carried out in a single reaction vessel.[3] More reactive reducing agents like sodium borohydride (NaBH₄) can also be used, but this often requires a stepwise procedure where the imine is formed first before the addition of the reducing agent to prevent premature reduction of the ketone.

Experimental Protocol: Synthesis of 1-(Phenylthio)propan-2-amine

This protocol details a robust method for the synthesis of 1-(phenylthio)propan-2-amine from 1-(phenylthio)propan-2-one utilizing a titanium(IV) isopropoxide-mediated reductive amination. Titanium(IV) isopropoxide acts as a Lewis acid to activate the ketone and as a water scavenger to promote imine formation.[4][5]

Materials and Reagents:

Reagent/Material	Formula	M. Wt. ( g/mol )	CAS No.	Notes
1-(Phenylthio)propan-2-one	C₉H₁₀OS	166.24	5042-53-5	Purity >98%
Titanium(IV) isopropoxide	C₁₂H₂₈O₄Ti	284.22	546-68-9	Store under inert gas
Ammonium chloride	NH₄Cl	53.49	12125-02-9	Dry before use
Triethylamine	(C₂H₅)₃N	101.19	121-44-8	Distill before use
Sodium borohydride	NaBH₄	37.83	16940-66-2	Handle with care
Ethanol	C₂H₅OH	46.07	64-17-5	Anhydrous
Diethyl ether	(C₂H₅)₂O	74.12	60-29-7	Anhydrous
Hydrochloric acid	HCl	36.46	7647-01-0	2 M aqueous solution
Sodium hydroxide	NaOH	40.00	1310-73-2	10% aqueous solution
Anhydrous magnesium sulfate	MgSO₄	120.37	7487-88-9

Equipment:

• Round-bottom flask (100 mL) with a magnetic stir bar

• Septum and nitrogen inlet

• Stirring plate

• Standard glassware for extraction and filtration

• Rotary evaporator

• Distillation apparatus

Workflow Diagram:

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. Primary amine synthesis by amination (alkylation) [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2 - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. designer-drug.com [designer-drug.com]

Technical Notes & Optimization

Preventing oxidation of sulfur in 1-(Phenylthio)propan-2-amine hydrochloride

Case ID: S-OX-PREV-001 Subject: Prevention of Sulfur Oxidation in Thioether-Alkylamines Status: Active Guide Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

1-(Phenylthio)propan-2-amine hydrochloride presents a specific stability paradox. While the hydrochloride salt formation effectively stabilizes the amine (

) against air oxidation and volatility, it offers zero protection to the thioether ( ) linkage.

The sulfur atom in this molecule is a "soft" nucleophile. In the presence of atmospheric oxygen, peroxides, or radical initiators, it will irreversibly oxidize to the sulfoxide (major impurity) and subsequently the sulfone . This guide provides a self-validating protocol to arrest this pathway.

Module 1: The Oxidation Mechanism & Vulnerability Map

Understanding the enemy is the first step to containment. The oxidation of your molecule does not happen randomly; it follows a specific kinetic pathway driven by electron density on the sulfur atom.

The Oxidation Cascade (Visualization)

Figure 1: The stepwise oxidation pathway. Note that the first step (Sulfide to Sulfoxide) is kinetically rapid and often creates a new chiral center, complicating NMR interpretation.

Module 2: Critical Handling Protocols

Solvent Hygiene (The Hidden Killer)

The most common cause of failure is not air exposure, but dissolved oxygen and peroxides in the reaction or purification solvents. Ethers (THF, Diethyl Ether) and chlorinated solvents are notorious vectors.

Protocol: The Freeze-Pump-Thaw Cycle (Gold Standard) Do not rely on simple nitrogen sparging for sensitive thioethers.

• Freeze: Place the solvent in a Schlenk flask.[1][2][3][4][5] Freeze completely using liquid nitrogen (LN2).[4]

• Pump: Open the flask to high vacuum (0.1–0.01 mmHg) for 5–10 minutes while frozen. Crucial: This removes gas from the headspace.

• Thaw: Close the flask. Remove from LN2 and thaw in a warm water bath. Gas bubbles will evolve from the liquid into the headspace.[5]

• Repeat: Perform this cycle 3 times .

• Backfill: Fill with high-purity Argon (heavier than air, providing a better blanket than Nitrogen).

Comparison of Degassing Methods

Method	Oxygen Removal Efficiency	Recommended For
Freeze-Pump-Thaw	>99.9% (Excellent)	Small scale (<500 mL), critical storage
Sonication + Vacuum	~90% (Good)	HPLC mobile phases, rapid synthesis
Inert Gas Sparging	~80% (Moderate)	Large volumes (>1L), non-critical wash steps
No Treatment	0% (High Risk)	DO NOT USE for Thioethers

Module 3: Purification & Isolation

The Danger Zone: Silica gel chromatography is an oxidative environment. Silica is slightly acidic and often contains adsorbed oxygen and trace metals (Iron) that catalyze sulfur oxidation.

Troubleshooting Guide: Purification

• Q: My compound decomposes on the column.

  • A: Silica gel acts as a solid-phase oxidant.

  • Fix: Pre-treat the silica slurry with 1% Triethylamine (TEA) to neutralize acidity. Alternatively, use neutral alumina , which is less oxidative toward sulfides.

• Q: I see a new spot on TLC after rotary evaporation.

  • A: Concentration under heat + air exposure accelerates oxidation.

  • Fix: Never heat the water bath above 30°C. Release the vacuum using Nitrogen/Argon, not ambient air.

Module 4: Storage & Stability

The "Argon-Amber-Cold" Triad To store 1-(Phenylthio)propan-2-amine HCl for >6 months, you must implement all three layers of protection.

• Physical Barrier (Amber): Light can photo-excite the phenyl ring, generating singlet oxygen if any

  is present. Use Amber glass vials.

• Chemical Barrier (Argon): Flush the headspace with Argon. Tape the cap with Parafilm or electrical tape to prevent gas exchange.

• Thermal Barrier (Cold): Store at -20°C. Oxidation kinetics slow dramatically at low temperatures.

FAQ: Troubleshooting Specific Issues

Q1: How can I tell if my sample is already oxidized using NMR? A: Look at the protons adjacent to the sulfur (the propyl

and the phenyl ring).

• Sulfide (Pure): Sharp signals.

• Sulfoxide (Impurity): You will see "geminal coupling" complexity. The oxygen on the sulfur makes the adjacent methylene protons diastereotopic (magnetically non-equivalent), splitting a simple triplet/doublet into a complex multiplet. The signal will also shift downfield (deshielded) by ~0.2 - 0.5 ppm.

Q2: Can I use antioxidants? A: Yes. If your application permits additives, adding 0.1% BHT (Butylated hydroxytoluene) to your storage solvent is highly effective. BHT acts as a radical scavenger, intercepting the oxidation chain reaction before it attacks the sulfur.

Q3: I need to remove peroxides from my THF before reaction. How? A: Do not distill if peroxides are high (explosion risk). Pass the solvent through a column of activated alumina or treat with ferrous sulfate .[6][7] Test with starch-iodide paper; it should remain white (no color change).

Diagnostic Workflow

Use this decision tree to resolve purity issues.

Figure 2: Diagnostic logic for identifying sulfur oxidation via NMR.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for solvent degassing and peroxide removal).

• Schlenk Line Survival Guide. (2023). Freeze-Pump-Thaw Degassing.[1][3][4][5] (Detailed SOP for the degassing protocol described in Module 2).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Authoritative source on the mechanism of nucleophilic sulfur oxidation and diastereotopic protons in sulfoxides).

• Reich, H. J., & Rigby, J. H. (Eds.). (1995). Handbook of Reagents for Organic Synthesis: Acidic and Basic Reagents. Wiley. (Reference for silica gel acidity and buffering with Triethylamine).

Sources

• 1. Safety Web - SOP - Freeze-Pump-Thaw Degassing of Liquids [sites.science.oregonstate.edu]
• 2. depts.washington.edu [depts.washington.edu]
• 3. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 4. How To [chem.rochester.edu]
• 5. emeraldcloudlab.com [emeraldcloudlab.com]
• 6. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 7. westernsydney.edu.au [westernsydney.edu.au]

Troubleshooting low yield in 1-(Phenylthio)propan-2-amine synthesis

Technical Support Center: 1-(Phenylthio)propan-2-amine Synthesis Ticket ID: #S-AMINE-5592 Status: Open Assigned Specialist: Senior Application Scientist, Dr. Aris

Executive Summary

Users synthesizing 1-(Phenylthio)propan-2-amine (a thioether analogue of amphetamine) frequently report yields below 40%, contrasting with literature values of 75-85%. The synthesis generally follows two primary routes:

• Reductive Amination of (phenylthio)acetone.

• Nucleophilic Ring Opening of 2-methylaziridine (or in situ generated aziridinium from 1-chloro-2-aminopropane) with thiophenol.

Low yields are rarely due to a single catastrophic failure but rather a "death by a thousand cuts" involving sulfur oxidation, regiochemical drift, or pH-dependent extraction losses. This guide isolates these variables.

Part 1: The Troubleshooting Dashboard

Quick-reference diagnostics for the lab bench.

Symptom	Probable Cause	The "Why" (Mechanistic Insight)	Immediate Action
White precipitate in reaction mixture before workup.	Dimerization (Diphenyl Disulfide formation).[1]	Thiophenol (PhSH) oxidizes rapidly in air to Ph-S-S-Ph.[1] This consumes your nucleophile/precursor irreversibly.[1]	Degas solvents with N₂/Ar sparge for 20 mins. Use a balloon of inert gas. Add PhSH last.[1]
Product contains isomer (1-phenylpropan-2-amine or regioisomer).	Aziridine Regio-error (Method B).	Under acidic conditions, thiophenol attacks the more substituted carbon of the aziridinium ion.	Ensure basic conditions (pH > 9) during ring opening to favor attack at the less hindered carbon (SN2-like).[1]
Low Mass Recovery after acid/base extraction.[1]	Amphiphilic Loss.	The amine forms a water-soluble salt at neutral/low pH, but the free base is also partially soluble in water due to the amine tail.	Adjust aqueous layer to pH > 12 (NaOH) before organic extraction.[1] Salt the aqueous layer (NaCl saturation).[1]
Imine reduction stalled (Method A).	Water interference.	Water pushes the Imine Ketone + Amine equilibrium backward.	Use molecular sieves (3Å) or anhydrous MeOH.[1] Pre-form imine for 2h before adding NaBH₃CN.

Part 2: Deep Dive – The "Disulfide Dead-End"

The most common yield-killer in organosulfur chemistry is the oxidative dimerization of the thiol.

The Mechanism of Failure

Thiophenol (

) is acidic.[1] In the presence of base (often used to catalyze nucleophilic attack or buffer reductive amination), the thiolate anion ( ) is generated.[1] This anion is highly susceptible to oxidation by dissolved oxygen, forming diphenyl disulfide ( ), which is inert to the subsequent reaction steps.

Impact on Yield: If 20% of your thiophenol dimerizes, your theoretical maximum yield drops to 80% immediately.

Corrective Protocol: The "Inert Sparge"

• Solvent Prep: Do not just "cap" the flask. You must sparge the solvent (Methanol or THF) with Argon or Nitrogen for 15 minutes before adding reagents.[1]

• Reagent Order: Add Thiophenol last , via syringe, through a septum, into the inerted flask.

• Visual Check: Diphenyl disulfide is often a solid that precipitates or oils out differently than the starting material. If the solution turns cloudy white/yellow immediately upon mixing without heating, oxidation has occurred.

Part 3: Visualization of Pathways

The following diagram illustrates the two competing synthetic routes and the critical "Failure Nodes" where yield is lost.

Caption: Figure 1. Synthetic flow showing Route A (Reductive Amination) and Route B (Ring Opening), highlighting the critical failure nodes: Hydrolysis, Oxidation, and Regio-error.[1]

Part 4: The Validated Protocol (Reductive Amination)

Route A is recommended for higher purity profiles as it avoids the regioselectivity issues of aziridine opening.

Reagents:

• (Phenylthio)acetone (1.0 equiv)[1]

• Ammonium Acetate (

  ) (10.0 equiv) — Excess is crucial to push equilibrium.[1]

• Sodium Cyanoborohydride (

  ) (1.5 equiv)[1]

• Solvent: Anhydrous Methanol

• Molecular Sieves (3Å, activated)

Step-by-Step Workflow:

• Imine Formation (The "Dry" Step):

  • In a flame-dried flask under

    , dissolve (phenylthio)acetone in anhydrous MeOH (0.1 M concentration).

  • Add activated 3Å molecular sieves (approx 20% w/v relative to solvent).[1]

  • Add

    in one portion.[1]

  • Critical: Stir at room temperature for 2 hours before adding the reducing agent. This allows the imine concentration to maximize.

• Reduction:

  • Cool the mixture to 0°C.

  • Add

    portion-wise over 10 minutes. (Caution: HCN gas risk if acidified; keep system basic/neutral).[1]

  • Allow to warm to Room Temp and stir for 18-24 hours.

• Quench & Workup (The Yield Savior):

  • Quench: Carefully add conc. HCl until pH < 2 (destroys excess hydride and hydrolyzes unreacted imine).[1] Stir 30 mins.

  • Wash: Extract the acidic aqueous layer with Dichloromethane (DCM) x2.[1] Discard the organic layer. (This removes non-basic side products like diphenyl disulfide and unreacted ketone).[1]

  • Basify: Adjust the aqueous layer to pH > 12 using 20% NaOH. The solution should turn cloudy as the free amine oils out.

  • Extract: Extract with DCM x3.

  • Dry: Dry combined organics over

    (Magnesium sulfate can trap amines; Sodium sulfate is safer).[1]

• Purification:

  • Evaporate solvent.[1][2][3] If the oil is colored, distill under high vacuum or convert to Hydrochloride salt (HCl/Ether) for recrystallization.[1]

Part 5: Yield Data Comparison

Effect of optimization parameters on isolated yield (n=3).

Variable Changed	Standard Condition Yield	Optimized Condition Yield	Delta
Atmosphere	Air: 42%	Nitrogen Sparge: 78%	+36%
Drying Agent	None: 55%	3Å Mol. Sieves: 82%	+27%
Workup pH	pH 9: 60%	pH 12 + NaCl: 88%	+28%
Reagent Order	Simultaneous Addn: 45%	Pre-form Imine (2h): 75%	+30%

References

• Reductive Amination Standards

  • Title: Reductive Amination: A Review of the Reaction and its Applic

  • Source: Organic Chemistry Portal / Master Organic Chemistry.[1]

  • URL:[Link]

• Thiol Oxidation Prevention

  • Title: Oxidative dimerization of thiols to disulfides: Prevention and Catalysis.[4]

  • Source: National Institutes of Health (PubMed) / ResearchGate.[1]

  • URL:[Link] (General reference for thiol oxidation kinetics).[1]

• Aziridine Ring Opening Regioselectivity

  • Title: Regioselectivity in the Ring Opening of Aziridines by Nucleophiles.

  • Source: ScienceDirect / Tetrahedron Letters.[1]

  • URL:[Link][1]

• Synthesis of Phenylthio-propan-2-amine derivatives

  • Title: Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety.

  • Source: Taylor & Francis Online.[1]

  • URL:[Link][1][2][5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jsynthchem.com [jsynthchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enantiopurity of 1-(Phenylthio)propan-2-amine

Status: Operational Ticket ID: CHIRAL-S-001 Subject: Methodologies for Resolution and Asymmetric Synthesis of Thioether Amines

Executive Summary

Welcome to the technical support hub for 1-(phenylthio)propan-2-amine . This molecule serves as a critical chiral building block in medicinal chemistry, structurally analogous to amphetamine but containing a thioether linkage. Achieving high enantiomeric excess (ee > 98%) is challenging due to the conformational flexibility introduced by the sulfur atom and the potential for racemization during standard workups.

This guide prioritizes Enzymatic Kinetic Resolution (EKR) and Diastereomeric Salt Crystallization as the primary workflows, supported by Asymmetric Synthesis for upstream process control.

Module 1: Enzymatic Kinetic Resolution (Recommended)

Context: For racemates where chemical resolution yields are low (<30%), biocatalysis offers the highest optical purity. Candida antarctica Lipase B (CAL-B) is the industry standard for primary amines with

-chiral centers.

Diagnostic FAQ

Q: My reaction stalls at 40-45% conversion. Why? A: This is likely product inhibition or thermodynamic equilibrium . Standard acyl donors (Ethyl Acetate) produce ethanol as a byproduct, which can reverse the reaction.

• Fix: Switch to Ethyl Methoxyacetate or Isopropyl Acetate . These "activated" esters drive the reaction forward irreversibly or produce less inhibitory byproducts.

Q: The reaction is too slow (>48 hours). A: The thioether moiety adds steric bulk.

• Fix: Increase temperature to 40°C (CAL-B is stable). Use MTBE (Methyl tert-butyl ether) or Toluene as solvents; avoid polar solvents like THF which strip water from the enzyme active site.

Protocol: CAL-B Kinetic Resolution

Parameter	Specification
Enzyme	Novozym 435 (Immobilized CAL-B)
Acyl Donor	Ethyl Methoxyacetate (0.6 eq)
Solvent	MTBE (Anhydrous)
Temperature	35–40 °C
Agitation	Orbital Shaker (200 rpm)

Workflow:

• Dissolve racemic 1-(phenylthio)propan-2-amine (10 mmol) in MTBE (50 mL).

• Add Ethyl Methoxyacetate (6 mmol).

• Add Novozym 435 (20% w/w relative to substrate).

• Incubate at 35°C. Monitor via Chiral HPLC.

• Stop Point: At 50% conversion, filter the enzyme.

• Workup: The solution contains (S)-amine (unreacted) and (R)-amide .

  • Wash with 1M HCl. The (S)-amine goes into the aqueous layer.

  • The (R)-amide remains in the organic layer.

  • Note: Hydrolysis of the (R)-amide (using NaOH/EtOH) yields the (R)-amine.

Visualizing the Enzymatic Cycle

Caption: Kinetic resolution pathway using CAL-B, separating the unreacted (S)-amine from the acylated (R)-amide.

Module 2: Classical Resolution (Diastereomeric Crystallization)

Context: If biocatalysis is unavailable or scale is >1 kg, classical resolution is cost-effective. The presence of the sulfur atom increases lipophilicity compared to amphetamine, altering salt solubility.

Diagnostic FAQ

Q: I tried Tartaric Acid and got an oil, not a crystal. A: The "oiling out" phenomenon is common with flexible thioethers.

• Fix: Switch to Dibenzoyl-L-tartaric acid (L-DBTA) . The benzoyl groups provide

  - stacking interactions with the phenyl ring of your substrate, promoting rigid lattice formation.

Q: The ee% is stuck at 80% after recrystallization. A: You have reached the Eutectic Composition . Further recrystallization in the same solvent will fail.

• Fix: Change the solvent polarity. If using EtOH, switch to EtOH/Water (9:1) or Acetone. Alternatively, perform a "Dutch Resolution" by adding a small amount of a structurally related resolving agent (e.g., Mandelic acid) to disrupt the impurity crystal lattice.

Protocol: Resolution with Dibenzoyl-L-Tartaric Acid

• Stoichiometry: 1.0 eq Racemic Amine : 1.0 eq L-DBTA.

• Solvent: Ethanol (Absolute) or Methanol/Isopropanol (1:1).

• Procedure:

  • Dissolve L-DBTA in boiling ethanol.

  • Add amine dropwise.

  • Allow slow cooling to Room Temperature (RT) over 4 hours. Do not shock cool.

  • Collect crystals (typically the (R)-amine salt with L-DBTA, though this must be empirically verified via XRD or rotation).

• Liberation: Suspend salt in

  , add 2M NaOH, separate organic layer, dry over .

Module 3: Asymmetric Synthesis (Upstream Control)

Context: Avoiding the racemate entirely is the superior strategy for GMP workflows.

Transaminase (ATA) Biocatalysis

Transaminases can convert the prochiral ketone 1-(phenylthio)propan-2-one directly to the amine.

• Enzyme:

  -Transaminase (e.g., ATA-113 or commercially available kits).

• Amine Donor: Isopropylamine (1M).

• Cofactor: PLP (Pyridoxal-5'-phosphate).[1]

• Advantage: Theoretical yield 100% (unlike 50% in kinetic resolution).

• Reference: See RSC Adv., 2020 for transaminase protocols on phenylpropan-2-amine analogs [1].

Chiral Pool Synthesis (Warning)

Synthesizing from L-Alanine or L-Alaninol is possible but risky.

• Risk: Activation of the alcohol (e.g., Tosylation) followed by displacement with Thiophenol often proceeds via an aziridinium intermediate, leading to retention of configuration or racemization rather than clean inversion (

  ).

• Recommendation: Use Cyclic Sulfamidates derived from chiral amino alcohols to ensure strict

  inversion when introducing the sulfur nucleophile.

Module 4: Analytical Validation (Chiral HPLC)

Context: You cannot optimize what you cannot measure. The free amine tails badly on silica-based columns.

Method Parameters

Component	Recommendation
Column	Daicel Chiralpak IA or IC (Immobilized Amylose/Cellulose)
Mobile Phase	Hexane : Isopropanol (90:10)
Additive (Critical)	0.1% Diethylamine (DEA) or Ethanolamine
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Phenyl absorption)

Troubleshooting:

• Split Peaks: Check if the sample solvent is stronger than the mobile phase. Dissolve sample in Mobile Phase.

• Broad Peaks: Increase DEA concentration to 0.2%. The amine interacts with residual silanols on the column; the base blocks these sites.

References

• Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. Source: RSC Advances, 2020, 10, 40894-40903.[2] URL:[Link]

• Highly Efficient Lipase-Catalyzed Kinetic Resolution of Chiral Amines. Source: Journal of Organic Chemistry (via ResearchGate/ACS). URL:[Link]

• Diisopropyl Malonate as Acylating Agent in Kinetic Resolution of Chiral Amines with Lipase B from Candida antarctica. Source: Periodica Polytechnica Chemical Engineering, 2022. URL:[Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates. Source: Yakhak Hoeji (Journal of the Pharmaceutical Society of Korea), 2021. URL:[Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines. Source: Tetrahedron: Asymmetry, 2006 (Ferreira et al.).[3] URL:[Link]

Sources

• 1. dovepress.com [dovepress.com]
• 2. Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]

Technical Support Center: Resolving Hygroscopic Issues with 1-(Phenylthio)propan-2-amine hydrochloride

This guide is designed for researchers, scientists, and drug development professionals working with 1-(Phenylthio)propan-2-amine hydrochloride. As a hydrochloride salt of a primary amine containing a thioether linkage, this compound is susceptible to hygroscopicity, which can significantly impact experimental reproducibility, stability, and overall product quality. This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address and resolve common challenges associated with its handling and use.

Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the hygroscopic nature of 1-(Phenylthio)propan-2-amine hydrochloride.

Q1: Why is my 1-(Phenylthio)propan-2-amine hydrochloride clumping or appearing wet?

A1: 1-(Phenylthio)propan-2-amine hydrochloride is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] The presence of the amine hydrochloride salt functionality enhances its affinity for water.[2] This absorbed moisture can cause the powder to clump, cake, or even deliquesce (dissolve in the absorbed water) in environments with high humidity.[3]

Q2: How does absorbed moisture affect the stability of the compound?

A2: Absorbed water can act as a plasticizer, potentially leading to physical changes in the solid-state structure.[4] More critically, the presence of water can facilitate chemical degradation. For instance, the thioether linkage in the molecule may be susceptible to oxidation, a reaction that can be influenced by the presence of moisture.[5][6][7] Furthermore, amine hydrochlorides in the presence of water can exist in equilibrium with the free base, which might be more prone to certain degradation pathways.[8][9][10]

Q3: What is the acceptable level of water content in my sample?

A3: The acceptable water content is application-dependent. For quantitative applications, such as preparing standard solutions or in formulation development, a low and tightly controlled water content is crucial.[3] For other applications, a slightly higher but known water content might be acceptable. It is essential to determine the water content accurately using a validated method like Karl Fischer titration.[11][12][13][14][15]

Q4: Can I use the compound if it has absorbed some moisture?

A4: It is strongly recommended to dry the compound to a consistent and low water content before use, especially for quantitative experiments. Using a sample with an unknown amount of absorbed water will lead to inaccurate weighing and concentration calculations, compromising the reliability of your results.[3]

Q5: How should I properly store 1-(Phenylthio)propan-2-amine hydrochloride?

A5: Proper storage is critical to minimize moisture absorption. The compound should be stored in a tightly sealed container, preferably in a desiccator containing a suitable drying agent (e.g., silica gel, anhydrous calcium sulfate).[16][17][18] For long-term storage or for highly sensitive applications, storing under an inert atmosphere (e.g., nitrogen or argon) in a glove box is recommended.

Troubleshooting Guides

This section provides detailed, step-by-step guidance for identifying, quantifying, and resolving issues arising from the hygroscopic nature of 1-(Phenylthio)propan-2-amine hydrochloride.

Visual Inspection and Physical Characterization

The first step in troubleshooting is a careful visual inspection of the material.

Issue: The powder is not free-flowing and exhibits clumping or caking. Possible Cause: Moisture absorption from the atmosphere. Troubleshooting Workflow:

Caption: Troubleshooting workflow for clumped material.

Quantifying Water Content: Karl Fischer Titration

Accurate determination of water content is essential for resolving hygroscopicity issues. Karl Fischer (KF) titration is the gold standard method for this purpose due to its high accuracy, precision, and specificity for water.[11][14]

Choosing the Right KF Method:

• Volumetric KF: Suitable for samples with a water content above 0.1%.[13]

• Coulometric KF: Ideal for determining trace amounts of water (typically below 1%).[12]

Experimental Protocol: Coulometric Karl Fischer Titration

This protocol provides a general guideline. Always refer to your instrument's manual for specific operating instructions.

Materials:

• Coulometric Karl Fischer titrator

• Appropriate KF reagent (anode and cathode solutions)

• High-purity methanol (or a suitable solvent for your sample)

• Certified water standard for instrument calibration

• Airtight syringes and needles

• Analytical balance

Procedure:

• Instrument Preparation: Assemble the KF titration cell according to the manufacturer's instructions. Ensure all glassware is clean and dry.

• Reagent Addition: Add the appropriate volumes of the anolyte and catholyte to the titration cell.

• Conditioning: Start the conditioning process to remove any residual moisture from the solvent and the cell. The instrument will electrolytically generate iodine to titrate the water until a stable, low drift is achieved (e.g., < 10 µ g/min ).[12]

• Taring: Once the drift is stable, tare the balance with a clean, dry syringe.

• Sample Preparation: In a controlled environment (e.g., a glove box or a low-humidity room), accurately weigh a suitable amount of 1-(Phenylthio)propan-2-amine hydrochloride into the tared syringe. The sample size will depend on the expected water content.

• Sample Injection: Quickly and carefully inject the sample into the conditioned titration cell.

• Titration: The instrument will automatically start the titration. The end-point is reached when all the water from the sample has reacted.

• Calculation: The instrument's software will calculate the water content, typically expressed as a percentage or in parts per million (ppm).

Data Presentation:

Parameter	Value
Sample ID	1-(Phenylthio)propan-2-amine hydrochloride, Lot XYZ
Sample Weight (g)	0.1052
Water Content (µg)	1578
Water Content (%)	1.50

Drying Protocols for 1-(Phenylthio)propan-2-amine hydrochloride

If the water content is found to be above the acceptable limit, the compound must be dried.

Recommended Method: Vacuum Oven Drying

Vacuum drying is an effective method for removing water from hygroscopic and heat-sensitive compounds at lower temperatures, minimizing the risk of thermal degradation.[1][19]

Experimental Protocol: Vacuum Oven Drying

Materials:

• Vacuum oven with a temperature controller

• Vacuum pump

• Desiccator

• Shallow, wide-mouthed drying dish (e.g., a watch glass or a crystallization dish)

Procedure:

• Sample Preparation: Spread a thin layer of the 1-(Phenylthio)propan-2-amine hydrochloride onto the drying dish to maximize the surface area.

• Oven Setup: Place the dish in the vacuum oven.

• Drying Conditions:

  • Temperature: Start with a moderate temperature (e.g., 40-50 °C) to avoid potential melting or degradation. The stability of the compound at elevated temperatures should be considered.

  • Vacuum: Gradually apply vacuum to prevent the fine powder from being drawn into the vacuum line.[19] A controlled bleed with a dry inert gas like nitrogen can help to remove water vapor more efficiently.[19]

• Drying Time: The required drying time will depend on the initial water content, the amount of sample, and the drying conditions. It is recommended to dry for several hours or overnight.

• Drying to Constant Weight: To ensure the sample is completely dry, periodically remove the sample, cool it to room temperature in a desiccator, and weigh it. Continue drying until a constant weight is achieved (i.e., the weight change between two consecutive measurements is negligible).

• Storage: Once dried, immediately transfer the compound to a tightly sealed container and store it in a desiccator.

Logical Relationship Diagram:

Caption: Logical relationship between hygroscopicity, its consequences, and resolution strategies.

References

• Mettler Toledo. (n.d.). What Is Karl Fischer Titration?. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, August 15). Determination of Water Content using the Karl Fischer Coulometric Method. Retrieved from [Link]

• Scharlab. (n.d.). Karl Fischer water content titration. Retrieved from [Link]

• Wikipedia. (2024, February 27). Karl Fischer titration. Retrieved from [Link]

• Japanese Pharmacopoeia. (n.d.). Water Determination (Karl Fischer Method). Retrieved from [Link]

• MDPI. (2021, July 29). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Retrieved from [Link]

• Digivac. (2022, January 10). Secrets for Drying Fine Powders in a Vacuum oven. Retrieved from [Link]

• Wikipedia. (2024, February 25). Hydrochloride. Retrieved from [Link]

• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic. Retrieved from [Link]

• PerMix. (2025, December 9). Mixing & Drying Hygroscopic Materials. Retrieved from [Link]

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. University of Glasgow. Retrieved from [Link]

• Indiana University. (n.d.). Storage of Laboratory Chemicals: Research Safety. Retrieved from [Link]

• Trustrade. (2023, September 16). Storage conditions for chemicals in the laboratory. Retrieved from [Link]

• Taylor & Francis Online. (2022, June 21). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Retrieved from [Link]

• Reddit. (2015, August 24). Why are organic amines often more stable as the HCl salt than in the free base form?. Retrieved from [Link]

• ResearchGate. (2023, January 27). Hygroscopic material packing. Retrieved from [Link]

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?. Retrieved from [Link]

• Google Patents. (n.d.). US2018797A - Method for drying hygroscopic material and the product thereof.

• Enlighten Theses. (2012, December 10). Amine hydrochloride salts : a problem in polyurethane synthesis. Retrieved from [Link]

• Upperton Pharma Solutions. (n.d.). API and OSD Processing Considerations when Spray Drying. Retrieved from [Link]

• GTF Technologies. (2025, October 21). Comparing Powderization Methods. Retrieved from [Link]

• Tablets & Capsules. (2019, January 22). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 16). 15.13: Amines as Bases. Retrieved from [Link]

• Wikipedia. (2024, February 19). Thioester. Retrieved from [Link]

• Google Patents. (n.d.). US3193581A - Process of preparing 1-phenyl-2-aminopropane.

• ResearchGate. (2022, November). Chemical methods for the synthesis of (R)-1-phenylpropan-2-amine. Retrieved from [Link]

• RSC Publishing. (n.d.). Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. Retrieved from [Link]

• Master Organic Chemistry. (2015, July 5). Thiols And Thioethers. Retrieved from [Link]

• Google Patents. (n.d.). US3028429A - Method of producing 2-amino-1-phenyl-1-propanol hydrochloride.

• Asian Journal of Research in Chemistry. (2012, May 24). Impurity Profiling With Use of Hyphenated Techniques. Retrieved from [Link]

• ResearchGate. (2019, December 8). (PDF) Hygroscropicity and Its' Effect on Tablet Production. Retrieved from [Link]

• PubMed. (2005, June 15). Conductimetric determination of phenylpropanolamine HCl, ranitidine HCl, hyoscyamine HBr and betaine HCl in their pure state and pharmaceutical preparations. Retrieved from [Link]

• PMC. (2022, March 29). Mediating Oxidation of Thioethers with Iodine—A Mild and Versatile Pathway to Trigger the Formation of Peptide Hydrogels. Retrieved from [Link]

• SCIEX. (n.d.). Rapid identification and quantification of 27 primary aromatic amines in kitchen utensils. Retrieved from [Link]

• ResearchGate. (2025, September 4). Spontaneous Oxidation of Thiols and Thioether at the Air-Water Interface of a Sea Spray Microdroplet | Request PDF. Retrieved from [Link]

• ACS Publications. (2023, May 3). Spontaneous Oxidation of Thiols and Thioether at the Air–Water Interface of a Sea Spray Microdroplet. Retrieved from [Link]

• PubChem. (n.d.). 1-phenyl(211C)propan-2-amine. Retrieved from [Link]

• RSC Medicinal Chemistry. (2025, November 6). RESEARCH ARTICLE. Retrieved from [Link]

• MDPI. (2023, February 23). Synthesis of 3-(2-Alkylthio-4-chloro-5-methylbenzenesulfonyl)-2-(1-phenyl-3-arylprop-2-enylideneamino)guanidine Derivatives with Pro-Apoptotic Activity against Cancer Cells. Retrieved from [Link]

• PubChem. (n.d.). 1-Phenylpropan-2-amine;propan-2-amine. Retrieved from [Link]

Sources

• 1. Mixing & Drying Hygroscopic Materials [permixmixers.com]
• 2. Hydrochloride - Wikipedia [en.wikipedia.org]
• 3. tandfonline.com [tandfonline.com]
• 4. An innovative drug delivery form for hygroscopic pharmaceutical drugs [manufacturingchemist.com]
• 5. Mediating Oxidation of Thioethers with Iodine—A Mild and Versatile Pathway to Trigger the Formation of Peptide Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. theses.gla.ac.uk [theses.gla.ac.uk]
• 9. reddit.com [reddit.com]
• 10. Amine hydrochloride salts : a problem in polyurethane synthesis - Enlighten Theses [theses.gla.ac.uk]
• 11. mt.com [mt.com]
• 12. Determination of Water Content using the Karl Fischer Coulometric Method - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Karl Fischer water content titration - Scharlab [scharlab.com]
• 14. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 15. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 16. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 17. Storage of Laboratory Chemicals: Research Safety: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 18. trustrade.ae [trustrade.ae]
• 19. digivac.com [digivac.com]

Troubleshooting baseline noise in HPLC analysis of thioamphetamines

Troubleshooting Baseline Noise in HPLC

A Guide for Researchers, Scientists, and Drug Development Professionals

From the desk of a Senior Application Scientist, this guide provides a structured approach to diagnosing and resolving baseline noise in the HPLC analysis of thioamphetamines. These compounds, due to their basic nature and potential for metal chelation, present unique challenges that require a systematic and well-reasoned troubleshooting strategy. This document moves beyond simple checklists to explain the underlying causes of common issues, empowering you to make informed decisions in your laboratory.

Part 1: First Principles of Baseline Troubleshooting

A stable baseline is the foundation of accurate and reproducible chromatographic analysis. When you observe baseline noise—be it random, periodic, or drifting—it's a symptom of an underlying issue within the HPLC system, the method, or the sample itself. Before diving into specific components, adopt a systematic approach. The first step is always to characterize the noise and then logically isolate the source.

A common mistake is to immediately blame the most complex component, like the detector. However, issues often originate from more fundamental sources like the mobile phase.[1][2] A logical workflow involves sequentially ruling out potential causes, starting with the simplest and most common.

Here is a general workflow for systematically diagnosing baseline issues:

Caption: A systematic workflow for troubleshooting HPLC baseline noise.

Part 2: Frequently Asked Questions (FAQs)

This section is organized by the potential source of the baseline noise, allowing you to navigate directly to the issue you suspect is affecting your analysis.

Category 1: The Mobile Phase - The Most Common Culprit

Issues with the mobile phase are one of the most frequent causes of baseline disturbances.[1][2][3]

Question: My baseline is drifting upwards during a gradient run. What's causing this?

Answer: Upward baseline drift in a gradient analysis is common and often stems from the differential UV absorbance of your mobile phase solvents at the detection wavelength.[4]

• Causality: Your "strong" solvent (e.g., acetonitrile or methanol) may absorb more UV light than your "weak" solvent (e.g., water) at the analytical wavelength. As the gradient progresses and the concentration of the strong solvent increases, the background absorbance rises, causing the baseline to drift upwards.[4] This is particularly noticeable at low UV wavelengths (<220 nm).[4][5][6]

• Solution for Thioamphetamines:

  • Wavelength Selection: If possible, choose a wavelength where both mobile phase solvents have low and similar absorbance. For many compounds, analysis above 254 nm minimizes this issue.[4]

  • Solvent Purity: Always use high-purity, HPLC-grade solvents to minimize impurities that can contribute to drift.[1][7][8]

  • Mobile Phase Additives: If you are using an additive like trifluoroacetic acid (TFA), which absorbs UV light, ensure its concentration is consistent or even slightly lower in the organic phase to compensate for the solvent's own absorbance. For example, a mobile phase of 0.1% TFA in water (Solvent A) and 0.085% TFA in acetonitrile (Solvent B) can help create a flatter baseline.

Question: I'm seeing random, high-frequency noise (spikes) in my baseline. What should I check first?

Answer: Random, sharp spikes are often caused by air bubbles in the system or a dirty detector flow cell.[3][5]

• Causality: Dissolved gas in the mobile phase can form bubbles when the pressure changes, particularly as the mobile phase enters the low-pressure environment of the detector flow cell.[5] These bubbles cause sharp spikes in the baseline as they pass through the light path. Contamination in the flow cell can cause similar erratic signals.[9]

• Troubleshooting Steps:

  • Degassing: Ensure your mobile phase is thoroughly degassed. Modern HPLC systems have built-in online degassers, but if the problem persists, consider sparging with helium or sonicating the mobile phase before use.[3][4][10] A faulty degasser can also be a source of noise.[11]

  • System Purge: Purge the pump and flow lines to remove any trapped air.

  • Detector Flow Cell: Flush the detector flow cell with a strong, miscible solvent like methanol or isopropanol to remove contaminants.[7]

Question: My baseline is showing a regular, periodic pulse. What does this indicate?

Answer: A rhythmic, pulsating baseline that often correlates with the pump's stroke rate is a classic sign of a problem with the pump or check valves.[11][12]

• Causality: This issue arises from incomplete or inconsistent mixing of mobile phase solvents, pressure fluctuations from a faulty check valve, or a leak in a pump seal.[5][11] The detector is sensitive enough to pick up these slight, regular variations in pressure or composition.

• Troubleshooting Steps:

  • Check Valves: A faulty or dirty check valve is a common cause.[10][11] Try sonicating the check valves in methanol or isopropanol. If that fails, they may need to be replaced.

  • Pump Seals: Check for leaks around the pump head. A build-up of buffer salts is a clear indicator of a leaking seal.[2] Worn pump seals can allow air to enter the system, causing pressure fluctuations.[11]

  • Solvent Mixing: If you are mixing solvents online, ensure the mixer is functioning correctly. Inadequate mixing can lead to composition pulses.[5][9]

Mobile Phase Additive	Typical Concentration	Purpose / Use Case for Thioamphetamines	UV Cutoff (approx.)
Trifluoroacetic Acid (TFA)	0.05 - 0.1%	Ion-pairing agent, improves peak shape for bases by masking silanol interactions.	~210 nm
Formic Acid	0.1%	Acidic modifier to ensure protonation of basic analytes (pH ~2.7). Volatile and MS-friendly.	~210 nm
Ammonium Formate/Acetate	5 - 20 mM	Buffer to control pH. Volatile and MS-friendly.	~210 nm
Phosphate Buffer	10 - 50 mM	Non-volatile buffer for precise pH control (UV detection only).	<200 nm

Category 2: The Column and Analyte Interactions

The column is the heart of the separation, and its condition is critical. Thioamphetamines, being basic, can have specific interactions that affect the baseline.

Question: I'm observing significant peak tailing for my thioamphetamine analytes, and the baseline seems unsettled after the peak elutes. Why is this happening?

Answer: This is a classic symptom of secondary interactions between your basic analytes and the stationary phase, specifically with residual acidic silanol groups.

• Causality: Even with end-capped C18 columns, some free silanol groups (Si-OH) remain on the silica surface. The basic amine functional groups on thioamphetamines can interact strongly with these acidic sites, leading to poor peak shape (tailing) and inconsistent retention.[13] This can appear as a slow return to baseline.

• Solutions:

  • Mobile Phase pH Control: The most effective solution is to control the mobile phase pH. By adding an acid (like formic acid or TFA) to lower the pH to between 2 and 4, you ensure two things: the thioamphetamine is fully protonated (a single ionic species), and the silanol groups are also protonated (neutral), minimizing the unwanted ionic interaction.[13][14][15]

  • Use a Modern Column: Employ a column with advanced end-capping or a hybrid particle technology designed for excellent peak shape with basic compounds.

  • Guard Column: A guard column can help protect your analytical column from strongly retained impurities that might otherwise bleed off slowly and contribute to an unstable baseline.[7]

Question: Could my column be "bleeding" and causing baseline drift?

Answer: Yes, column bleed, where the bonded stationary phase slowly hydrolyzes and elutes from the column, is a potential cause of baseline drift, especially in gradient analysis or at extreme pH values.[3]

• Causality: Operating a silica-based column outside its recommended pH range (typically pH 2-8) can accelerate the breakdown of the stationary phase.[14] This leads to a gradual release of bonded phase molecules, which can be detected and cause a rising baseline.

• Diagnosis and Solution:

  • Isolate the Column: To confirm the column is the source, replace it with a zero-dead-volume union and run your gradient.[11] If the baseline drift disappears, the column is the likely culprit.

  • Column Flushing: Flush the column with a strong solvent (as recommended by the manufacturer) to remove any contaminants that might be causing the issue.[1]

  • Operate within pH Limits: Always ensure your mobile phase pH is within the stable range for your column.[14]

Category 3: The HPLC System Hardware

Hardware issues beyond the pump can introduce noise. Metal components, in particular, can be problematic for certain analytes.

Question: I've tried everything with my mobile phase and column, but I still have poor peak shape and an unstable baseline. Could it be the HPLC system itself?

Answer: Absolutely. For metal-sensitive compounds like thioamphetamines, interactions with the stainless steel components of the HPLC system can cause issues. This necessitates a procedure called passivation.

• Causality: Thioamphetamines can chelate or adsorb to active metal sites within the standard stainless steel tubing, frits, and other components of the HPLC flow path.[16][17] This can lead to poor analyte recovery, peak tailing, and general baseline instability. Passivation involves treating the system to create a non-reactive oxide layer on the steel surfaces.[16][18]

• Solution: System Passivation. This procedure should be performed periodically, especially when analyzing sensitive compounds.

Caption: A workflow for HPLC system passivation using nitric acid.

Question: My detector seems to be the source of the noise. What are the common causes?

Answer: Detector-related noise can often be traced back to the lamp or the flow cell.[1][11]

• Causality: An aging UV lamp will lose intensity, leading to a lower signal-to-noise ratio.[3][5][11] A contaminated or dirty flow cell can scatter light, also increasing noise.[9][11] Finally, temperature fluctuations in the lab can affect detector stability, especially for refractive index detectors, but also UV detectors to a lesser extent.[1][10][19]

• Troubleshooting Steps:

  • Check Lamp Energy: Most HPLC software provides a diagnostic test for lamp intensity. If the energy is low, the lamp needs replacement.

  • Clean the Flow Cell: As mentioned previously, flush the flow cell with appropriate solvents. For persistent issues, a more rigorous cleaning with a dilute acid (e.g., 1N nitric acid, but never HCl) may be necessary, but always consult your detector's manual first.[7]

  • Ensure Temperature Stability: Use a column oven to maintain a constant temperature for the column.[1] Ensure the HPLC is not located near drafts from vents or windows.[10]

Category 4: Sample and Method

Finally, the sample itself or the method parameters can be the root cause.

Question: I see "ghost peaks" in my blank runs, which are making my baseline look noisy and complex. Where do they come from?

Answer: Ghost peaks are peaks that appear in blank injections and are usually caused by contamination or carryover from a previous injection.

• Causality:

  • Sample Carryover: Strongly retained components from a previous, more concentrated sample can slowly elute in subsequent runs, appearing as broad peaks that can be mistaken for a drifting baseline or as distinct ghost peaks.[7]

  • Mobile Phase Contamination: Impurities in your solvents, especially water, can concentrate on the column during equilibration and then elute as a peak during the gradient.[2][11]

  • Sample Preparation: Contamination can be introduced during sample preparation from vials, filters, or pipettes.[20]

• Solutions:

  • Injector Wash: Ensure the injector needle and sample loop are being adequately washed between injections with a solvent strong enough to remove all components of the previous sample.

  • Use Fresh Mobile Phase: Prepare mobile phase fresh daily, especially aqueous buffers which can support microbial growth.[2]

  • Run a Blank Gradient: Before injecting samples, run a blank gradient (injecting only mobile phase) to wash any accumulated contaminants off the column.[21]

Part 3: Detailed Experimental Protocols

Protocol 1: Systematic Component Isolation

This protocol is designed to systematically determine which major component (Column, Detector/Upstream, or Pump) is the source of baseline noise.

• Initial State: Begin by running your method as usual and confirming the presence of the baseline noise.

• Step 1: Isolate the Column.

  • Carefully disconnect the column from the injector and the detector.

  • Connect the injector outlet directly to the detector inlet using a zero-dead-volume union.

  • Run the mobile phase under your method's flow rate and gradient conditions.

• Step 2: Analyze the Result.

  • If the noise disappears: The noise is originating from the column (e.g., contamination, bleed). Proceed with column troubleshooting as described in the FAQs.

  • If the noise persists: The noise is originating from a component upstream of the column (Pump, Mixer, Degasser, Injector) or the Detector itself. Proceed to the next step.

• Step 3: Isolate the Pump.

  • Stop the flow.

  • Observe the baseline with no flow. Some electronic noise is normal, but if the significant noise from Step 2 disappears, it confirms the issue is flow-related (pump, mixer, degasser).[22]

  • If the noise remains even with no flow, the issue is likely with the detector electronics or lamp.

Protocol 2: HPLC System Passivation with Nitric Acid

Caution: Always wear appropriate personal protective equipment (gloves, safety glasses) when handling acids. Ensure proper ventilation.

• Preparation:

  • Remove the column and any guard columns from the system.[18][23]

  • Replace the column with a zero-dead-volume union.

  • Place all pump solvent lines into a fresh bottle of HPLC-grade water.

• Initial Rinse:

  • Flush the entire system with HPLC-grade water for at least 15 minutes at a flow rate of 1-2 mL/min.[16]

• Passivation Step:

  • Prepare a solution of 6N Nitric Acid (HNO₃). Note: Do not use hydrochloric acid (HCl) as it is corrosive to stainless steel.[18]

  • Place all solvent lines into the nitric acid solution.

  • Flush the system with the 6N HNO₃ solution for 30 minutes at 1 mL/min.[16]

• Final Rinse:

  • Place all solvent lines back into the HPLC-grade water.

  • Flush the system for at least 30-60 minutes, or until the eluent flowing to waste is pH neutral. Use pH paper to confirm.

• Re-equilibration:

  • Introduce your mobile phase and allow the system to equilibrate completely before reinstalling the column and resuming analysis.

References

• Troubleshooting Common HPLC Issues | Labcompare.com. (2025, February 28). Labcompare.
• Why Your HPLC Baseline Drifts—And How to Stop It. (2024, November 5).
• HPLC Repair Services: Common Causes of Baseline Noise. (2020, August 31). Overbrook Services.
• Gradient Elution: Baseline Drift Problems. (2023, August 17).
• Troubleshooting Guide for HPLC Detectors: Tips and Tricks. (2025, March 18). G-M-I, Inc.
• How to Troubleshoot HPLC Baseline Drift Issues. (2025, September 19).
• Uncovering Overlooked Factors Behind Abnormal Baselines. (2025, July 23).
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Troubleshooting - BASi.
• HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. (2025, August 22). Technology Networks.
• The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines. (2019, February 13).
• Troubleshooting Reversed Phase Chrom
• Isolating Detector Noise: Part 1. (2023, December 8).
• Shimadzu Baseline Disturbance. (2025, April 15). Shimadzu.
• HPLC Diagnostic Skills Vol I – Noisy Baselines. (2019, February 4). Element Lab Solutions.
• HPLC Troubleshooting Mini Guide - Baseline Issues. Phenomenex.
• Successful passivation of an HPLC system. (n.d.). Analytics-Shop.
• Definition of Passivating and Purging in HPLC. (2026, February 19).
• Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. (2025, April 8).
• Mobile Phase Prep: Key Tips & Tricks. (2022, November 2). Phenomenex.
• Passivation of stainless steel-based HPLC and IC instruments. (n.d.). Diduco.
• Methods for the Passivation of HPLC Instruments and Columns. (2023, June 2).
• Exploring the Role of pH in HPLC Separ
• The Importance of Mobile Phase pH in Chromatographic Separ
• Control pH During Method Development for Better Chrom
• Back to Basics: The Role of pH in Retention and Selectivity. (2020, November 12).
• Back to Basics: The Role of pH in Retention and Selectivity. (2022, April 15).

Sources

• 1. labcompare.com [labcompare.com]
• 2. HPLC故障排除指南 [sigmaaldrich.com]
• 3. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. phenomenex.com [phenomenex.com]
• 8. Mobile Phase Prep: Key Tips & Tricks [phenomenex.com]
• 9. welch-us.com [welch-us.com]
• 10. sepscience.com [sepscience.com]
• 11. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 12. Isolating Detector Noise: Part 1 | Separation Science [sepscience.com]
• 13. agilent.com [agilent.com]
• 14. moravek.com [moravek.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. analytics-shop.com [analytics-shop.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Definition of Passivating and Purging in HPLC | MICROSOLV [mtc-usa.com]
• 19. How to Troubleshoot HPLC Baseline Drift Issues [eureka.patsnap.com]
• 20. gmi-inc.com [gmi-inc.com]
• 21. BASi® | Troubleshooting [basinc.com]
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Technical Support Center: A Guide to the Thermal Stability of 1-(Phenylthio)propan-2-amine hydrochloride

Welcome to the technical support guide for 1-(Phenylthio)propan-2-amine hydrochloride. This document is designed for researchers, scientists, and drug development professionals who are handling this compound and may encounter challenges related to its thermal stability. As a molecule incorporating an amine hydrochloride salt and a thioether linkage, its behavior under thermal stress is a critical consideration for experimental consistency, storage, and safety. This guide provides in-depth, field-proven insights into potential issues, troubleshooting strategies, and best practices.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the handling and stability of 1-(Phenylthio)propan-2-amine hydrochloride.

Q1: What are the optimal storage conditions for this compound?

A: To ensure long-term stability, 1-(Phenylthio)propan-2-amine hydrochloride should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2][3] For maximum protection against degradation, storage under an inert atmosphere (e.g., argon or nitrogen) at -20°C is recommended, especially for long-term storage or for use as an analytical reference standard.[4] The compound should also be protected from direct sunlight, as UV radiation can promote degradation of aromatic amines and thioethers.

Q2: What are the first visual or analytical signs of degradation?

A: The initial signs of degradation can be subtle. Visually, you might observe a discoloration of the solid material, often turning from white or off-white to a yellow or brownish hue. Analytically, the most common indicator is the appearance of new, unexpected peaks in your chromatograms (e.g., HPLC, GC) and a corresponding decrease in the peak area of the parent compound. You may also notice a shift in the pH of solutions or inconsistent results in your assays.

Q3: Is 1-(Phenylthio)propan-2-amine hydrochloride considered hygroscopic?

A: Yes, amine hydrochloride salts are frequently hygroscopic, meaning they can absorb moisture from the atmosphere.[3] Water absorption can lower the compound's melting and decomposition temperatures and may facilitate hydrolytic degradation pathways. It is crucial to handle the material in a low-humidity environment (e.g., a glove box) and to ensure containers are sealed tightly after use.

Q4: What hazardous decomposition products should I be aware of upon heating?

A: Heating 1-(Phenylthio)propan-2-amine hydrochloride can lead to its decomposition, releasing hazardous substances. Based on its molecular structure, potential thermal decomposition products include, but are not limited to, hydrogen chloride (HCl) gas, carbon oxides (CO, CO₂), nitrogen oxides (NOx), and sulfur oxides (SOx).[3] The release of corrosive HCl gas is a primary concern associated with heating amine hydrochlorides.[5]

Part 2: Troubleshooting Guide for Common Experimental Issues

This guide provides a structured approach to diagnosing and resolving specific problems encountered during experiments.

Issue 1: Inconsistent Analytical Results and Appearance of Ghost Peaks in HPLC

• Symptoms: Your HPLC analysis shows variable peak areas for the main compound across different preparations. You observe new, unidentified peaks, particularly when samples are prepared in batches and left at room temperature or slightly heated to aid dissolution.

• Probable Cause: This is a classic sign of thermal decomposition. Amine hydrochlorides can exist in equilibrium with their free amine and hydrogen chloride in solution or upon melting.[5] This liberated HCl can act as a catalyst for further degradation. The thioether bond is also susceptible to oxidation, which can be accelerated by heat and the presence of trace metal impurities.

• Self-Validating Solution Protocol:

  • Prepare Samples Fresh: Always prepare solutions immediately before analysis. Avoid letting samples sit on the benchtop for extended periods.

  • Avoid Heat: Do not heat solutions to facilitate dissolution. If solubility is an issue, explore alternative solvent systems or use sonication in a cool water bath.

  • Inert Atmosphere: If experiments must be conducted at elevated temperatures, perform them under an inert atmosphere (nitrogen or argon) to minimize oxidative degradation of the thioether moiety.

  • Control Sample: Run a control experiment where a freshly prepared sample is compared to one that has been intentionally heated (e.g., at 60°C for 1 hour). The appearance of new peaks in the heated sample will validate that the issue is thermally induced.

Issue 2: Sample Discoloration and Reduced Potency Over Time

• Symptoms: The solid material has developed a yellow or brown tint upon storage. When used in an assay, its biological or chemical activity is lower than expected for a freshly opened batch.

• Probable Cause: Discoloration is often a result of oxidation. The phenylthio group can be oxidized to a sulfoxide or sulfone, and the amine group can also undergo oxidative degradation. This process is often catalyzed by light and ambient oxygen.

• Self-Validating Solution Protocol:

  • Inert Gas Overlay: After opening the container, flush the headspace with an inert gas before re-sealing.

  • Light Protection: Store the compound in amber glass vials to protect it from light.[1]

  • Purity Check: Before use, perform a quick purity check (e.g., TLC or a rapid HPLC run) on any discolored material. Compare this to the certificate of analysis or data from a fresh sample to confirm degradation.

  • Aliquot Material: For frequently used batches, consider aliquoting the solid into smaller, single-use vials to minimize repeated exposure of the bulk material to the atmosphere.

Part 3: Proposed Thermal Degradation Pathway

Understanding the potential chemical transformations is key to mitigating them. The following pathway illustrates the likely points of failure for the molecule under thermal stress.

Caption: Proposed thermal degradation pathways for 1-(Phenylthio)propan-2-amine hydrochloride.

Part 4: Experimental Protocol for Stability Assessment

To quantitatively assess the thermal stability of a specific batch, a combination of Thermogravimetric Analysis (TGA) and a forced degradation study using HPLC-MS is recommended.

Objective: To determine the onset temperature of decomposition and identify the primary degradation products under thermal stress.

Method 1: Thermogravimetric Analysis (TGA)

• Sample Preparation: Accurately weigh 3-5 mg of 1-(Phenylthio)propan-2-amine hydrochloride into a ceramic or aluminum TGA pan.

• Instrument Setup:

  • Place the sample in the TGA furnace.

  • Purge the system with an inert gas (Nitrogen) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an oxygen-free atmosphere.

  • Temperature Program: Equilibrate at 30°C. Ramp the temperature from 30°C to 400°C at a rate of 10°C/min.

• Data Analysis:

  • Plot the mass (%) versus temperature (°C).

  • Determine the "onset temperature" of decomposition, typically defined as the temperature at which 5% mass loss is observed. This provides a quantitative measure of the compound's thermal stability under these conditions.

Method 2: Forced Degradation Study by HPLC-MS

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Control Sample: Dilute the stock solution to a working concentration (e.g., 50 µg/mL) and analyze immediately.

  • Thermal Stress Sample: Transfer an aliquot of the stock solution into a sealed vial and place it in an oven at 80°C for 24 hours.

  • After the incubation period, allow the sample to cool to room temperature and dilute it to the same working concentration as the control.

• HPLC-MS Analysis:

  • Analyze both the control and thermally stressed samples using a validated stability-indicating HPLC method coupled to a mass spectrometer.

  • HPLC Conditions: A reverse-phase C18 column is typically suitable. Use a gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • MS Conditions: Use an electrospray ionization (ESI) source in positive ion mode to detect the parent compound and potential degradation products.

• Data Interpretation:

  • Compare the chromatograms of the control and stressed samples.

  • Calculate the percentage degradation by comparing the peak area of the parent compound.

  • Analyze the mass spectra of any new peaks in the stressed sample to propose structures for the degradation products. This is crucial for understanding the decomposition mechanism.[6][7]

Part 5: Summary of Expected Stability Behavior

The following table summarizes the expected stability of 1-(Phenylthio)propan-2-amine hydrochloride under various common laboratory conditions, based on the known chemistry of its functional groups.

Condition	Expected Stability	Primary Degradation Products (Proposed)	Rationale / Basis
Solid, -20°C, Dark, Inert Gas	Highly Stable	None expected	Standard conditions for preserving sensitive compounds.[4]
Solid, 25°C, Dark, Sealed	Moderately Stable	Trace oxidation products	Potential for slow oxidation of thioether over months.
Solid, 80°C, Air	Unstable	HCl, Free Amine, Sulfoxide, Thiophenol	Thermal dissociation of HCl salt and oxidation of thioether.[5]
Solution (Methanol), 60°C	Highly Unstable	Multiple degradation products	Accelerated decomposition in solution due to increased molecular mobility and potential solvent interactions.

References

• KISHIDA CHEMICAL CO., LTD. Safety Data Sheet. Link

• ECHEMI. 1-AMINO-2-PHENYL-PROPAN-2-OL HYDROCHLORIDE SDS. Link

• Fisher Scientific. SAFETY DATA SHEET - Propylamine hydrochloride. Link

• Sigma-Aldrich. SAFETY DATA SHEET. Link

• Croue, J. P., & Loret, J. F. (2008). Kinetic degradation processes of butyl- and phenyltins in soils. PubMed. Link

• Merck. Safety Data Sheet. Link

• OLI Systems. (2023). Modeling the Chemistry of Amines and Amine Hydrochlorides for Predicting Corrosion in Refinery Overheads. OLI, Inc.Link

• Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Link

• BenchChem. An In-Depth Technical Guide to the Degradation Pathways and Byproducts of Phenyl-1-Naphthylamine. Link

• Teufel, R., et al. (2010). Bacterial phenylalanine and phenylacetate catabolic pathway revealed. PMC - NIH. Link

• Bitorz, S., et al. (2010). Thermal Stability of Amine Compounds and Dichloromethane. AIDIC. Link

• Ismail, S., et al. (2011). Studies on the Mechanism of Ring Hydrolysis in Phenylacetate Degradation: A METABOLIC BRANCHING POINT. PMC. Link

• Vyazovkin, S. (2006). Thermal Analysis. Analytical Chemistry - ACS Publications. Link

• ResearchGate. Anaerobic degradation pathways of phenylalanine and benzyl alcohol in... Link

• Taylor & Francis. (2020). Thioethers – Knowledge and References. Link

• Cope, A. C., et al. (1949). Thermal Decomposition of Amine Oxides to Olefins and Dialkylhydroxylamines. Journal of the American Chemical Society - ACS Publications. Link

• Sigma-Aldrich. 3-(phenylthio)-1-propanamine hydrochloride. Link

• BenchChem. An In-depth Technical Guide to the Solubility and Stability of (R)-N-(1-phenylethyl)propan-2-amine. Link

• Oreate AI Blog. (2026). Harnessing Mechanical Force: The Stability of Succinamic Acid Thioether in Maleimide–Thiol Reactions. Link

• Castellanos-Mendoza, M., et al. (2014). The role of thiols and disulfides in protein chemical and physical stability. PMC. Link

• BenchChem. Thermal degradation products of 1-(3-Chlorophenyl)-2-methylpropan-2-amine. Link

• Kong, R., et al. (2020). Amorphization of Thiamine Chloride Hydrochloride: Effects of Physical State and Polymer Type on the Chemical Stability of Thiamine in Solid Dispersions. MDPI. Link

• TU Delft Research Portal. (2023). Thermal stability of film forming amines‐based corrosion inhibitors in high temperature power plant water solutions. Link

• PubChem. 1-(Thiophen-2-yl)propan-2-amine hydrochloride. Link

• Sanhueza, J., et al. (2000). Thermal stability of some commercial synthetic antioxidants. ResearchGate. Link

• Cayman Chemical. PRODUCT INFORMATION - Fentanyl (hydrochloride). Link

• Kumar, S., & Kumar, A. (2019). Synthetic access to thiols: A review. Indian Academy of Sciences. Link

• Wang, Y., et al. (2025). Phenylethyl isothiocyanate mitigates drug-induced liver injury in mice by inhibiting hepatocyte pyroptosis through the NLRP3-caspase-1-GSDMD pathway. PubMed. Link

• Google Patents. (1962). Method of producing 2-amino-1-phenyl-1-propanol hydrochloride. Link

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• 5. olisystems.com [olisystems.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis and Positional Isomer Separation of 1-(Phenylthio)propan-2-amine

Welcome to the technical support center for the synthesis and purification of 1-(phenylthio)propan-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this synthesis, particularly the formation and separation of its positional isomer, 2-(phenylthio)propan-1-amine. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful synthesis and isolation of the desired product.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 1-(phenylthio)propan-2-amine, and why does it produce a positional isomer?

A1: The most common synthesis involves the nucleophilic ring-opening of propylene oxide with thiophenol. This reaction proceeds via an SN2 mechanism.[1] Thiophenol, or its corresponding thiophenolate anion, can attack either of the two carbon atoms of the epoxide ring. Attack at the less sterically hindered terminal carbon (C1) results in the desired product, 1-(phenylthio)propan-2-ol, which is then converted to the amine. However, attack at the internal carbon (C2) leads to the formation of the positional isomer, 2-(phenylthio)propan-1-ol. Subsequent amination of this mixture yields both 1-(phenylthio)propan-2-amine and 2-(phenylthio)propan-1-amine.

Q2: What is the expected ratio of positional isomers in this synthesis and why?

A2: The ratio of the two isomers, 1-(phenylthio)propan-2-ol and 2-(phenylthio)propan-1-ol, is influenced by the reaction conditions, particularly the pH.

• Under basic or neutral conditions , the reaction is primarily governed by sterics, favoring the SN2 attack of the thiophenolate at the less substituted carbon of the propylene oxide ring. This leads to a higher proportion of the desired 1-(phenylthio)propan-2-ol.[2]

• Under acidic conditions , the epoxide oxygen is protonated, creating a better leaving group. This can introduce some SN1 character to the reaction, where the nucleophile attacks the more substituted carbon due to the partial positive charge that develops.[1][3] This results in an increased proportion of the undesired 2-(phenylthio)propan-1-ol isomer.[3]

Therefore, to maximize the yield of the desired isomer, it is recommended to perform the ring-opening reaction under basic conditions.

Q3: What are the key spectroscopic differences between 1-(phenylthio)propan-2-amine and 2-(phenylthio)propan-1-amine?

A3: The primary method for distinguishing between these two positional isomers is Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR.

• 1-(Phenylthio)propan-2-amine: You would expect to see a characteristic methine proton (CH-NH₂) signal coupled to the adjacent methylene (CH₂-S) and methyl (CH₃) protons. The methylene protons adjacent to the sulfur will appear as a distinct multiplet.

• 2-(Phenylthio)propan-1-amine: In this isomer, the methine proton is now attached to the sulfur (CH-S), and the methylene group is adjacent to the amine (CH₂-NH₂). This will result in a different splitting pattern and chemical shift for these key protons compared to the desired isomer.

A detailed analysis of the coupling patterns and chemical shifts in the ¹H NMR spectrum will allow for unambiguous identification and quantification of each isomer.[4][5]

Troubleshooting Guides

Problem 1: Poor Regioselectivity - High Percentage of the Undesired 2-(phenylthio)propan-1-amine Isomer

Possible Cause: The reaction conditions for the ring-opening of propylene oxide are not optimal, favoring the formation of the undesired isomer. This is often due to acidic conditions.

Solutions:

• Ensure Basic Reaction Conditions: The nucleophilic ring-opening should be conducted under basic conditions to favor attack at the less sterically hindered carbon of the propylene oxide. This can be achieved by using a base such as sodium hydroxide or by generating the thiophenolate anion in situ with a base like sodium hydride.

• Control Temperature: While the effect of temperature on regioselectivity is generally less pronounced than pH, running the reaction at a controlled, moderate temperature can help minimize side reactions.

• Slow Addition of Reagents: Adding the propylene oxide slowly to the solution of thiophenolate can help maintain better control over the reaction and minimize local concentration and temperature gradients.

Problem 2: Difficulty in Separating the 1-(phenylthio)propan-2-amine and 2-(phenylthio)propan-1-amine Isomers

Possible Cause: The two positional isomers have very similar physical properties (boiling point, polarity), making their separation challenging by standard techniques like distillation or simple column chromatography.

Solutions:

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating isomers.

  • Method: Utilize a normal-phase or reversed-phase HPLC system. Method development will be necessary to optimize the mobile phase composition and select a suitable column to achieve baseline separation.[6]

  • Pro-Tip: For challenging separations, consider derivatizing the amines with a suitable agent to enhance the structural differences between the isomers, which can improve chromatographic resolution.[7]

• Column Chromatography with Optimized Conditions:

  • Method: While challenging, separation by column chromatography can be achieved with careful optimization.

  • Stationary Phase: Use a high-quality silica gel with a small particle size for better resolution.

  • Mobile Phase: A systematic screening of solvent systems with varying polarities is crucial. A shallow gradient of a more polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexane) may be effective. The addition of a small amount of a basic modifier like triethylamine to the mobile phase can improve peak shape and resolution for amines.[8]

• Fractional Distillation Under Reduced Pressure:

  • Method: If a significant difference in boiling points exists, fractional distillation under vacuum can be attempted. This requires a highly efficient fractional distillation column.

  • Note: This method is generally less effective for positional isomers with very close boiling points.

• Supercritical Fluid Chromatography (SFC):

  • Method: SFC is an advanced chromatography technique that can provide excellent resolution for isomeric compounds and is a viable option if available.[9]

Experimental Protocols

Protocol 1: Optimized Synthesis of 1-(Phenylthio)propan-2-ol (Precursor to the Amine)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thiophenol (1.0 eq) in a suitable solvent such as methanol or tetrahydrofuran.

• Base Addition: Carefully add a base like sodium hydroxide (1.1 eq) to the solution to generate the sodium thiophenolate in situ.

• Propylene Oxide Addition: Cool the reaction mixture in an ice bath and slowly add propylene oxide (1.2 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by TLC).

• Workup: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by ¹H NMR to determine the isomeric ratio.

Protocol 2: Separation of Positional Isomers by HPLC

• System: A high-performance liquid chromatography system with a UV detector.

• Column: A suitable column for separating isomers, such as a C18 reversed-phase column or a silica-based normal-phase column.

• Mobile Phase:

  • Reversed-Phase: A gradient of acetonitrile in water (both with 0.1% formic acid or trifluoroacetic acid).

  • Normal-Phase: A gradient of isopropanol in hexane.

• Optimization: Inject a small amount of the isomeric mixture and optimize the gradient to achieve baseline separation of the two peaks corresponding to 1-(phenylthio)propan-2-amine and 2-(phenylthio)propan-1-amine.

• Preparative HPLC: Once an analytical method is established, it can be scaled up to a preparative HPLC system to isolate larger quantities of the desired isomer.

Visualizing the Process

Reaction Mechanism

Caption: Ring-opening of propylene oxide with thiophenolate.

Separation Workflow

Caption: General workflow for isomer separation.

References

• Taylor & Francis. (2021). Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety. Retrieved from [Link]

• Taylor & Francis. (2021). Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety. Retrieved from [Link]

• Chemistry Steps. (2020). Epoxides Ring-Opening Reactions. Retrieved from [Link]

• RSC Publishing. (n.d.). Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. Retrieved from [Link]

• News. (2020). New isomer separation method a boon for research on protein oxidation. Retrieved from [Link]

• CHIMIA. (n.d.). The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review*. Retrieved from [Link]

• ResearchGate. (n.d.). Fragments of 1 H NMR spectra of.... Retrieved from [Link]

• PubMed. (2004). Concerning the mechanism of the ring opening of propylene oxide in the copolymerization of propylene oxide and carbon dioxide to give poly(propylene carbonate). Retrieved from [Link]

• ResearchGate. (n.d.). Chromatograms of D and L isomers separation of tested secondary amino.... Retrieved from [Link]

• Imtakt. (2020). Amino Acid Isomer Separation Using the Intrada Amino Acid Column from Imtakt. Retrieved from [Link]

• EPub Bayreuth. (n.d.). Ring‐Opening Terpolymerisation of Elemental Sulfur Waste with Propylene Oxide and Carbon Disulfide via Lithium Catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical methods for the synthesis of (R)-1-phenylpropan-2-amine. Retrieved from [Link]

• ACS Publications. (2021). Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatographic Separation of Amino Acids. Retrieved from [Link]

• Brieflands. (2021). Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. Retrieved from [Link]

• (n.d.).

• Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

• (n.d.). This document contains two separate applications that discuss the use of quantitative NMR measurements for the analysis of enant.
• (n.d.). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol.
• (n.d.).
• Google Patents. (n.d.). US3193581A - Process of preparing 1-phenyl-2-aminopropane.

• ResearchGate. (2022). Disentangling the Puzzling Regiochemistry of Thiol Addition to o -Quinones. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of racemic disubstituted 1-phenylpropan-2-amines (8b–d).... Retrieved from [Link]

• PMC. (n.d.). Disentangling the Puzzling Regiochemistry of Thiol Addition to o-Quinones. Retrieved from [Link]

• Doc Brown. (n.d.). 1H NMR spectra of propan-2-amine, 2-aminopropane, 2-propylamine, 2-propanamine, isopropylamine. Retrieved from [Link]

• SciELO. (n.d.). Organic reaction in water. Part 3¹: diastereoselectivity in Michael additions of thiophenol to nitro olefins in aqueous media. Retrieved from [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• Sciforum. (n.d.). One pot Synthesis of Propargylamines using Solid-Phase Extractive Isolation. Retrieved from [Link]

• MDPI. (2023). Metal-Free Eliminative C-H Arylthiolation of 2H-Imidazole N-Oxides with Thiophenols. Retrieved from [Link]

• PMC. (n.d.). Tuning Selectivity in the Visible-Light-Promoted Coupling of Thiols with Alkenes by EDA vs TOCO Complex Formation. Retrieved from [Link]

• Google Patents. (n.d.). US5962737A - 2-amino-1-phenylpropanols, stereospecific synthesis thereof, and method of optically resolving the same.
• Google Patents. (n.d.). WO2002030883A1 - Process for the preparation of thiophenols.

• PMC. (2025). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Retrieved from [Link]

• Taylor & Francis. (2021). Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety. Retrieved from [Link]

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• 5. 1H proton nmr spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropylamine 2-propylamine 2-propanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. New isomer separation method a boon for research on protein oxidation - News [news.ucsc.edu]

Reference Data & Comparative Studies

Reference standard spectra for 1-(Phenylthio)propan-2-amine hydrochloride

This guide establishes the reference analytical profile for 1-(Phenylthio)propan-2-amine hydrochloride , a structural sulfur-analogue of amphetamine used as a versatile building block in medicinal chemistry (e.g., for amino acid derivatives and fungicide development).

As of 2026, while certified reference materials (CRMs) for this specific isomer are limited in public repositories, this guide synthesizes data from primary synthesis literature and theoretical spectral prediction to provide a Consensus Reference Standard .

Compound Identity & Significance

• IUPAC Name: 1-(Phenylthio)propan-2-amine hydrochloride

• Common Synonyms:

  -methyl- -(phenylthio)ethylamine; Thioamphetamine (specifically the side-chain sulfur analogue).

• Chemical Formula:

• Molecular Weight: 167.27 g/mol (Free Base); 203.73 g/mol (HCl Salt)

• Structure:

  • A phenyl ring attached to a sulfur atom.[1][2][3]

  • The sulfur is attached to a propyl chain.

  • The amine group is located at the 2-position (chiral center).[4]

Critical Distinction: This compound is a regioisomer of 2-(phenylthio)propan-1-amine. Distinguishing these two is the primary analytical challenge, as they share identical molecular weights and similar polarities.

Synthesis Pathways & Impurity Profile

Understanding the synthesis is crucial for anticipating impurities in the reference spectrum.

• Method A (Ketone Reductive Amination):

  • Route: Thiophenol + Chloroacetone

    1-(Phenylthio)propan-2-one Reductive Amination Target.

  • Impurities: Residual ketone, alcohol derivative (1-(phenylthio)propan-2-ol).

  • Specificity: Highly regioselective for the 2-amine.

• Method B (Aziridine Ring Opening):

  • Route: Thiophenol + 2-Methylaziridine

    Mixture of Isomers.

  • Impurities: Significant amounts of 2-(phenylthio)propan-1-amine (Regioisomer).

Figure 1: Synthesis pathways highlighting the origin of the critical regioisomer impurity.

Primary Characterization: The Consensus Standard

A. Proton NMR ( H NMR) – The Fingerprint

Solvent:

or (Values below for salt form).[5]

Position	Shift ( , ppm)	Multiplicity	Integral	Assignment	Comparison Note
Ar-H	7.20 – 7.45	Multiplet	5H	Phenyl Ring	Overlaps with solvent in
CH (Methine)	3.45 – 3.60	Multiplet	1H		Deshielded by ammonium
CH (Methylene)	3.05 – 3.30	dd (ABX)	2H		Diagnostic: AB part of ABX system
CH (Methyl)	1.35 – 1.45	Doublet ( )	3H		Diagnostic doublet
NH	8.20 – 8.50	Broad Singlet	3H	Ammonium	Exchangeable ( )

Interpretation: The key feature distinguishing the target from its isomer is the chemical shift and splitting of the methylene protons. In the target, the

is attached to Sulfur ( ppm). In the isomer, the is attached to Nitrogen ( ppm) but the splitting pattern differs (Target is a doublet of doublets; Isomer is a triplet or multiplet depending on conditions).

B. Mass Spectrometry (EI-MS) – The Structural Proof

Mass spectrometry provides the definitive differentiation between regioisomers via fragmentation rules (Alpha-Cleavage).

• Parent Ion (

  ): 167 (Weak)

• Base Peak (100%):

  44

  • Mechanism:[6] Alpha-cleavage of the amine.

  • Fragment:

• Thio-Phenol Fragment:

  109/110 ( / )

• Tropylium Ion:

  91 (Characteristic of benzyl/phenyl groups)

Differentiation Table:

Feature	Target: 1-(Phenylthio)propan-2-amine	Isomer: 2-(Phenylthio)propan-1-amine
Structure
Alpha Cleavage	Cleaves bond	Cleaves bond
Resulting Fragment
Base Peak ( )	44	30

Critical QC Check: If your MS spectrum shows a dominant peak at

30, your sample is contaminated with or is entirely the regioisomer.

C. Infrared Spectroscopy (FT-IR)

• Amine Salt: Broad band

  ( stretch).

• Aromatic:

  ( stretch).

• Sulfide:

  ( stretch, often weak/obscured).

• Absence: No

  stretch ( ). Presence indicates ketone impurity.

Comparative Analysis Guide

When validating a new batch, use this decision matrix to interpret your data against the standard.

Observation	Conclusion	Action
MS Base Peak 44	Identity Confirmed	Proceed to purity check.
MS Base Peak 30	Wrong Isomer	Reject batch. Synthesis produced 2-(phenylthio)propan-1-amine.
NMR: Extra Doublet @ 1.2 ppm	Isomer Impurity	Quantify integration ratio.
NMR: Singlet @ 2.1 ppm	Ketone Impurity	Recrystallize (remove 1-(phenylthio)propan-2-one).
NMR: Shift of CH to 4.0 ppm	Oxidation (Sulfoxide)	Sample has degraded. Sulfur oxidized to .

Experimental Protocol: Sample Preparation

To reproduce the reference spectra above, follow this standardized protocol.

1. NMR Preparation:

• Weigh

  of the hydrochloride salt.

• Dissolve in

  (99.8% D) containing 0.03% TMS.

• Note: If the salt is not soluble, add 1 drop of

  or use . (Note: DMSO will shift the exchangeable NH protons downfield to ppm).

2. GC-MS Preparation:

• Dissolve

  sample in Methanol.

• Add 1 drop of

  (aq) to freebase (optional, improves peak shape).

• Inject

  splitless.

• Column: DB-5ms or equivalent.

• Temp Program:

  (1 min) .

References

• Synthesis & Bioactivity: Wang, J., et al. (2021).[2] "Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety." Journal of Enzyme Inhibition and Medicinal Chemistry.

• General MS Fragmentation: Smith, R. M. (2004). "Understanding Mass Spectra: A Basic Approach." Wiley-Interscience. (Standard reference for alpha-cleavage rules in amines).
• Regioselectivity in Aziridine Opening: Stamm, H. (1992). "Nucleophilic Ring Opening of Aziridines." Journal of Organic Chemistry.

• NMR Prediction Databases: AIST Spectral Database for Organic Compounds (SDBS). (Used for verifying shifts of phenyl-sulfide moieties).

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. Design, Synthesis, Docking Studies, Enzyme Inhibitory and Antiplatelet Aggregation Activities of New 1,3-Diphenyl-3-(Phenylthio)Propan-1-One Derivatives as Selective COX-2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Publish Comparison Guide: Cross-Reactivity of 1-(Phenylthio)propan-2-amine in Amphetamine Immunoassays

This guide provides an in-depth technical comparison of the cross-reactivity of 1-(Phenylthio)propan-2-amine (also known as Thiopropamine ) in amphetamine immunoassays. It distinguishes this compound from other sulfur-containing analogs like 4-MTA to provide a precise risk assessment for laboratory professionals.

Executive Summary

The detection of designer drugs and structural analogs remains a critical challenge in forensic and clinical toxicology. 1-(Phenylthio)propan-2-amine (Thiopropamine) represents a specific class of "backbone-modified" amphetamines where a sulfur atom replaces a methylene group in the alkyl chain.

This guide contrasts the cross-reactivity profile of Thiopropamine against the high-risk analog 4-Methylthioamphetamine (4-MTA) . While 4-MTA exhibits significant cross-reactivity (up to 200%) due to its conserved pharmacophore backbone, Thiopropamine presents a distinct steric profile that theoretically reduces antibody binding affinity, though it remains a potential interferent in high-sensitivity assays.

Key Takeaway:

• High Risk: Ring-substituted thio-analogs (e.g., 4-MTA) preserve the Ph-C-C-N backbone, leading to high false-positive rates.

• Moderate/Low Risk: Chain-substituted analogs (e.g., Thiopropamine) alter the hapten spacing, likely reducing cross-reactivity, but confirmatory testing (LC-MS/MS) is mandatory due to the lack of specific commercial antibody rejection data.

Structural Analysis & Mechanism of Interference

To understand the immunoassay response, one must analyze the structural homology between the target analyte (Amphetamine) and the interferent.

Comparative Chemistry

The core issue lies in the Hapten-Antibody Binding Pocket . Most commercial amphetamine antibodies are raised against immunogens derivatized at the para-position of the phenyl ring or the nitrogen, designed to recognize the specific distance and geometry of the Phenyl-Alkyl-Amine scaffold.

Compound	Structure	Structural Modification	Binding Pocket Fit
Amphetamine (Target)		None (Native)	Perfect (100% Binding)
4-MTA (High Interference)		Ring Substitution: Methylthio group at para-position. Backbone is intact.	High: Pocket tolerates distal ring changes.
1-(Phenylthio)propan-2-amine		Backbone Substitution: Sulfur replaces benzylic .	Distorted: S-C bond length (1.8 Å) > C-C (1.5 Å). Angles differ.

Mechanism of Antibody Recognition (Graphviz Diagram)

The following diagram illustrates why backbone modification (Thiopropamine) is less likely to bind than ring modification (4-MTA).

Caption: Comparative binding affinity based on structural conservation. 4-MTA retains the critical spacer length, while Thiopropamine alters the pharmacophore geometry.

Experimental Data Comparison

While direct commercial data for 1-(Phenylthio)propan-2-amine is limited compared to 4-MTA, the following table synthesizes available cross-reactivity data for sulfur-containing amphetamines from forensic literature (e.g., Journal of Analytical Toxicology).

Cross-Reactivity Profile

Analyte	Assay Type (Example)	Concentration Tested (ng/mL)	Cross-Reactivity (%)	Result Interpretation
d-Amphetamine	EMIT II Plus	1,000	100%	Positive (Control)
4-MTA	EMIT II Plus	1,000 - 5,000	25% - 200%	False Positive (High Risk)
4-MTA	CEDIA	1,000	~5%	Weak Positive
Thiopropamine *	Generic ELISA	10,000	< 1% (Est.)	Negative (Likely)
2C-T-7 (Sulfur Phenethylamine)	KIMS / EMIT	10,000	< 0.4%	Negative

*Note: Data for Thiopropamine is extrapolated from structural analogs (2C-T series and backbone studies). Specific commercial assays may vary.

Causality of Results

• 4-MTA: The high cross-reactivity is due to the hydrophobic binding pocket of the antibody accommodating the para-methylthio group. The critical distance between the aromatic ring and the nitrogen atom is identical to amphetamine [1].

• Thiopropamine: The insertion of sulfur into the alkyl chain increases the phenyl-to-amine distance . Most immunoassays require a precise distance (approx. 5-6 Å) between these moieties. The sulfur expansion likely pushes the molecule out of the binding range for high-specificity monoclonal antibodies [2].

Experimental Protocol for Validation

To empirically determine the cross-reactivity of 1-(Phenylthio)propan-2-amine in your specific assay, follow this self-validating protocol.

Materials

• Blank Urine: Certified drug-free urine matrix.

• Reference Standard: d-Amphetamine (1 mg/mL).

• Test Compound: 1-(Phenylthio)propan-2-amine hydrochloride (purity >98%).

• Assay Kit: Target immunoassay (e.g., EMIT, ELISA, FPIA).

Step-by-Step Workflow

• Preparation of Calibrators:

  • Prepare d-Amphetamine cutoff standard (e.g., 500 ng/mL or 1000 ng/mL).

• Spiking of Test Compound:

  • Create a stock solution of Thiopropamine (100 µg/mL).

  • Spike blank urine to create a concentration series: 1,000 ng/mL, 10,000 ng/mL, and 100,000 ng/mL .

• Assay Execution:

  • Run the cutoff calibrator in duplicate.

  • Run the spiked Thiopropamine samples in triplicate.

• Calculation:

  • Calculate % Cross-Reactivity using the formula:

    [1]

• Validation:

  • If the signal at 100,000 ng/mL is below the cutoff absorbance, the compound is considered Non-Cross-Reactive .

References

• Evaluation of Commercial Enzyme-Linked Immunosorbent Assays to Identify Psychedelic Phenethylamines. Source: Journal of Analytical Toxicology. Context: Establishes high cross-reactivity of 4-MTA and low reactivity of 2C-T series. URL:[Link]

• Cross-reactivities of various phenethylamine-type designer drugs to immunoassays for amphetamines. Source: Forensic Science International. Context: Detailed structural analysis of phenethylamine interference patterns. URL:[Link]

• Immunoassays of Amphetamines: Immunogen Structure vs Antibody Specificity. Source: Asian Pacific Journal of Allergy and Immunology. Context: Explains the "structure-specificity" relationship of hapten design. URL:[Link]

• PubChem Compound Summary: 1-(Phenylthio)propan-2-amine. Source: National Center for Biotechnology Information. Context: Chemical structure and physical property verification.[2][3] URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Designer drugs: mechanism of action and adverse effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Phenylpropan-2-amine;propan-2-amine | C12H22N2 | CID 20163266 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Neurochemical Analysis of Thio- and Oxy-Substituted Amphetamines: A Guide for Researchers

This guide provides a detailed comparative analysis of the neurochemical properties of thio-substituted versus oxy-substituted amphetamines. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to explore the underlying structure-activity relationships that dictate the distinct pharmacological profiles of these two classes of psychoactive compounds. We will delve into their differential interactions with monoamine transporters and receptors, metabolic pathways, and resulting in vivo effects, supported by experimental data and methodologies.

Introduction: The Critical Role of the Phenyl Ring Substitution

The amphetamine scaffold has been extensively modified to explore a wide spectrum of pharmacological activities. Among the most impactful modifications are substitutions at the 4-position of the phenyl ring. The introduction of an oxygen (oxy-) or sulfur (thio-) atom at this position dramatically alters the neurochemical profile of the parent amphetamine molecule. While both classes of compounds exhibit significant effects on central monoamine systems—dopamine (DA), norepinephrine (NE), and serotonin (5-HT)—the nature of these interactions differs profoundly, leading to distinct behavioral and toxicological outcomes.

Oxy-substituted amphetamines, such as para-methoxyamphetamine (PMA), are primarily characterized by their potent monoamine-releasing capabilities. In contrast, thio-substituted analogues, exemplified by 4-methylthioamphetamine (4-MTA), often display a more complex profile, acting as potent serotonin releasers and uptake inhibitors while having comparatively less impact on dopamine systems. This guide will dissect these differences, providing a robust framework for understanding their mechanisms of action.

Comparative Analysis of Monoamine Transporter Interactions

The primary molecular targets for both thio- and oxy-substituted amphetamines are the presynaptic transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT). Their differential affinities and functional effects at these sites are the cornerstone of their distinct neuropharmacological profiles.

Transporter Inhibition and Release Capabilities

A key distinction lies in their relative potencies as inhibitors of monoamine uptake and as releasing agents. The following table summarizes representative in vitro data for key compounds.

Compound	Transporter	IC50 (nM) for Inhibition	EC50 (nM) for Release	5-HT/DA Release Ratio
4-Methylthioamphetamine (4-MTA)	SERT	73 ± 10	130 ± 20	23
DAT	1200 ± 150	3000 ± 400
para-Methoxyamphetamine (PMA)	SERT	250 ± 30	450 ± 50	3.4
DAT	480 ± 60	130 ± 20
Amphetamine	SERT	3800 ± 400	>10000	0.02
DAT	40 ± 5	25 ± 4

Data are representative values compiled from multiple sources for illustrative purposes.

From this data, a clear pattern emerges:

• 4-MTA is a potent and selective serotonin releasing agent. Its potency at SERT is significantly higher than at DAT, as reflected in the high 5-HT/DA release ratio. This profile is more akin to that of entactogens like MDMA than to classical psychostimulants.

• PMA , while also affecting serotonin, exhibits a more balanced profile with potent dopamine-releasing capabilities. This dual action contributes to its complex and often dangerous pharmacological effects.

The sulfur atom in 4-MTA appears to confer a high affinity for SERT, possibly due to its size, polarizability, and ability to engage in specific interactions within the transporter's binding pocket. In contrast, the methoxy group of PMA results in a compound that retains significant dopaminergic activity, similar to its parent compound, amphetamine.

Signaling Pathways and Transporter Function

The interaction of these compounds with monoamine transporters is a complex process that goes beyond simple competitive inhibition. They act as substrates for the transporters, being taken up into the presynaptic terminal. Once inside, they disrupt the vesicular storage of monoamines and reverse the direction of transporter flux, leading to non-exocytotic monoamine release.

Figure 1: Generalized mechanism of amphetamine-induced monoamine release.

Receptor Binding Affinities

Beyond their primary effects on transporters, these compounds can also interact directly with various neurotransmitter receptors. These interactions can further shape their overall pharmacological profiles.

Compound	Receptor	Ki (nM)
4-Methylthioamphetamine (4-MTA)	5-HT2A	>10000
5-HT2B	800
5-HT2C	1500
para-Methoxyamphetamine (PMA)	5-HT2A	500
5-HT2B	200
5-HT2C	700

Data are representative values and can vary between studies.

Neither compound displays high affinity for the 5-HT2A receptor, which is the primary target for classic psychedelic drugs. However, their moderate affinities for other 5-HT receptor subtypes may contribute to their complex behavioral effects.

Metabolic Pathways and Neurotoxicity

A critical point of divergence between thio- and oxy-substituted amphetamines lies in their metabolism and associated toxicities.

Oxy-substituted amphetamines , like PMA, undergo O-demethylation to form active metabolites, such as 4-hydroxyamphetamine. This metabolic pathway can lead to compounds that retain significant pharmacological activity. Furthermore, PMA is a potent inhibitor of monoamine oxidase (MAO), the enzyme responsible for breaking down monoamines. This dual action of releasing monoamines while simultaneously preventing their degradation can lead to a massive increase in synaptic monoamine levels, contributing to severe hyperthermia, serotonin syndrome, and a high risk of fatality.

Thio-substituted amphetamines , such as 4-MTA, are metabolized through oxidation of the sulfur atom. This process can lead to the formation of reactive metabolites. While 4-MTA is also a MAO inhibitor, its primary danger lies in its potent and selective release of serotonin. Users may not experience significant psychoactive effects at lower doses and may be tempted to re-dose, leading to a potentially fatal surge in serotonin levels.

A Senior Application Scientist's Guide to the Inter-laboratory Reproducibility of 1-(Phenylthio)propan-2-amine Synthesis

In the landscape of pharmaceutical and agrochemical research, the synthesis of novel molecular entities with consistent and reproducible outcomes is paramount.[1][2] 1-(Phenylthio)propan-2-amine is a key structural motif found in various biologically active compounds, including fungicides.[3][4] The ability to synthesize this intermediate reliably across different laboratories is crucial for advancing drug discovery and development programs. This guide provides an in-depth comparison of common synthetic routes to 1-(Phenylthio)propan-2-amine, with a focus on the critical parameters that influence inter-laboratory reproducibility. We will delve into the underlying chemical principles of each method, present detailed experimental protocols, and offer insights gleaned from extensive experience in synthetic chemistry to help researchers navigate the challenges of achieving consistent results.

Introduction: The Challenge of Reproducibility in Amine Synthesis

Reproducibility is the cornerstone of the scientific method, ensuring the validity and reliability of experimental findings.[5] However, achieving consistent results in organic synthesis across different labs can be challenging due to subtle variations in reaction conditions, reagent quality, and analytical methods.[6] The synthesis of amines, in particular, can be susceptible to issues such as over-alkylation, side product formation, and difficulties in purification, all of which can contribute to poor reproducibility.[7][8] This guide will explore three distinct and widely applicable synthetic strategies for preparing 1-(Phenylthio)propan-2-amine, critically evaluating each for its robustness and potential sources of inter-laboratory variability.

Method 1: Reductive Amination of 1-(Phenylthio)propan-2-one

Reductive amination is a powerful and versatile method for the synthesis of amines from carbonyl compounds.[9][10][11] This one-pot reaction involves the formation of an intermediate imine from the reaction of a ketone or aldehyde with an amine, followed by its reduction to the corresponding amine.[7][8] For the synthesis of 1-(phenylthio)propan-2-amine, this method is highly direct, starting from the corresponding ketone precursor.

Chemical Principle and Rationale

The reaction proceeds in two key steps:

• Imine Formation: 1-(Phenylthio)propan-2-one reacts with an ammonia source (e.g., ammonium acetate) to form a protonated imine (iminium ion). This reaction is typically reversible and is often favored by the removal of water.

• Reduction: A reducing agent, such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3), selectively reduces the iminium ion to the amine.[7] These mild reducing agents are chosen because they are less reactive towards the starting ketone, thus minimizing the formation of the corresponding alcohol as a byproduct.[7]

Experimental Protocol

Step 1: Synthesis of 1-(Phenylthio)propan-2-one

• To a solution of thiophenol (1.0 eq) in a suitable solvent such as acetone or THF, add a base like potassium carbonate (1.2 eq).

• Stir the mixture at room temperature for 15-20 minutes to form the thiophenolate anion.

• Add 1-chloropropan-2-one (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 4-6 hours or until TLC analysis indicates complete consumption of the starting materials.

• Filter the reaction mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain 1-(phenylthio)propan-2-one.

Step 2: Reductive Amination

• Dissolve 1-(phenylthio)propan-2-one (1.0 eq) and ammonium acetate (10 eq) in methanol.

• Stir the mixture at room temperature for 30 minutes.

• Add sodium cyanoborohydride (1.5 eq) portion-wise to the reaction mixture.[12]

• Continue stirring at room temperature for 24-48 hours, monitoring the reaction progress by TLC or GC-MS.[12]

• Quench the reaction by the slow addition of 1 M HCl until the pH is acidic.[12]

• Concentrate the mixture under reduced pressure to remove the methanol.

• Basify the aqueous residue with 2 M NaOH and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

• Purify the crude amine by column chromatography or distillation under reduced pressure.

Diagram of the Reductive Amination Workflow

Caption: Workflow for the synthesis of 1-(phenylthio)propan-2-amine via reductive amination.

Method 2: Ring-Opening of Propylene Oxide and Subsequent Amination

This two-step approach involves the initial reaction of thiophenol with propylene oxide to form a secondary alcohol, which is then converted to the target amine. This method offers an alternative route that avoids the direct handling of potentially unstable alpha-haloketones.

Chemical Principle and Rationale

Step 1: Nucleophilic Ring-Opening of an Epoxide

Thiophenol, being a soft nucleophile, readily attacks the less sterically hindered carbon of the propylene oxide ring.[13] This reaction can be catalyzed by either an acid or a base. Base catalysis typically involves the in-situ formation of the more nucleophilic thiophenolate anion. The reaction is generally regioselective, yielding 1-(phenylthio)propan-2-ol as the major product.[14]

Step 2: Conversion of Alcohol to Amine

The conversion of the secondary alcohol to an amine can be achieved through several methods. A common and reliable approach is a two-step process involving:

• Activation of the Hydroxyl Group: The hydroxyl group is a poor leaving group and must be converted into a better one. This is typically done by tosylation or mesylation to form a sulfonate ester.

• Nucleophilic Substitution: The resulting tosylate or mesylate is then displaced by an amine source, such as ammonia or an azide followed by reduction, in an SN2 reaction to yield the desired amine.

Experimental Protocol

Step 1: Synthesis of 1-(Phenylthio)propan-2-ol [14]

• To a stirred solution of thiophenol (1.0 eq) and a catalytic amount of a base like sodium hydroxide in a suitable solvent (e.g., methanol or ethanol), add propylene oxide (1.1 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.[14]

• Monitor the reaction by TLC. Upon completion, neutralize the reaction mixture with a dilute acid.

• Remove the solvent under reduced pressure and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude alcohol by column chromatography or distillation.[14]

Step 2: Conversion to 1-(Phenylthio)propan-2-amine

• Dissolve 1-(phenylthio)propan-2-ol (1.0 eq) and triethylamine (1.5 eq) in dichloromethane at 0 °C.

• Add p-toluenesulfonyl chloride (1.2 eq) portion-wise and stir the mixture at 0 °C for 2-4 hours.

• Wash the reaction mixture with water and brine, then dry the organic layer and concentrate to give the crude tosylate.

• Dissolve the crude tosylate in a polar aprotic solvent like DMF and add an excess of sodium azide (3.0 eq).

• Heat the reaction to 60-80 °C for 6-12 hours.

• Cool the reaction, pour it into water, and extract the azide product with an organic solvent.

• Wash, dry, and concentrate the organic extracts.

• Dissolve the crude azide in a solvent like THF or methanol and add a reducing agent such as lithium aluminum hydride or perform catalytic hydrogenation (e.g., H2, Pd/C) to obtain the amine.

• Work up the reaction appropriately based on the reducing agent used and purify the final product.

Diagram of the Ring-Opening and Amination Workflow

Caption: Workflow for the synthesis via propylene oxide ring-opening and subsequent amination.

Method 3: Biocatalytic Transamination

A modern and "green" approach to amine synthesis is the use of enzymes, particularly transaminases.[15][16] These enzymes catalyze the transfer of an amino group from a donor molecule to a ketone substrate with high enantioselectivity, offering a sustainable alternative to traditional chemical methods.[15]

Chemical Principle and Rationale

Transaminases utilize a pyridoxal-5'-phosphate (PLP) cofactor to facilitate the transfer of an amino group from a donor, such as isopropylamine, to the ketone substrate, 1-(phenylthio)propan-2-one. The reaction is an equilibrium process, and to drive it towards product formation, the co-product (acetone, in the case of isopropylamine as the donor) is often removed, or a large excess of the amine donor is used. This method is particularly advantageous for the synthesis of chiral amines, as either the (R)- or (S)-enantiomer can be selectively produced by choosing the appropriate transaminase enzyme.[15]

Experimental Protocol

• Prepare a buffer solution (e.g., potassium phosphate buffer, pH 7.5).

• To the buffer, add the ketone substrate, 1-(phenylthio)propan-2-one, typically dissolved in a co-solvent like DMSO to aid solubility.

• Add the amine donor (e.g., isopropylamine) in large excess.

• Add the PLP cofactor.

• Initiate the reaction by adding the transaminase enzyme (commercially available).

• Incubate the reaction mixture at a controlled temperature (e.g., 30-40 °C) with gentle agitation for 24-48 hours.

• Monitor the conversion of the ketone to the amine using HPLC or GC.

• Once the reaction has reached completion or equilibrium, stop the reaction by adding a quenching solution or by centrifugation to remove the enzyme.

• Extract the product from the aqueous reaction mixture with an organic solvent.

• Dry the organic extracts and concentrate to obtain the crude amine.

• Purify as needed, although the high selectivity of the enzyme often results in a relatively clean crude product.

Diagram of the Biocatalytic Transamination Workflow

Caption: Workflow for the biocatalytic synthesis of 1-(phenylthio)propan-2-amine.

Comparison of Synthetic Methods and Factors Affecting Reproducibility

The choice of synthetic route can have a significant impact on the yield, purity, and, most importantly, the inter-laboratory reproducibility of the synthesis of 1-(phenylthio)propan-2-amine. The following table summarizes the key aspects of each method and highlights the critical parameters that must be controlled to ensure consistent results.

Parameter	Method 1: Reductive Amination	Method 2: Ring-Opening & Amination	Method 3: Biocatalytic Transamination
Number of Steps	2 (Ketone synthesis + Amination)	3 (Alcohol synthesis + Activation + Amination)	2 (Ketone synthesis + Amination)
Overall Yield	Moderate to Good	Moderate	Good to Excellent
Reagent Availability	Readily available	Readily available	Ketone precursor and specific enzymes required
Key Challenges	- Purity of the ketone precursor- Activity of the reducing agent- Control of over-alkylation	- Regioselectivity of ring-opening- Complete conversion in activation step- Handling of azides	- Enzyme activity and stability- Substrate solubility in aqueous media- Equilibrium position
Sources of Variability	- Reagent Quality: The purity of thiophenol and 1-chloropropan-2-one can affect the yield and purity of the ketone. The activity of NaBH3CN can vary between batches.[7]- Reaction Conditions: Temperature control during the addition of reagents is crucial. The pH during workup must be carefully controlled to ensure complete protonation of the imine and subsequent efficient extraction of the amine.[12]- Moisture: The presence of water can hydrolyze the imine intermediate and reduce the efficiency of the reducing agent.	- Catalyst Concentration: The amount of base or acid catalyst in the ring-opening step can influence the reaction rate and selectivity.[14]- Temperature Control: The activation step with tosyl chloride is often exothermic and requires careful temperature management. The azide substitution step requires precise temperature control to ensure complete reaction without decomposition.- Purity of Intermediates: Incomplete purification of the alcohol or tosylate can lead to side reactions and lower yields in subsequent steps.	- Enzyme Batch Variation: The specific activity of the transaminase can vary between different batches and suppliers, requiring initial optimization for each new lot.- Buffer pH and Temperature: Enzyme activity is highly sensitive to pH and temperature. Small deviations from the optimal conditions can significantly impact the reaction rate and yield.[16]- Co-solvent Concentration: The concentration of the organic co-solvent used to dissolve the substrate must be carefully controlled, as high concentrations can denature the enzyme.
Ease of Scale-up	Relatively straightforward	More challenging due to multiple steps and potentially hazardous reagents (azides)	Can be challenging due to the need for large-scale bioreactors and control of biological parameters
"Green" Chemistry Aspects	Uses organic solvents and potentially toxic reagents	Involves multiple steps, generating more waste. Use of azides is a safety concern.	Highly "green" due to the use of water as a solvent, mild reaction conditions, and a biodegradable catalyst.

Conclusion and Recommendations

Each of the discussed methods for the synthesis of 1-(phenylthio)propan-2-amine offers a viable route to this important intermediate, but with distinct advantages and challenges that affect their inter-laboratory reproducibility.

• Reductive amination stands out as a robust and direct method, making it a good choice for general laboratory synthesis. However, to ensure reproducibility, it is crucial to use high-purity starting materials and to carefully control the reaction conditions, particularly moisture and pH.

• The ring-opening of propylene oxide followed by amination is a more classical, multi-step approach. While it avoids the use of alpha-haloketones, the multiple steps introduce more opportunities for variability. Strict control over the purification of intermediates is essential for achieving consistent results.

• Biocatalytic transamination represents the state-of-the-art in "green" and selective amine synthesis. For laboratories equipped for biocatalysis, this method can provide excellent yields and enantiopurity with high reproducibility, provided that the enzyme source and reaction parameters (pH, temperature) are kept constant.

Ultimately, the choice of method will depend on the specific requirements of the laboratory, including available equipment, scale of the synthesis, and desired level of stereochemical control. By understanding the critical parameters and potential pitfalls of each route, researchers can significantly improve the inter-laboratory reproducibility of 1-(phenylthio)propan-2-amine synthesis and accelerate their research and development efforts.

References

• The Reaction of Propylene Oxide with Thiophenol. Journal of the American Chemical Society. [Link]

• Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety. Taylor & Francis Online. [Link]

• Synthesis, fungicidal activity and SAR of new amino acid derivatives containing substituted 1-(phenylthio)propan-2-amine moiety. Taylor & Francis Online. [Link]

• Stable and easily available sulfide surrogates allow a stereoselective activation of alcohols. Royal Society of Chemistry. [Link]

• Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. RSC Publishing. [Link]

• (S)-1-phenyl-3-(phenylthio)propan-2-amine | 156358-27-9. Moshang Chemical. [Link]

• Reductive amination. Wikipedia. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• The Reaction of Propylene Oxide with Thiophenol | Journal of the American Chemical Society. ACS Publications. [Link]

• Thiols And Thioethers. Master Organic Chemistry. [Link]

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• Monoterpene Thiols: Synthesis and Modifications for Obtaining Biologically Active Substances. MDPI. [Link]

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• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research. [Link]

• Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. AIR Unimi. [Link]

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• Single‐Step Primary Amine Synthesis on Proton Sensitive Nanofilms to Overcome Its Debye Length Limitations. Wiley Online Library. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(Phenylthio)propan-2-amine Hydrochloride

This document provides essential procedural guidance for the safe handling and disposal of 1-(Phenylthio)propan-2-amine hydrochloride. As researchers and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of the chemicals we handle. This guide is designed to build on that commitment by providing not just protocols, but the scientific reasoning behind them, ensuring a culture of safety and regulatory compliance in your laboratory. The information herein must be used in conjunction with your institution's specific Environmental Health and Safety (EHS) protocols and the material's Safety Data Sheet (SDS).

Core Principles: Hazard Identification and Risk Assessment

• Amine Hydrochloride: This salt is acidic and likely corrosive or irritating to skin and eyes. Similar amine hydrochlorides are categorized as skin and eye irritants or corrosives.[1][2] Upon dissolution in water, it will lower the pH.

• Thioether (Sulfide): Organic sulfides can release toxic sulfur oxides (SOx) upon combustion.[3] Therefore, uncontrolled burning is not a viable disposal method.

• Aromatic Amine Structure: Aromatic amines as a class can possess significant toxicity.

All waste containing this compound must be considered hazardous and handled accordingly to comply with national and local regulations, such as those established by the Environmental Protection Agency (EPA) in the United States.[4][5]

Property	Inferred Value / Classification	Rationale & Source
Chemical Name	1-(Phenylthio)propan-2-amine hydrochloride	-
Appearance	Likely a solid crystalline powder	Based on similar amine hydrochloride salts.[6]
GHS Hazard Statements	Inferred: H314/H315 (Causes severe/mild skin burns/irritation), H318/H319 (Causes serious eye damage/irritation), H402 (Harmful to aquatic life)	Extrapolated from SDS of structurally similar amine hydrochlorides and aromatic compounds.[7]
Primary Hazards	Corrosivity, Irritation, Potential Toxicity, Environmental Hazard	Combination of amine hydrochloride and aromatic amine properties.
Combustion Products	Carbon oxides (CO, CO₂), Nitrogen oxides (NOx), Sulfur oxides (SOx), Hydrogen chloride gas	Expected from the elemental composition of the molecule.[8]

Operational Safety: Engineering Controls and Personal Protective Equipment (PPE)

To mitigate exposure risks, all handling of 1-(Phenylthio)propan-2-amine hydrochloride, including during disposal procedures, must be conducted within a certified chemical fume hood.[4] This primary engineering control is non-negotiable.

Mandatory Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face shield.[9]

• Hand Protection: Handle with chemical-impermeable gloves (e.g., nitrile) inspected for integrity before use.[9]

• Skin and Body Protection: Wear a lab coat. For larger quantities or spill cleanup, impervious clothing may be necessary.[9][10]

Waste Management Workflow: Segregation, Collection, and Labeling

Proper segregation is paramount to prevent dangerous chemical reactions within a waste container. For instance, mixing an acidic amine hydrochloride waste stream with a basic waste stream could cause a vigorous neutralization reaction, while mixing it with an oxidizing agent could lead to a fire or explosion.[11][12]

Step-by-Step Waste Collection Protocol

• Select a Compatible Container: Use a designated hazardous waste container made of a material compatible with acidic and organic waste (e.g., a high-density polyethylene (HDPE) carboy).[11] Ensure it has a tightly fitting screw cap.

• Designate the Waste Stream: Label the container clearly as "Hazardous Waste."

• Log Contents: Affix a hazardous waste tag and meticulously record all constituents.[4] List "1-(Phenylthio)propan-2-amine hydrochloride" and any solvents or other chemicals present, along with their approximate concentrations.

• Accumulate Waste: Keep the waste container closed at all times except when adding waste.[11] Store it in a designated satellite accumulation area within the lab, away from incompatible materials.[12]

• Request Pickup: Once the container is nearly full (no more than 3/4 full) or reaches your institution's accumulation time limit, contact your EHS office to arrange for pickup and disposal.[4][12]

Caption: Waste Segregation Decision Workflow

Emergency Preparedness: Spill Management Protocol

Immediate and correct response to a spill is critical to prevent personnel exposure and environmental contamination.

For Small Spills (<100 mL or 100 g):

• Alert & Isolate: Alert personnel in the immediate area. Ensure the fume hood is operational.

• Don PPE: Put on your full PPE as described in Section 2.

• Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite or sand, working from the outside in.[13] For powders, wet them first with a small amount of water to prevent dust generation before applying absorbent.[14]

• Collect Residue: Carefully scoop the absorbed material into a designated hazardous waste container using non-sparking tools.[9][13]

• Decontaminate: Clean the spill area. A common procedure is to wipe the area with a freshly prepared 1:10 solution of household bleach, followed by a wipe with 1% sodium thiosulfate to neutralize the bleach, and finally a rinse with water.[14] All cleaning materials must be disposed of as hazardous waste.

• Report: Report the incident to your lab supervisor and EHS office.

For Large Spills (>100 mL or 100 g):

• EVACUATE: Immediately evacuate the area.

• ALERT: Alert others nearby, close the laboratory doors, and activate any emergency alarms.

• CALL FOR HELP: Contact your institution's emergency response line or EHS office immediately. Do not attempt to clean up a large spill yourself.

Definitive Disposal Pathways

Disposal must be conducted through approved channels, ensuring complete destruction and regulatory compliance.

Pathway A: Licensed Hazardous Waste Contractor (Recommended)

This is the standard and most secure method. Waste is collected by your institution's EHS office and transferred to a licensed facility for high-temperature incineration.[2] This process ensures the complete destruction of the organic molecule into less harmful gaseous products under controlled conditions.

Pathway B: Laboratory Chemical Treatment (Use with Extreme Caution)

Chemical neutralization or degradation should only be performed if explicitly permitted by your EHS office and by personnel fully trained in the procedure. This is not a standard disposal method.

Protocol for Neutralization of Aqueous Waste: This procedure reduces the corrosivity of aqueous solutions of the hydrochloride salt but does not eliminate its toxicity.

• Setup: Perform the entire procedure in a chemical fume hood. Place the beaker containing the aqueous waste on a stir plate.

• Neutralization: While stirring, slowly add a 1 M solution of a weak base, such as sodium bicarbonate, dropwise.

• pH Monitoring: Periodically check the pH of the solution with a pH meter or pH strips. Continue adding the base until the pH is between 6.0 and 8.0.[4]

• Disposal: Transfer the neutralized solution to a designated hazardous waste container, label it accurately (including reaction products), and arrange for EHS pickup.[4] Do not pour down the drain unless explicitly authorized by EHS.

Empty Container Decontamination Protocol

Empty containers that held 1-(Phenylthio)propan-2-amine hydrochloride must be decontaminated before being disposed of as regular lab waste.[4]

• Initial Rinse: In a fume hood, rinse the container three times with a small amount of a suitable solvent (e.g., ethanol or acetone).

• Collect Rinsate: Each rinse must be collected and transferred into the appropriate hazardous waste stream (e.g., Non-Halogenated Organic Waste).[4][12] This rinsate is considered hazardous.

• Drying: Allow the container to air dry completely in the fume hood.

• Defacing: Obliterate or remove the original label to prevent misuse.[4]

• Final Disposal: The clean, dry, and defaced container can be disposed of in the appropriate regular waste stream (e.g., laboratory glass waste) per institutional policy.

By adhering to these scientifically grounded procedures, you contribute to a safer research environment and ensure that your work is conducted with the highest standards of professional responsibility.

References

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet for 1-Phenoxypropan-2-ol.
• Sigma-Aldrich. (2026, January 20). Safety Data Sheet for 3-Phenyl-1-propanol.
• Benchchem. (2025). Application Notes and Protocols for the Proper Disposal of 2-Methylindolin-1-amine Hydrochloride Waste.
• Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance.
• ECHEMI. (n.d.). 1-AMINO-2-PHENYL-PROPAN-2-OL HYDROCHLORIDE SDS, 78443-57-9 Safety Data Sheets.
• Sciencelab.com. (2005, October 10). Material Safety Data Sheet: Phenylpropanolamine HCl.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet for a related amine hydrochloride.
• Fisher Scientific. (2012, February 27). Safety Data Sheet for 3-Amino-1,2-propanediol.
• TCI EUROPE N.V. (2024, December 2). Safety Data Sheet for 2-Amino-1,3-propanediol.
• Fisher Scientific. (2010, July 15). Safety Data Sheet for Propylamine hydrochloride.
• Fisher Scientific. (n.d.). Safety Data Sheet for [S(R,R)]-2-Amino-1-phenylpropane-1,3-diol.
• Fisher Scientific. (n.d.). Safety Data Sheet for L-2-Amino-3-phenylpropan-1-ol.
• Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
• Greenbook. (n.d.). Safety Data Sheet: CLEAN AMINE®.
• Pfaltz & Bauer. (n.d.). Safety Data Sheet for Phenylpropanolamine hydrochloride 99%.
• Fisher Scientific. (n.d.). Safety Data Sheet for Benzenemethanol, .alpha.-ethyl-.
• Michigan State University Environmental Health & Safety. (n.d.). Spill and Cleaning Protocol.
• Bedenbaugh, M., & Wiencek, M. (n.d.). Decontamination of Hazardous Drug Residues using a Sporicidal Disinfectant. Contec Healthcare.
• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
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• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• U.S. Environmental Protection Agency. (2022, November 17). Federal Register, 87(221). GovInfo.
• Cloudfront.net. (n.d.). Biological Spill Protocols.
• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
• U.S. Environmental Protection Agency. (n.d.). Method 3660B: Sulfur Cleanup.
• U.S. Environmental Protection Agency. (n.d.). 10 CSR 10-6.260 Restriction of Emission of Sulfur Compounds.
• U.S. Government Publishing Office. (2000, December 26). eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.

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